tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

• CAS: 1319716-41-0

Core Science & Biosynthesis

synthesis of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

An In-Depth Technical Guide to the Synthesis of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

Abstract

The 2-azaspiro[4.4]nonane scaffold is a pivotal structural motif in medicinal chemistry, prized for the three-dimensional complexity and conformational rigidity it imparts to drug candidates.[1][2] This constrained geometry can significantly enhance binding affinity to biological targets and improve pharmacokinetic profiles.[1][2] This technical guide provides a comprehensive, step-by-step methodology for the synthesis of a key functionalized derivative, tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate. The presented synthetic strategy is designed for clarity and reproducibility, focusing on the construction of the spirocyclic core from a commercially available cyclopentane precursor, followed by targeted functionalization. We will delve into the causality behind experimental choices, provide detailed protocols, and offer insights grounded in established chemical principles to empower researchers in the fields of organic synthesis and drug development.

Overall Synthetic Strategy

The is approached via a robust, multi-step sequence that hinges on the initial construction of a key ketone intermediate, tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate. This intermediate is then selectively reduced to afford the target alcohol. This strategy allows for a modular approach where the core spirocycle is first assembled and then functionalized, a common and effective paradigm in complex molecule synthesis.

The pathway begins with the formation of the pyrrolidine ring fused onto a cyclopentanone derivative, followed by a sequence of deprotection and protection steps to install the necessary tert-butoxycarbonyl (Boc) group. The final step involves a chemoselective reduction of the ketone.

Caption: Overall synthetic workflow for the target compound.

Part 1: Synthesis of the Key Ketone Intermediate

The synthesis of tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate is the cornerstone of this entire process. The following protocols detail a reliable pathway.

Step 1: Synthesis of Ethyl 2-(4-oxocyclopent-1-en-1-yl)acetate

This initial step involves a Knoevenagel condensation to append the side chain that will ultimately form part of the pyrrolidine ring.

Protocol 1: Knoevenagel Condensation

Reagent/Material	Molecular Weight	Molar Eq.	Amount
Cyclopentane-1,3-dione	98.10 g/mol	1.0	10.0 g
Ethyl 2-cyanoacetate	113.12 g/mol	1.1	12.7 g
Piperidine	85.15 g/mol	0.1	0.87 g
Acetic Acid	60.05 g/mol	0.2	1.2 g
Toluene	-	-	150 mL

Methodology:

• To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add cyclopentane-1,3-dione (1.0 eq), ethyl 2-cyanoacetate (1.1 eq), piperidine (0.1 eq), acetic acid (0.2 eq), and toluene.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as the reaction proceeds.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Cool the reaction mixture to room temperature and wash sequentially with 1M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the α,β-unsaturated ester intermediate.

Causality and Expertise: The use of a catalytic amount of piperidine and acetic acid is crucial for promoting the Knoevenagel condensation between the dione and the active methylene compound. The Dean-Stark apparatus efficiently removes water, driving the reaction equilibrium towards the product.

Step 2: Synthesis of N-benzyl-7-oxo-2-azaspiro[4.4]nonan-1-one (Lactam Intermediate)

This step masterfully combines a Michael addition with a reductive cyclization cascade to construct the core spiro-lactam structure.

Protocol 2: Michael Addition and Reductive Cyclization

Reagent/Material	Molecular Weight	Molar Eq.	Amount
Unsaturated Ester (from Step 1)	-	1.0	(Assumed 10.0 g)
Benzylamine	107.15 g/mol	1.1	(Calculated based on ester)
Palladium on Carbon (10% Pd/C)	-	cat.	~1.0 g
Hydrogen Gas (H₂)	-	-	50 psi
Ethanol	-	-	150 mL

Methodology:

• Dissolve the unsaturated ester from Step 1 and benzylamine (1.1 eq) in ethanol in a hydrogenation vessel.

• Carefully add 10% Palladium on Carbon under an inert atmosphere.

• Seal the vessel and purge with nitrogen, then introduce hydrogen gas to a pressure of 50 psi.

• Stir the mixture vigorously at room temperature. The reaction involves the reduction of the double bond and the nitrile, followed by spontaneous intramolecular cyclization to the lactam.

• Monitor the reaction by TLC or by observing the cessation of hydrogen uptake (typically 12-24 hours).

• Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the palladium catalyst, washing the pad with ethanol.[1]

• Concentrate the filtrate under reduced pressure to obtain the crude N-benzyl lactam, which can be used in the next step without further purification or purified by chromatography if necessary.

Causality and Expertise: This one-pot reaction is highly efficient. The palladium catalyst facilitates both the Michael addition of benzylamine (in situ) and the subsequent hydrogenation of the double bond and nitrile. The resulting amino ester readily undergoes intramolecular cyclization to the thermodynamically stable five-membered lactam.

Step 3: Reduction of the Lactam to N-benzyl-7-oxo-2-azaspiro[4.4]nonane

The amide functionality of the lactam is reduced to the corresponding amine to form the desired pyrrolidine ring.

Protocol 3: Lactam Reduction

Reagent/Material	Molecular Weight	Molar Eq.	Amount
N-benzyl lactam (from Step 2)	-	1.0	(Assumed 10.0 g)
Lithium Aluminum Hydride (LiAlH₄)	37.95 g/mol	2.0	(Calculated based on lactam)
Anhydrous Tetrahydrofuran (THF)	-	-	200 mL

Methodology:

• Caution: LiAlH₄ is highly reactive with water and should be handled with extreme care under an inert (nitrogen or argon) atmosphere.[1]

• Suspend LiAlH₄ (2.0 eq) in anhydrous THF in a flame-dried, three-neck flask equipped with a reflux condenser and a dropping funnel under a nitrogen atmosphere.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve the crude N-benzyl lactam in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-8 hours, monitoring by TLC.

• Cool the reaction back to 0 °C and cautiously quench the excess LiAlH₄ by the sequential, dropwise addition of water, followed by 15% aqueous sodium hydroxide, and finally more water (Fieser workup).[3]

• Stir the resulting granular precipitate for 30 minutes, then filter it off, washing thoroughly with THF.

• Dry the combined organic filtrates over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-benzyl spiro-amine.

Step 4: Debenzylation and Boc Protection

The benzyl protecting group is removed and replaced with the final Boc group in a one-pot procedure.

Protocol 4: Debenzylation and Boc Protection

Reagent/Material	Molecular Weight	Molar Eq.	Amount
N-benzyl spiro-amine (from Step 3)	-	1.0	(Assumed 10.0 g)
Di-tert-butyl dicarbonate ((Boc)₂O)	218.25 g/mol	1.2	(Calculated based on amine)
Palladium on Carbon (10% Pd/C)	-	cat.	~1.0 g
Hydrogen Gas (H₂)	-	-	50 psi
Methanol	-	-	150 mL

Methodology:

• Dissolve the crude N-benzyl spiro-amine in methanol in a hydrogenation vessel.

• Add di-tert-butyl dicarbonate (1.2 eq) and carefully add 10% Palladium on Carbon.

• Seal the vessel, purge with nitrogen, and then introduce hydrogen gas to 50 psi.[1]

• Stir the mixture at room temperature until TLC indicates the complete consumption of the starting material (typically 6-12 hours).

• Vent the hydrogen, purge with nitrogen, and filter the mixture through Celite to remove the catalyst.[1]

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford pure tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate.

Causality and Expertise: This procedure combines debenzylation and protection into a single, efficient step. Hydrogenolysis removes the N-benzyl group, and the resulting secondary amine is immediately trapped by the (Boc)₂O present in the reaction mixture, preventing potential side reactions.

Part 2: Synthesis of the Final Product

The final step is the selective reduction of the ketone to the target alcohol.

Caption: Final reduction step to the target alcohol.

Step 5: Selective Reduction of the Ketone

Protocol 5: Ketone Reduction

Reagent/Material	Molecular Weight	Molar Eq.	Amount
7-Oxo Intermediate (from Step 4)	253.35 g/mol	1.0	5.0 g
Sodium Borohydride (NaBH₄)	37.83 g/mol	1.5	1.1 g
Methanol	-	-	100 mL

Methodology:

• Dissolve tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate (1.0 eq) in methanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature.

• Continue stirring for 1-2 hours, monitoring the reaction by TLC.

• Once the starting material is consumed, carefully quench the reaction by the slow addition of acetone, followed by water.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Partition the residue between ethyl acetate (100 mL) and water (50 mL).

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield pure tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate as a mixture of diastereomers.

Trustworthiness and Self-Validation: Sodium borohydride is the reagent of choice for this transformation due to its excellent chemoselectivity. It is a mild reducing agent that readily reduces ketones and aldehydes but will not affect the robust Boc-protecting group or other ester functionalities, ensuring a clean conversion to the desired product. The formation of diastereomers is expected as the reduction of the prochiral ketone can occur from either face; these can often be separated by careful chromatography if a single diastereomer is required.

Conclusion

This guide has outlined a logical and robust synthetic route for the preparation of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate. By leveraging a sequence of well-established and high-yielding reactions—including Knoevenagel condensation, reductive cyclization, and selective reductions—this pathway provides a reliable method for accessing this valuable functionalized spirocycle. The detailed protocols and mechanistic rationale serve as a practical resource for researchers, enabling the synthesis of this and related scaffolds for application in drug discovery and medicinal chemistry.

References

• BenchChem. (2025). Scale-up Synthesis of 2-Azaspiro[4.4]nonane Hemioxalate: Application Notes and Protocols. BenchChem.
• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 2-Azaspiro[4.4]nonane: Key Intermediates and Methodologies. BenchChem.
• Semmelhack, M. F., et al. (Year not specified). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Source not specified.
• BenchChem. (2025). Application Notes and Protocols: Synthesis of 2-Azaspiro[4.4]nonane Hemioxalate. BenchChem.
• BenchChem. (2025). Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug Design. BenchChem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Technical Guide to the Spectroscopic Characterization of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

Abstract

tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate, commonly referred to as Boc-7-hydroxy-2-azaspiro[4.4]nonane, is a valuable heterocyclic building block in medicinal chemistry and drug discovery. Its rigid spirocyclic scaffold provides a unique three-dimensional architecture for the synthesis of novel therapeutic agents. Accurate structural confirmation and purity assessment are paramount, necessitating a thorough understanding of its spectroscopic properties. This technical guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data characteristic of this compound. We will delve into the interpretation of key spectral features, explaining the causality behind observed signals, and provide standardized protocols for data acquisition. This document is intended for researchers, chemists, and drug development professionals who synthesize or utilize this and related spirocyclic intermediates.

Molecular Structure and Spectroscopic Overview

The structure of Boc-7-hydroxy-2-azaspiro[4.4]nonane consists of a cyclopentane ring and a pyrrolidine ring sharing a single quaternary carbon, C4, forming the spiro[4.4]nonane core. The pyrrolidine nitrogen is protected by a tert-butoxycarbonyl (Boc) group, and a hydroxyl (-OH) group is substituted at the C7 position of the cyclopentane ring. This combination of functional groups gives rise to a distinct and predictable spectroscopic fingerprint.

The numbering convention used for the interpretation of spectral data is illustrated below.

Caption: IUPAC numbering for the 2-azaspiro[4.4]nonane core.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of this molecule, providing detailed information about the carbon and proton framework.

¹H NMR Spectroscopy

The proton NMR spectrum provides information on the chemical environment, connectivity, and relative number of hydrogen atoms. Due to the conformational rigidity of the spirocyclic system, many of the methylene protons are diastereotopic, leading to complex multiplets.

Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale & Causality
~4.15	m	1H	H-7	The proton on the carbon bearing the hydroxyl group is significantly deshielded by the electron-withdrawing oxygen atom.
~3.60 - 3.20	m	4H	H-1, H-3	These methylene protons are adjacent to the nitrogen atom of the carbamate, resulting in a downfield shift. The presence of two rotamers due to the Boc group can lead to signal broadening or complexity.
~2.20 - 1.60	m	8H	H-5, H-6, H-8, OH	This region contains the overlapping signals of the aliphatic methylene protons of the cyclopentane ring and the hydroxyl proton. The -OH signal is typically broad and its chemical shift is concentration-dependent. A D₂O exchange experiment would confirm its assignment by causing the signal to disappear.

| 1.46 | s | 9H | Boc -(CH₃)₃ | The nine equivalent protons of the tert-butyl group produce a characteristic sharp singlet.[1][2] This signal is a key identifier for the presence of the Boc protecting group. |

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of unique carbon environments and provides insight into the carbon skeleton and the presence of key functional groups.

Predicted ¹³C NMR Data (101 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment	Rationale & Causality
154.9	Quaternary (C=O)	Boc C=O	The carbonyl carbon of the carbamate is highly deshielded and appears in the typical range for this functional group.[3]
79.5	Quaternary	Boc C (CH₃)₃	The quaternary carbon of the tert-butyl group is shielded by the attached methyl groups but deshielded by the adjacent oxygen.[3]
~74.0	CH	C-7	The carbon atom bonded to the hydroxyl group (C-7) is significantly deshielded by the electronegative oxygen.
~68.0	Quaternary	C-4 (Spiro)	The spirocyclic carbon is a quaternary center and its chemical shift is a key signature of the [4.4] system.
~55.0, ~53.0	CH₂	C-1, C-3	These carbons are adjacent to the nitrogen atom and are deshielded relative to purely aliphatic carbons.
~38.0, ~35.0, ~25.0	CH₂	C-5, C-6, C-8	These represent the aliphatic methylene carbons of the cyclopentane ring. Their exact shifts depend on their spatial relationship to the hydroxyl group.

| 28.4 | CH₃ | Boc -C H₃ | The three equivalent methyl carbons of the tert-butyl group give a strong, sharp signal in the aliphatic region.[3] |

Caption: Key spectroscopic correlations for the title compound.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule based on their vibrational frequencies.

Predicted IR Data (ATR)

Frequency (cm⁻¹)	Intensity	Vibration Type	Functional Group
~3400	Broad, Strong	O-H stretch	Alcohol (-OH)
2975, 2870	Medium-Strong	C-H stretch	Aliphatic CH, CH₂, CH₃
~1690	Very Strong	C=O stretch	Carbamate (Boc group)
~1400	Medium	N-C=O bend / CH₃ bend	Carbamate / Boc group
~1165	Strong	C-O stretch	Carbamate / Alcohol

| ~1080 | Medium | C-N stretch | Amine |

The most diagnostic peaks are the broad O-H stretch from the alcohol and the very strong carbonyl (C=O) stretch from the Boc protecting group.[4] The presence of both peaks is strong evidence for the compound's structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

• Molecular Formula: C₁₃H₂₃NO₃

• Molecular Weight: 241.33 g/mol

• Technique: Electrospray Ionization (ESI), Positive Mode

Predicted MS Data

m/z	Ion Formula	Identity	Rationale & Causality
242.17	[C₁₃H₂₄NO₃]⁺	[M+H]⁺	The protonated molecular ion is the primary indicator of the compound's molecular weight.
224.16	[C₁₃H₂₂NO₂]⁺	[M+H-H₂O]⁺	Loss of water (18 Da) from the hydroxyl group is a common fragmentation pathway for alcohols.
186.13	[C₉H₁₆NO₂]⁺	[M+H-C₄H₈]⁺	This significant fragment corresponds to the loss of isobutylene (56 Da) from the tert-butyl group, a characteristic fragmentation for Boc-protected compounds.

| 142.11 | [C₈H₁₂NO]⁺ | [M+H-Boc]⁺ | This fragment represents the loss of the entire Boc protecting group (100 Da), leaving the protonated 7-hydroxy-2-azaspiro[4.4]nonane core. |

Standardized Experimental Protocols

To ensure data reproducibility and integrity, the following generalized protocols for spectroscopic analysis are recommended.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of Boc-7-hydroxy-2-azaspiro[4.4]nonane in ~0.6 mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• Instrumentation: Record spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire data with a spectral width of ~16 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire data with a spectral width of ~240 ppm, a relaxation delay of 2 seconds, and a sufficient number of scans (typically 1024 or more) to achieve adequate signal-to-noise. Use proton decoupling.

• Processing: Process the data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual solvent peak (CDCl₃ at 7.26 ppm) and the ¹³C spectrum to the solvent peak (CDCl₃ at 77.16 ppm).

IR Spectroscopy Protocol

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition: Collect the spectrum over a range of 4000-600 cm⁻¹. Co-add 16-32 scans at a resolution of 4 cm⁻¹ to improve the signal-to-noise ratio.

• Processing: Perform a background scan of the clean ATR crystal before analyzing the sample. The instrument software will automatically ratio the sample spectrum to the background.

Mass Spectrometry Protocol

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an Electrospray Ionization (ESI) source, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument.

• Acquisition: Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min. Acquire data in positive ion mode over a mass range of m/z 50-500.

• Analysis: Identify the [M+H]⁺ ion and characteristic fragment ions. Compare the observed isotopic distribution with the theoretical pattern for the molecular formula C₁₃H₂₃NO₃.

Conclusion

The spectroscopic profile of Boc-7-hydroxy-2-azaspiro[4.4]nonane is well-defined and serves as a reliable method for its identification and characterization. The key identifying features include the ¹H NMR signal of the Boc group at ~1.46 ppm, the ¹³C NMR signals for the carbamate and spiro-carbon, the strong C=O and broad O-H stretches in the IR spectrum, and the characteristic [M+H]⁺ ion and fragmentation pattern in the mass spectrum. Adherence to standardized analytical protocols is crucial for obtaining high-quality, reproducible data essential for advancing research and development objectives.

References

• 1. spectrabase.com [spectrabase.com]
• 2. Boc-Glycine(4530-20-5) 1H NMR [m.chemicalbook.com]
• 3. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions | MDPI [mdpi.com]
• 4. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Biological Relevance of Azaspiro[4.4]nonane Derivatives

Executive Summary: The azaspiro[4.4]nonane scaffold is a privileged structural motif in medicinal chemistry, prized for its rigid, three-dimensional architecture. This conformationally restricted core allows for the precise spatial orientation of pharmacophoric groups, leading to compounds with enhanced binding affinity, improved selectivity, and favorable metabolic stability.[1] This guide delves into the synthesis, diverse biological activities, and therapeutic potential of azaspiro[4.4]nonane derivatives, providing researchers, scientists, and drug development professionals with a comprehensive technical overview of this promising class of molecules. We will explore their applications in targeting the central nervous system, combating viral infections, and their emerging role in oncology, supported by detailed protocols, mechanistic insights, and quantitative data.

The Azaspiro[4.4]nonane Scaffold: A Foundation for Potent Bioactivity

The unique structure of the azaspiro[4.4]nonane core, featuring a pyrrolidine ring fused to a cyclopentane ring at a single carbon atom, provides a distinct advantage in drug design.[1] This inherent rigidity reduces the entropic penalty upon binding to a biological target, often translating to higher potency. Furthermore, the introduction of this spirocyclic moiety increases the fraction of sp³-hybridized carbons (Fsp³), a molecular descriptor frequently associated with improved clinical success rates due to better solubility and reduced off-target effects.[1] The nitrogen atom within the pyrrolidine ring also serves as a versatile synthetic handle, enabling extensive chemical modification to optimize structure-activity relationships (SAR).[1]

Synthetic Strategies for Constructing the Azaspiro[4.4]nonane Core

The construction of the azaspiro[4.4]nonane ring system is a critical first step in the exploration of its therapeutic potential. Synthetic strategies can be broadly categorized into two main approaches: the formation of a cyclopentane ring onto a pre-existing pyrrolidine derivative, or the formation of a pyrrolidine ring onto a pre-existing cyclopentane derivative.[2]

A common and effective method involves a domino radical bicyclization. This process can be initiated by agents like 2,2′-azobisisobutyronitrile (AIBN) or triethylborane and is promoted by Bu₃SnH.[3] This approach allows for the formation of two rings connected by a single quaternary carbon in a single reaction step, efficiently generating the 1-azaspiro[4.4]nonane nucleus.[3]

Below is a generalized workflow illustrating a domino radical bicyclization approach for the synthesis of 1-azaspiro[4.4]nonane derivatives.[3]

Caption: Generalized workflow for domino radical bicyclization.

Diverse Biological Activities and Therapeutic Applications

Derivatives of the azaspiro[4.4]nonane scaffold have demonstrated a remarkable breadth of biological activities, with significant potential in several therapeutic areas.

Central Nervous System (CNS) Disorders

The rigid nature of the azaspiro[4.4]nonane core makes it an ideal scaffold for targeting CNS receptors with high specificity.

• Anticonvulsant Activity: N-substituted 2-azaspiro[4.4]nonane-1,3-diones have shown significant promise as anticonvulsants in preclinical models.[4] For instance, N-aminophenyl-2-azaspiro[4.4]nonane-1,3-dione demonstrated an ED₅₀ of 76.27 mg/kg in the maximal electroshock seizure (MES) test.[5]

• Sigma Receptor Modulation: The related 2,7-diazaspiro[4.4]nonane scaffold has yielded potent ligands for sigma-1 (σ₁) and sigma-2 (σ₂) receptors, which are implicated in pain, neurodegeneration, and addiction.[4]

• Muscarinic & Nicotinic Acetylcholine Receptor Targeting: Azaspirocyclic compounds have shown activity at both muscarinic (mAChRs) and nicotinic acetylcholine receptors (nAChRs), suggesting potential for treating cognitive and autonomic dysfunctions.[3][4]

Antiviral Properties

Azaspiro[4.4]nonane derivatives have emerged as a versatile platform for the development of novel antiviral agents.

• Anti-Influenza Activity: A notable application is the development of azaspiro dihydrotriazines that act as host-factor directed antiviral agents by targeting the human dihydrofolate reductase (hDHFR) enzyme.[6][7] This approach circumvents the issue of viral resistance to drugs that target viral proteins. Certain derivatives have shown potent activity against influenza B virus, with EC₅₀ values as low as 0.19 µM, comparable to the neuraminidase inhibitor zanamivir.[7]

• Anti-Coronavirus Activity: A series of 1-thia-4-azaspiro[4.5]decan-3-ones, a closely related scaffold, were found to inhibit the replication of human coronavirus 229E. The most potent analog in this series exhibited an EC₅₀ value of 5.5 µM.[8][9]

• Other Antiviral Potential: The azaspiro[4.4]nonane core is present in compounds that show inhibitory activity against hepatitis C virus.[3] Furthermore, related diazaspiroalkane derivatives have been shown to inhibit HIV replication by blocking heparan sulfate receptors on the host cell surface.[10]

Anticancer Potential

The azaspiro[4.4]nonane scaffold is a key structural feature in several natural products and synthetic compounds with potent anticancer activity.

• Natural Product Analogs: The 1-azaspiro[4.4]nonane ring system is the core skeleton of cephalotaxine.[2] An ester derivative, homoharringtonine, is an approved drug for the treatment of chronic myeloid leukemia.[2][3]

• Enzyme Inhibition: Novel 1-thia-4-azaspiro derivatives have been synthesized as dual inhibitors of EGFR and BRAFV600E, two key kinases in cancer signaling pathways.[11] The most effective compounds inhibited these kinases with IC₅₀ values in the nanomolar range and showed promising antiproliferative and apoptotic activity.[11] Additionally, oxaspiro[4.4]nonane templates have been used to develop potent and selective inhibitors of tumor necrosis factor-alpha converting enzyme (TACE).[12]

• PARP Inhibition: In the context of DNA damage repair, the 2-azaspiro[4.4]nonane moiety has been explored as a bioisostere for the piperazine core in the PARP inhibitor olaparib.[13] This research aims to develop non-cytotoxic PARP inhibitors for treating inflammatory diseases.[13]

Case Study: Azaspiro Dihydrotriazines as Host-Targeting Influenza Inhibitors

To illustrate the practical application and scientific rigor behind the development of azaspiro[4.4]nonane derivatives, we will examine a case study focused on novel influenza virus inhibitors.

Rationale and Design

The rationale for this work was to develop antiviral agents that target a host-cell factor, specifically the human dihydrofolate reductase (hDHFR) enzyme, to reduce the likelihood of viral resistance.[7] The azaspiro dihydrotriazine scaffold was designed based on previous work with cycloguanil-like compounds, aiming to explore new chemical space and improve antiviral potency.[6][7]

Quantitative Biological Data

The synthesized compounds were evaluated for their antiviral activity against influenza A and B viruses, as well as Respiratory Syncytial Virus (RSV). The most potent compounds were then assayed for their ability to inhibit the recombinant hDHFR enzyme.

Compound	Target Virus	EC₅₀ (µM)	Kᵢ for hDHFR (µM)	Cytotoxicity (CC₅₀ in µM)	Selectivity Index (SI)
Compound 4	Influenza B	0.29	Sub-micromolar	>100	>345
RSV	0.40	Sub-micromolar	>100	≥250
Compound 6	Influenza B	0.19	Sub-micromolar	>100	>526
RSV	1.8	Sub-micromolar	>100	≥56
Zanamivir	Influenza B	0.14	N/A	>100	>714
Ribavirin	Influenza B	3.2	N/A	>100	>31
RSV	5.8	N/A	>250	>43

Data synthesized from references[6][7].

Mechanism of Action: Targeting a Host Factor

The antiviral activity of these azaspiro derivatives stems from their inhibition of the host enzyme hDHFR. By blocking this enzyme, the compounds disrupt the cellular nucleotide synthesis pathway, which is essential for viral replication. This host-centric mechanism is a key advantage, as the virus cannot easily mutate to overcome the drug's effect.

Caption: Mechanism of host-directed antiviral activity.

Experimental Protocol: In Vitro Antiviral Assay (Plaque Reduction Assay)

This protocol outlines a self-validating system to determine the 50% effective concentration (EC₅₀) of a test compound against influenza virus.

1. Cell Seeding:

• Seed Madin-Darby Canine Kidney (MDCK) cells in 12-well plates at a density of 5 x 10⁵ cells/well.

• Incubate at 37°C with 5% CO₂ for 24 hours to allow for the formation of a confluent monolayer. Causality: A confluent monolayer is crucial for uniform virus infection and clear plaque formation.

2. Compound Preparation and Incubation:

• Prepare a series of 2-fold serial dilutions of the azaspiro[4.4]nonane test compound in serum-free medium containing 2 µg/mL TPCK-trypsin.

• Aspirate the growth medium from the MDCK cells and wash twice with phosphate-buffered saline (PBS).

• Add the compound dilutions to the respective wells. Include a "virus control" (no compound) and a "cell control" (no virus, no compound).

3. Virus Infection:

• Infect the wells (except for the cell control) with influenza virus at a multiplicity of infection (MOI) of 0.01.

• Incubate for 1 hour at 37°C to allow for viral adsorption. Causality: A low MOI ensures that the infection spreads from cell to cell, forming distinct plaques that can be counted. TPCK-trypsin is required for the cleavage of the viral hemagglutinin protein, which is necessary for viral entry into the host cell.

4. Overlay and Incubation:

• Remove the virus inoculum and overlay the cells with a mixture of 2X MEM medium and 1.2% Avicel, containing the respective compound concentrations.

• Incubate for 72 hours at 37°C with 5% CO₂. Causality: The semi-solid overlay restricts the spread of the virus to adjacent cells, resulting in the formation of localized zones of cell death (plaques).

5. Plaque Visualization and Counting:

• Aspirate the overlay and fix the cells with 4% paraformaldehyde for 30 minutes.

• Stain the cells with a 1% crystal violet solution for 15 minutes.

• Wash the plates with water and allow them to dry.

• Count the number of plaques in each well.

6. Data Analysis and Validation:

• Calculate the percentage of plaque reduction for each compound concentration relative to the virus control.

• Determine the EC₅₀ value by plotting the percentage of plaque reduction against the compound concentration and fitting the data to a dose-response curve. Trustworthiness: The protocol is validated by the clear difference between the cell control (no plaques), the virus control (maximum plaques), and the dose-dependent reduction in plaques in the presence of an active compound.

Future Directions and Conclusion

The azaspiro[4.4]nonane scaffold continues to be a fertile ground for drug discovery. Its unique structural and physicochemical properties make it an attractive starting point for the development of novel therapeutics with high potency and selectivity.[14] Future research will likely focus on:

• Expanding the chemical space: Exploring new synthetic methodologies to create more diverse libraries of azaspiro[4.4]nonane derivatives.

• Multi-target drug design: Leveraging the scaffold to design single molecules that can modulate multiple biological targets, which could be beneficial for complex diseases like cancer and neurodegenerative disorders.

• Improving pharmacokinetic properties: Fine-tuning the scaffold and its substituents to optimize absorption, distribution, metabolism, and excretion (ADME) profiles for better in vivo efficacy and safety.

References

• Application of 2-Azaspiro[4.4]nonane Derivatives in Neuroscience Research - Benchchem.
• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products.
• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products.
• Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug Design - Benchchem.
• Synthesis and anti‐coronavirus activity of a series of 1‐thia‐4‐azaspiro[4.5]decan‐3‐one derivatives.
• Application Notes and Protocols for 2-Azaspiro[4.4]nonane Hemioxalate in Medicinal Chemistry - Benchchem.
• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals | ACS Omega - ACS Publications.
• Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity - PMC - NIH.
• One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors - PMC - NIH.
• Synthesis, physicochemical and anticonvulsant properties of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione. Part I - PubMed.
• Synthesis, biological evaluation and molecular modeling of novel azaspiro dihydrotriazines as influenza virus inhibitors targeting the host factor dihydrofolate reductase (DHFR).
• Synthesis, biological evaluation and molecular modeling of novel azaspiro dihydrotriazines as influenza virus inhibitors targeting the host factor dihydrofolate reductase (DHFR) - PubMed.
• Alpha,Beta-cyclic-beta-benzamido hydroxamic acids: Novel oxaspiro[4.4]nonane templates for the discovery of potent, selective, orally bioavailable inhibitors of tumor necrosis factor-alpha converting enzyme (TACE) - PubMed.
• Synthesis and anti‐coronavirus activity of a series of 1‐thia‐4‐azaspiro[4.5]decan‐3‐one derivatives | Request PDF - ResearchGate.
• Antiretroviral Activity Of a Novel Pyrimidyl-Di(Diazaspiroalkane) Derivative - PMC - NIH.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis, physicochemical and anticonvulsant properties of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione. Part I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, biological evaluation and molecular modeling of novel azaspiro dihydrotriazines as influenza virus inhibitors targeting the host factor dihydrofolate reductase (DHFR) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, biological evaluation and molecular modeling of novel azaspiro dihydrotriazines as influenza virus inhibitors targeting the host factor dihydrofolate reductase (DHFR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and anti‐coronavirus activity of a series of 1‐thia‐4‐azaspiro[4.5]decan‐3‐one derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antiretroviral Activity Of a Novel Pyrimidyl-Di(Diazaspiroalkane) Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 11. One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Alpha,Beta-cyclic-beta-benzamido hydroxamic acids: Novel oxaspiro[4.4]nonane templates for the discovery of potent, selective, orally bioavailable inhibitors of tumor necrosis factor-alpha converting enzyme (TACE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

introduction to spirocyclic compounds in medicinal chemistry

An In-depth Technical Guide to Spirocyclic Compounds in Medicinal Chemistry

Authored by a Senior Application Scientist

Foreword: Escaping Flatland in Modern Drug Discovery

For decades, the landscape of medicinal chemistry has been dominated by flat, aromatic ring systems. While instrumental in the development of numerous therapeutics, this "flatland" approach has often led to challenges in achieving optimal drug-like properties, including poor solubility, metabolic instability, and off-target effects.[1][2] The relentless pursuit of novel chemical matter with enhanced three-dimensional (3D) character has brought spirocyclic compounds to the forefront of modern drug discovery.[1][3][4] These unique architectural motifs, where two rings share a single atom, offer a compelling strategy to overcome the limitations of their planar counterparts.[5] This guide provides an in-depth exploration of spirocyclic compounds, from their fundamental principles to their strategic application in the design and development of next-generation therapeutics.

The Spirocyclic Advantage: A Paradigm Shift in Molecular Design

Spirocycles are not merely a synthetic curiosity; their inherent structural features translate into tangible benefits in a drug discovery context. The defining characteristic of a spirocycle is the spiroatom, a quaternary carbon that joins two rings. This arrangement imparts a rigid, well-defined three-dimensional geometry, allowing for the precise projection of functional groups into the surrounding chemical space.[3][6]

Enhanced Physicochemical and Pharmacokinetic Properties

A primary driver for the adoption of spirocyclic scaffolds is their ability to favorably modulate a compound's physicochemical and pharmacokinetic (ADME) properties.[7][8][9] Key advantages include:

• Increased Fraction of sp3-Hybridized Carbons (Fsp3): The quaternary nature of the spiroatom inherently increases the Fsp3 character of a molecule.[2][4] A higher Fsp3 is correlated with improved clinical success and is associated with enhanced solubility, reduced lipophilicity, and better metabolic stability.[1][4]

• Improved Aqueous Solubility: The departure from planarity and the increased saturation of spirocycles generally lead to greater water solubility compared to their aromatic analogs.[3][4]

• Modulation of Lipophilicity (LogP/LogD): The introduction of spirocyclic moieties can effectively lower a compound's lipophilicity, a critical parameter for optimizing drug absorption and reducing off-target toxicity.[1][4] For example, replacing a morpholine ring with diverse azaspirocycles has been shown to lower LogD values.[4]

• Metabolic Stability: The rigid, sterically hindered nature of spirocyclic systems can shield metabolically labile sites from enzymatic degradation, thereby improving a compound's metabolic stability.[1][4]

Conformational Rigidity and Pre-organization for Target Binding

The rigid framework of a spirocycle significantly reduces the conformational flexibility of a molecule.[1][3] This pre-organization can be highly advantageous for target binding:

• Reduced Entropy Penalty: By locking the molecule into a bioactive conformation, the entropic penalty upon binding to a biological target is minimized, which can lead to a significant increase in binding affinity.

• Enhanced Selectivity: The well-defined spatial orientation of substituents on a spirocyclic core allows for more precise and optimized interactions with the target protein's binding site, which can lead to improved selectivity and a reduction in off-target effects.[1][7] A notable example is the development of selective dopamine D3 receptor antagonists, where the choice of ring size in the spirocyclic moiety was crucial for achieving high selectivity over the D2 receptor.[1]

Exploring Novel Chemical Space and Intellectual Property

The unique 3D topologies of spirocycles enable the exploration of novel chemical space, moving away from heavily populated areas of patent literature dominated by traditional scaffolds.[10] This provides a significant opportunity to generate new intellectual property.

Strategic Application of Spirocycles in Drug Design

The decision to incorporate a spirocyclic moiety into a drug candidate should be a strategic one, driven by the specific challenges of a drug discovery program.

Spirocycles as Bioisosteres

Spirocyclic fragments can serve as effective bioisosteres for more common, often planar, ring systems.[11][12][13] This strategy, known as scaffold hopping, can be used to improve the properties of a lead compound while retaining its key binding interactions. For instance, spirocyclic oxetanes have been successfully employed as bioisosteric replacements for morpholines, thiomorpholines, and piperazines.[14]

Decision Workflow for Incorporating Spirocyclic Scaffolds

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | DNDi [dndi.org]
• 8. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. tandfonline.com [tandfonline.com]
• 11. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00656B [pubs.rsc.org]
• 12. Bioisosteric Replacement Strategies | SpiroChem [spirochem.com]
• 13. Spirocycles as Bioisosteres for Aromatic Fragments [chem-space.com]
• 14. researchgate.net [researchgate.net]

A Technical Guide to the 2-Azaspiro[4.4]nonane Scaffold: Structural Advantages and Applications in Modern Drug Design

Abstract: The exploration of three-dimensional (3D) chemical space is a paramount objective in contemporary drug discovery, moving beyond the limitations of flat, aromatic molecules that have historically dominated medicinal chemistry. Spirocyclic scaffolds have emerged as a powerful tool in this endeavor, offering rigid, well-defined 3D architectures. Among these, the 2-azaspiro[4.4]nonane core stands out as a particularly advantageous building block. This technical guide provides an in-depth analysis of the structural and conformational properties of the 2-azaspiro[4.4]nonane scaffold, elucidating how its inherent rigidity, vectorial projection of substituents, and favorable physicochemical profile contribute to the design of potent, selective, and metabolically robust drug candidates. We will explore its strategic application as a versatile bioisostere, its role in enhancing drug-like properties, and its successful implementation in neuroscience-focused drug discovery programs. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced scaffold design for therapeutic innovation.

The Imperative for Three-Dimensionality in Drug Discovery

The "flatland" of traditional drug design, characterized by a heavy reliance on planar aromatic and heteroaromatic systems, has often led to compounds with high lipophilicity and poor aqueous solubility.[1] A critical metric that has emerged to quantify molecular complexity and three-dimensionality is the fraction of sp³ hybridized carbons (Fsp³). A higher Fsp³ count is strongly correlated with an increased probability of clinical success, largely attributed to improved physicochemical properties and more specific, complementary interactions with complex biological targets.[2][3] Spirocycles, defined by two rings sharing a single quaternary carbon atom, are an exemplary class of scaffolds that inherently increase a molecule's Fsp³ character and spatial complexity.[2][4] This architectural feature provides a rigid framework to escape molecular planarity, enabling the design of next-generation therapeutics with enhanced clinical potential.[1]

The 2-Azaspiro[4.4]nonane Core: A Structural Dissection

The 2-azaspiro[4.4]nonane scaffold is a bicyclic system where a pyrrolidine ring is fused to a cyclopentane ring through a single spirocenter.[3][5] This seemingly simple fusion imparts profound structural advantages that medicinal chemists can exploit.

Key Advantage: Conformational Rigidity

A primary challenge with flexible, acyclic, or monocyclic ligands is the significant entropic cost incurred upon binding to a target protein; the molecule must forfeit a large degree of conformational freedom to adopt its bioactive conformation. The spirocyclic fusion in 2-azaspiro[4.4]nonane severely restricts bond rotation, resulting in a conformationally constrained structure.[3][5]

This pre-organization of the scaffold into a well-defined 3D shape minimizes the entropic penalty of binding, which can lead to a substantial increase in binding affinity and potency.[3][6] This constrained geometry is a cornerstone of structure-based drug design, allowing for more rational and predictable interactions with target proteins.[3][4]

References

• 1. benchchem.com [benchchem.com]
• 2. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. 175-94-0(2-Azaspiro[4.4]nonane) | Kuujia.com [kuujia.com]
• 6. Conformational restriction: an effective tactic in 'follow-on'-based drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Navigating Uncharted Chemical Space: The Strategic Integration of Novel Spirocyclic Building Blocks in Drug Discovery

Introduction: Escaping the Flatlands of Drug Discovery

For decades, the exploration of chemical space in drug discovery has been dominated by compounds that are, structurally speaking, relatively flat. The prevalence of sp2-hybridized carbon atoms in many screening libraries has inadvertently confined discovery efforts to a two-dimensional plane.[1] While this approach has yielded numerous successes, it has also led to saturation in certain areas of chemical space and challenges in addressing complex biological targets like protein-protein interactions.[2][3]

The strategic shift towards molecules with greater three-dimensionality is not merely a trend but a necessity for unlocking new therapeutic possibilities.[4][5] Increased three-dimensionality, often quantified by a higher fraction of sp3-hybridized carbons (Fsp3), correlates with an increased probability of clinical success.[6] Such compounds offer improved physicochemical properties, enhanced target selectivity, and access to novel intellectual property landscapes.[7][8]

Among the most powerful strategies for instilling three-dimensionality into a molecular scaffold is the incorporation of a spirocycle—a motif where two rings are joined by a single, shared quaternary carbon atom.[2] This guide serves as a technical deep-dive for medicinal chemists and drug development scientists on the rationale, design, synthesis, and application of novel spirocyclic building blocks to effectively expand and explore new, promising territories of chemical space.

The Spirocyclic Advantage: Engineering Molecular Complexity and Function

The decision to incorporate a spirocyclic scaffold is a deliberate one, aimed at leveraging its unique stereochemical and physical properties to overcome common drug development hurdles.

Imposing Conformational Rigidity

Unlike flexible aliphatic chains, the spirocyclic core locks the conformation of a molecule.[7] This rigidity minimizes the entropic penalty upon binding to a biological target, as the molecule does not need to "freeze" a rotatable bond in the correct orientation. This can lead to a significant improvement in binding affinity and potency. Furthermore, this conformational restriction allows for the precise spatial projection of functional groups and pharmacophoric elements into the three-dimensional space of a target's binding site, an effect that is difficult to achieve with planar systems.[2]

Enhancing Physicochemical and ADME Properties

The introduction of spirocyclic motifs has a profound and often beneficial impact on a compound's properties. Shifting from planar, aromatic structures to sp3-rich spirocycles generally leads to:

• Increased Fsp3 Count: By definition, the quaternary spiro-carbon and adjacent atoms increase the Fsp3 count, a key indicator of molecular complexity and clinical success.[6]

• Improved Solubility: Saturated alicyclic rings are typically more water-soluble than their aromatic counterparts, which can improve the overall solubility profile of a drug candidate.[2]

• Modulation of Lipophilicity (LogP/LogD): Replacing a flat aromatic ring with a spirocycle can reduce lipophilicity. For instance, exchanging a morpholine ring for various azaspirocycles has been shown to lower LogD values, which can improve a compound's pharmacokinetic profile.[6]

• Enhanced Metabolic Stability: The quaternary spiro-carbon is sterically hindered and lacks a hydrogen atom, making it resistant to metabolic oxidation by cytochrome P450 enzymes, a common pathway for drug metabolism.[7]

Exploring Novel Chemical Space

Spirocycles provide access to novel and under-explored regions of chemical space.[8] This structural novelty is not only crucial for discovering new biological activities but also for establishing a strong intellectual property position, a critical consideration in a competitive pharmaceutical landscape.

Property	Planar Aromatic Analogue	Spirocyclic Analogue	Rationale for Improvement
Fsp3	Low	High	Introduction of sp3-hybridized quaternary carbon and ring atoms.[6]
Solubility	Generally Lower	Generally Higher	Reduced planarity and increased polar surface area potential.[2][7]
LogP	Higher	Lower	Disruption of flat, lipophilic surfaces.[6]
Metabolic Stability	Susceptible to oxidation	Often improved	Steric shielding and lack of metabolically labile protons at the spiro center.[7]
Conformational Entropy	High	Low	Rigid scaffold reduces the number of rotatable bonds.[9]

Design and Synthesis of Spirocyclic Building Blocks

The successful integration of spirocycles into a drug discovery program hinges on the availability of versatile building blocks. Diversity-Oriented Synthesis (DOS) provides a powerful framework for creating libraries of structurally complex and diverse molecules, including spirocyclic systems.[10][11]

Strategic Design Principles

When designing novel spirocyclic building blocks, several factors must be considered:

• Vectorial Diversity: The building block should possess multiple, orthogonally-protected functional groups. This allows for the controlled, stepwise addition of substituents, enabling the exploration of chemical space in different directions from a common core.

• Ring Size and Type: The choice of ring sizes (e.g., spiro[3.3]heptane, spiro[3.4]octane, spiro[4.5]decane) and the inclusion of heteroatoms (N, O, S) dramatically influence the shape, polarity, and hydrogen bonding capacity of the final molecules.[2]

• Stereochemical Complexity: The ability to control stereochemistry at the spiro center and on the rings is paramount, as different stereoisomers can have vastly different biological activities and off-target effects.[12]

Caption: Logical workflow for the strategic design of a novel spirocyclic building block.

Core Synthetic Protocol: [3+2] Cycloaddition for Spiropyrrolidines

One of the most robust methods for constructing spiro-fused five-membered rings is the 1,3-dipolar cycloaddition of an azomethine ylide.[13] This protocol provides a reliable and scalable route to novel spirocyclic pyrrolidine scaffolds, which are valuable building blocks for drug discovery.[14]

Objective: To synthesize a spiro[4.4]nonane-1,6-diamine core.

Rationale: This protocol is chosen for its high efficiency and modularity. It starts from a readily available cyclic ketone and generates a complex spirocyclic diamine scaffold in two high-yielding steps. The resulting product has two primary amine handles that can be further functionalized.

Step-by-Step Methodology:

Part A: Synthesis of the Exocyclic Alkene Precursor

• Reaction Setup: To a solution of cyclopentanone (1.0 eq) in dichloromethane (DCM, 0.5 M), add methyl (triphenylphosphoranylidene)acetate (1.1 eq).

  • Causality: The Wittig reagent is a classic and reliable choice for converting a ketone into an α,β-unsaturated ester, providing the necessary electron-deficient alkene for the subsequent cycloaddition.

• Reaction Execution: Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone is consumed.

• Work-up and Purification: Concentrate the reaction mixture under reduced pressure. Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the methyl 2-(cyclopentylidene)acetate.

  • Self-Validation: The product should appear as a single spot on TLC and be characterized by 1H NMR (showing characteristic vinyl proton signals) and Mass Spectrometry (matching the expected molecular weight). Expected yield: 85-95%.

Part B: Azomethine Ylide Cycloaddition

• Reaction Setup: To a solution of the methyl 2-(cyclopentylidene)acetate (1.0 eq) and N-(methoxymethyl)-N-(trimethylsilylmethyl)benzylamine (1.2 eq) in anhydrous trifluorotoluene (TFT, 0.2 M), add a catalytic amount of trifluoroacetic acid (TFA, 0.1 eq) at room temperature under an argon atmosphere.

  • Causality: The combination of the amine precursor and a catalytic acid generates the azomethine ylide in situ. TFT is chosen as the solvent for its high boiling point and ability to dissolve the reactants.

• Reaction Execution: Heat the mixture to 80 °C and stir for 6 hours. Monitor the disappearance of the alkene precursor by TLC or LC-MS.

• Work-up and Purification: Cool the reaction to room temperature and concentrate under reduced pressure. Purify the crude product via flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford the desired spirocyclic pyrrolidine ester.

  • Self-Validation: Successful cycloaddition is confirmed by 1H NMR, which will show the disappearance of vinyl protons and the appearance of new aliphatic signals corresponding to the pyrrolidine ring. Mass Spectrometry will confirm the mass of the cycloadduct. Expected yield: 70-85%.

Library Generation and Screening Workflow

With robust building blocks in hand, the next phase is the generation of a diverse chemical library to screen against biological targets. This process requires a systematic and efficient workflow.

Caption: A generalized workflow for the creation and screening of a spirocyclic compound library.

This workflow leverages parallel synthesis to rapidly generate hundreds to thousands of analogues. Each reaction type (e.g., amidation, Suzuki coupling) is performed in a separate plate of a 96-well block, with different building blocks or reagents added to each well. This "diversity-oriented" approach ensures that a wide swath of chemical space is explored around the core spirocyclic scaffold.[15]

Case Study: Spirocycles in Action - Optimization of SHP2 Inhibitors

A compelling example of the strategic use of spirocycles comes from the development of allosteric inhibitors for the protein tyrosine phosphatase SHP2, a key oncology target.[6] During the optimization process, researchers introduced spirocyclic scaffolds to replace a more flexible fragment.

• The Challenge: An initial lead compound had good potency but suboptimal pharmacokinetic properties. X-ray crystallography revealed that a primary amine group was making three crucial hydrogen bond interactions with the protein. However, the flexible linker to which it was attached could adopt non-ideal conformations.

• The Spirocyclic Solution: By analyzing the bound conformation, researchers designed and synthesized analogues incorporating rigid spirocyclic scaffolds (e.g., 6-azaspiro[2.5]octane). This was done to lock the orientation of the critical amine group in its bioactive conformation.

• The Outcome: The new spirocyclic compounds maintained the three key hydrogen bonds and exhibited comparable or improved potency.[6] Crucially, the cellular efficacy and overall pharmacokinetic profile were significantly enhanced, demonstrating the power of using a spirocycle to enforce a specific 3D geometry.[6][16]

Future Outlook: Navigating the Next Frontier

The application of spirocyclic building blocks is a rapidly evolving field. While their value is now well-established, challenges and opportunities remain.[17] The development of novel synthetic methodologies to access even more diverse and complex spiro-systems is ongoing in academic and industrial labs.[12][18] Furthermore, the integration of computational chemistry and machine learning can help predict the properties of virtual spirocyclic libraries, allowing for the pre-selection of scaffolds with the highest probability of success before committing to synthetic efforts.[19]

As drug discovery continues to tackle increasingly complex targets, the ability to intelligently design and synthesize molecules with precise three-dimensional architectures will be paramount. Novel spirocyclic building blocks are not just another tool in the medicinal chemist's toolbox; they are a gateway to a new dimension of chemical space, rich with therapeutic potential.

References

• 1. On The Origins of Three-Dimensionality in Drug-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lifechemicals.com [lifechemicals.com]
• 5. lifechemicals.com [lifechemicals.com]
• 6. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 7. tandfonline.com [tandfonline.com]
• 8. books.rsc.org [books.rsc.org]
• 9. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | DNDi [dndi.org]
• 10. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 11. youtube.com [youtube.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis of Spirocyclic Pyrrolidines: Advanced Building Blocks for Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Diversity-oriented synthesis as a tool for the discovery of novel biologically active small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Spirocyclic Motifs in Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Dataset Construction to Explore Chemical Space with 3D Geometry and Deep Learning - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery

An In-Depth Guide to the Synthesis of tert-Butyl 7-Hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

Spirocyclic systems, characterized by two rings connected through a single, shared carbon atom, have emerged as highly valuable motifs in medicinal chemistry. Their inherent three-dimensionality and conformational rigidity provide a unique structural framework that can enhance binding affinity, improve selectivity, and optimize pharmacokinetic properties of drug candidates. The 2-azaspiro[4.4]nonane core, in particular, is a key building block found in a range of biologically active molecules. This guide provides a detailed experimental protocol for the synthesis of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate, a versatile intermediate for drug development programs.

The synthesis leverages a key precursor, tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate, which is subsequently reduced to afford the target alcohol. While the complete end-to-end synthesis of this specific molecule is not detailed in a single publication, this guide consolidates established chemical principles and analogous patented procedures to present a robust and logical synthetic strategy.

Overall Synthetic Strategy

The synthesis of the target compound is most logically achieved via a two-stage process. The first stage involves the construction of the key intermediate, tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate. The second, and final, stage is the selective reduction of the ketone functionality to the desired secondary alcohol.

Application Notes & Protocols: The 2-Azaspiro[4.4]nonane Scaffold in Modern Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 2-azaspiro[4.4]nonane scaffold has emerged as a privileged structure in medicinal chemistry, offering a unique three-dimensional architecture that is increasingly sought after in the development of novel therapeutics.[1][2] Its rigid, spirocyclic framework provides a distinct advantage over traditional flat, aromatic systems, enabling the design of potent and selective ligands for a variety of biological targets. This guide provides an in-depth exploration of the 2-azaspiro[4.4]nonane scaffold, covering its strategic importance, robust synthetic methodologies, and proven applications, with a particular focus on neuroscience. Detailed experimental protocols are provided to facilitate the practical application of this valuable building block in drug discovery programs.

The Strategic Advantage of the 2-Azaspiro[4.4]nonane Scaffold

In the pursuit of novel chemical entities with improved pharmacological profiles, medicinal chemists are increasingly moving away from "flatland" chemistry towards more three-dimensional structures. The 2-azaspiro[4.4]nonane scaffold, which consists of a pyrrolidine ring fused to a cyclopentane ring at a single carbon atom, is an exemplary embodiment of this design philosophy.[2]

Key Attributes:

• Inherent Three-Dimensionality: The spirocyclic nature of the scaffold ensures a high fraction of sp³-hybridized carbons (Fsp³). A higher Fsp³ count is strongly correlated with improved clinical success rates, which is often attributed to better solubility, enhanced target selectivity, and reduced off-target effects.[2][3]

• Conformational Rigidity: The scaffold's rigid geometry constrains the molecule into a well-defined conformation. This pre-organization can significantly enhance binding affinity to target proteins by reducing the entropic penalty upon binding and can also improve metabolic stability by shielding susceptible bonds from enzymatic degradation.[2]

• Versatile Chemical Handle: The secondary amine within the pyrrolidine ring serves as a convenient and reactive handle for chemical modification.[2][4] This allows for the systematic exploration of chemical space and the fine-tuning of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties.

Synthesis of the 2-Azaspiro[4.4]nonane Core

The construction of the 2-azaspiro[4.4]nonane core can be accomplished through several elegant synthetic strategies. The selection of a specific route is typically guided by the availability of starting materials, the desired substitution pattern, and requirements for scalability.[5] Prominent methodologies include domino radical bicyclizations, building the cyclopentane ring onto a pre-existing pyrrolidine, and palladium-catalyzed cascade cyclizations.[5][6][7] The latter approach offers an efficient pathway to a direct precursor of the target scaffold.

Caption: General workflow for 2-azaspiro[4.4]nonane synthesis.

Protocol 1: Synthesis via Palladium-Catalyzed Cascade Cyclization

This protocol describes a general method for synthesizing the 2-azaspiro[4.4]nonane core from a dienyl ketone oxime, which can be readily reduced to the final saturated scaffold.[5][7]

Materials:

• Dienyl ketone oxime derivative

• Palladium(0) catalyst (e.g., Pd(PPh₃)₄, 10 mol%)

• Triethylamine (Et₃N, 5 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Molecular Sieves (4 Å)

• Sodium borohydride (NaBH₄) or Hydrogen gas with Palladium on carbon (H₂/Pd-C) for reduction

• Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

• Solvents for extraction and chromatography (e.g., Ethyl acetate, Hexanes, Dichloromethane)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a stir bar and activated 4 Å molecular sieves, add the dienyl ketone oxime (1.0 eq).

• Reagent Addition: Under an inert atmosphere (N₂ or Ar), add the palladium catalyst (0.10 eq) followed by anhydrous DMF.

• Initiation: Add triethylamine (5.0 eq) to the suspension.

• Cyclization: Heat the reaction mixture to 110 °C and stir for 30-60 minutes, monitoring the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up (Cyclization): Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite to remove the catalyst and molecular sieves. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is the spirocyclic imine.

• Reduction: Dissolve the crude spirocyclic imine in a suitable solvent (e.g., methanol for NaBH₄ reduction). Cool the solution to 0 °C and add the reducing agent portion-wise. Stir until the reaction is complete (monitored by TLC/LC-MS).

• Work-up (Reduction): Quench the reaction carefully with water. Remove the organic solvent under reduced pressure. Extract the aqueous layer with dichloromethane or ethyl acetate. Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude 2-azaspiro[4.4]nonane derivative by flash column chromatography on silica gel to yield the final product.[5]

Application in Neuroscience: Targeting Epilepsy

The 2-azaspiro[4.4]nonane scaffold has demonstrated significant potential in the development of novel therapeutics for neurological disorders.[1] A substantial body of research has focused on N-substituted 2-azaspiro[4.4]nonane-1,3-diones, which have shown promising anticonvulsant activity in preclinical models of epilepsy.[1][8][9]

The structure-activity relationship studies reveal that the anticonvulsant effect is highly dependent on the size of the cycloalkyl system and the nature of the substituent at the imide nitrogen.[9][10] For instance, derivatives with a phenylamino moiety at the nitrogen atom have been extensively investigated.

Data Presentation: Anticonvulsant Activity

The table below summarizes the in vivo anticonvulsant activity of representative N-substituted 2-azaspiro[4.4]nonane-1,3-dione derivatives in standard rodent seizure models: the maximal electroshock (MES) test and the subcutaneous pentylenetetrazole (scPTZ) test.

Compound ID	Substituent (R) at Imide Nitrogen	MES Test (ED₅₀, mg/kg)	scPTZ Test (ED₅₀, mg/kg)	Neurotoxicity (TD₅₀, mg/kg)	Source
1	N-phenylamino	> 100 (mice)	> 300 (mice)	> 300 (mice)	[9][10]
2	N-[(4-bromophenyl)-amino]	> 100 (mice)	Not Reported	> 300 (mice)	[8]
3	N-[(2,4-dichlorophenyl)-amino]	100 (mice), 30 (rats)	> 300 (mice)	> 300 (mice)	[8]

Key Insights: The data indicates that substitution on the phenylamino ring can significantly impact anticonvulsant potency. Compound 3 , N-[(2,4-dichlorophenyl)-amino]-2-azaspiro[4.4]nonane-1,3-dione, emerged as a particularly active compound in the MES model, which is indicative of an ability to prevent seizure spread.[8]

Hypothesized Mechanism of Action

To elucidate the mechanism behind their anticonvulsant effects, select active derivatives were tested for their influence on GABA(A) receptors.[8] While further investigation is required, this suggests that modulation of GABAergic inhibition may be one of the pathways through which these compounds exert their anti-seizure effects. The GABA(A) receptor is a ligand-gated ion channel that, upon binding of GABA, allows chloride ions to enter the neuron, leading to hyperpolarization and reduced neuronal excitability.

Caption: Hypothesized modulation of GABA(A) receptor signaling.

Protocol 2: Evaluation of Anticonvulsant Activity (Maximal Electroshock Test)

The MES test is a standard preclinical model for identifying compounds that may be effective against generalized tonic-clonic seizures.

Materials & Equipment:

• Male laboratory mice or rats

• Corneal electrodes

• A constant-current electroshock apparatus

• Test compound (e.g., Compound 3 from the table) formulated in a suitable vehicle (e.g., 0.5% methylcellulose)

• Positive control (e.g., Phenytoin) and vehicle control

• Animal scale, syringes, and gavage needles

Procedure:

• Animal Preparation: Acclimatize animals for at least one week before the experiment. Fast animals overnight before dosing but allow free access to water.

• Dosing: Weigh each animal and administer the test compound, positive control, or vehicle control via the desired route (e.g., intraperitoneally or orally). Dosing volume is typically 10 mL/kg for mice.

• Time to Peak Effect: Conduct the electroshock at the predetermined time of peak effect for the compound (e.g., 30-60 minutes post-dose).

• Electrode Application: Apply a drop of anesthetic ophthalmic solution (e.g., proparacaine HCl) to the cornea of each animal to minimize discomfort. Place the corneal electrodes directly on the corneas.

• Shock Delivery: Deliver a supramaximal electrical stimulus (e.g., 50 mA for mice, 60 Hz, for 0.2 seconds).

• Observation: Immediately after the stimulus, observe the animal for the presence or absence of a tonic hindlimb extension seizure. The seizure is characterized by a "scissors" crossing of the hindlimbs followed by a rigid, extended posture.

• Endpoint: The primary endpoint is the protection from tonic hindlimb extension. An animal is considered "protected" if it does not exhibit this endpoint.

• Data Analysis: Calculate the percentage of animals protected at each dose level. Determine the median effective dose (ED₅₀), the dose that protects 50% of the animals, using probit analysis.

Broader Therapeutic Potential

While neuroscience represents a major area of application, the versatility of the 2-azaspiro[4.4]nonane scaffold and its relatives suggests potential in other therapeutic areas.

• Pain and Neurodegeneration: The closely related 2,7-diazaspiro[4.4]nonane scaffold has yielded potent ligands for sigma-1 (σ₁) and sigma-2 (σ₂) receptors, which are implicated in pain, neurodegeneration, and addiction.[1] This provides a strong rationale for exploring 2-azaspiro[4.4]nonane derivatives against these targets.

• Oncology and Inflammation: A notable drug candidate featuring a related azaspiroalkane scaffold is Atiprimod. This molecule has shown anti-inflammatory and anticancer properties by inhibiting key signaling pathways such as the Janus kinase/signal transducer and activator of transcription (JAK/STAT) and phosphatidylinositol 3-kinase (PI3K)/Akt pathways.[2][4] This highlights the potential for appropriately functionalized 2-azaspiro[4.4]nonane derivatives to modulate these critical cellular processes.

Caption: Potential targeting of the JAK/STAT signaling pathway.

Conclusion and Future Outlook

The 2-azaspiro[4.4]nonane scaffold is a validated and valuable building block in drug discovery. Its inherent three-dimensionality and conformational rigidity provide a robust platform for designing molecules with enhanced potency, selectivity, and drug-like properties. The successful application of its derivatives as anticonvulsant agents underscores its potential in CNS drug discovery. Future efforts should focus on expanding the chemical diversity around this core, exploring novel substitution patterns, and screening these new libraries against a wider range of biological targets, including kinases, GPCRs, and ion channels, to unlock the full therapeutic potential of this privileged scaffold.

References

• An In-Depth Technical Guide to the Synthesis of 2-Azaspiro[4.4]nonane: Key Intermediates and Methodologies. Benchchem.
• Application of 2-Azaspiro[4.4]nonane Derivatives in Neuroscience Research. Benchchem.
• Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug Design. Benchchem.
• Application Notes and Protocols for 2-Azaspiro[4.4]nonane Hemioxalate in Medicinal Chemistry. Benchchem.

• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate. Available from: [Link]

• Synthesis, physicochemical and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro[4.4]nonane- and [4.5]decane-1,3-diones: part V. PubMed. Available from: [Link]

• synthesis and anticonvulsant properties of new n-phenylamino derivatives of 2-azaspiro[4.4]. SciSpace. Available from: [Link]

• Synthesis, physicochemical and anticonvulsant properties of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione. Part I. PubMed. Available from: [Link]

• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Thieme Connect. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 8. Synthesis, physicochemical and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro[4.4]nonane- and [4.5]decane-1,3-diones: part V - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Synthesis, physicochemical and anticonvulsant properties of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione. Part I - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The Strategic Value of Spirocyclic Scaffolds in Modern Drug Discovery

An In-Depth Technical Guide to the Synthesis of Functionalized 2-Azaspiro[4.4]nonane Derivatives

The 2-azaspiro[4.4]nonane scaffold has emerged as a privileged structure in medicinal chemistry, largely due to the unique three-dimensional and conformationally rigid architecture it imparts to molecules.[1][2][3] This rigid bicyclic system, which features a pyrrolidine ring fused to a cyclopentane ring at a single carbon, offers a distinct topographical presentation of functional groups.[4] This constrained geometry can significantly enhance binding affinity and selectivity for biological targets while often improving physicochemical properties like metabolic stability and solubility.[3] The increasing focus on molecules with a higher fraction of sp³-hybridized carbons (Fsp³) to improve clinical success rates further underscores the importance of scaffolds like 2-azaspiro[4.4]nonane.[3]

Derivatives of this scaffold have demonstrated a wide array of biological activities, including anticonvulsant, anticancer, and central nervous system (CNS) effects.[3][5] The secondary amine within the pyrrolidine ring provides a convenient and versatile handle for chemical modification, enabling the systematic exploration of chemical space and the optimization of structure-activity relationships (SAR).[3][4] This guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, detailing several robust and field-proven synthetic routes for accessing functionalized 2-azaspiro[4.4]nonane derivatives. We will delve into the causality behind experimental choices, provide detailed step-by-step protocols, and present quantitative data to facilitate methodological comparison.

Core Synthetic Strategies: A Multi-faceted Approach

The construction of the 2-azaspiro[4.4]nonane core can be achieved through several elegant synthetic strategies. The optimal choice depends on factors such as the availability of starting materials, desired substitution patterns, and scalability requirements.[1] Here, we explore three major classes of synthetic approaches: Intramolecular Cyclization, Ring Construction onto a Pre-existing Ring, and Cycloaddition/Multi-component Reactions.

Strategy 1: Intramolecular Cyclization Approaches

Intramolecular cyclizations are powerful methods that form one of the rings by connecting two ends of a suitable acyclic precursor. These reactions are often highly efficient due to favorable entropic factors.

This sophisticated strategy constructs the spirocycle in a single, elegant cascade reaction from a linear precursor.[1] The key transformation is initiated by the formation of an aryl or vinyl radical, which then undergoes a sequence of cyclizations to furnish the 1-azaspiro[4.4]nonane skeleton (a closely related isomer, with the same core principles applicable to the 2-aza variant).[1][6] The critical intermediate for this pathway is an O-benzyl oxime ether equipped with an appropriately placed alkenyl moiety and a radical precursor (e.g., an aryl bromide).[1][6]

The causality of this reaction lies in the precise orchestration of radical events. The use of tributyltin hydride (Bu₃SnH) and a radical initiator like azobisisobutyronitrile (AIBN) is standard for generating the initial radical. The subsequent 5-exo-trig cyclization onto the alkene is rapid and selective, followed by a second cyclization of the resulting aminyl radical to close the second ring, thus forming the spirocyclic core.

Caption: Synthetic workflow via a key O-benzyl oxime ether intermediate.[1]

Protocol 1.1: Synthesis of O-Benzyl Oxime Ether Precursor [1]

• Oximation: To a solution of the starting ketone (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.5 eq) and a base such as pyridine (1.5 eq).

• Stir the mixture at room temperature until the ketone is fully consumed, as monitored by Thin Layer Chromatography (TLC).

• Perform an aqueous workup and extract the product with an organic solvent. Dry and concentrate to yield the crude oxime.

• Benzylation: Dissolve the crude oxime in an anhydrous solvent like DMF. Add a base such as sodium hydride (1.2 eq) at 0 °C, followed by benzyl bromide (1.1 eq).

• Allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction carefully with water and extract the O-benzyl oxime ether. Purify by flash column chromatography.

Protocol 1.2: Domino Radical Bicyclization [1]

• Reaction Setup: In a round-bottom flask, dissolve the O-benzyl oxime ether (1.0 eq) in a degassed solvent such as cyclohexane (typically at 0.02 M concentration).

• Reagent Addition: Add tributyltin hydride (1.2 eq) and a radical initiator, such as AIBN (0.2 eq).

• Reaction Conditions: Heat the mixture to reflux (approx. 80 °C for cyclohexane) for 2-6 hours, monitoring by TLC.

• Workup and Purification: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure. Purify the residue by flash column chromatography on silica gel to afford the 2-azaspiro[4.4]nonane derivative.

This method employs a palladium(0) catalyst to initiate a cascade cyclization of a dienyl ketone oxime derivative.[1] This elegant approach leads to the formation of a spirocyclic imine, which can be readily reduced in a subsequent step to the target 2-azaspiro[4.4]nonane. The choice of a palladium catalyst is critical as it orchestrates the complex bond-forming events with high fidelity.

Caption: Synthetic route via a palladium-catalyzed cyclization.[1]

Protocol 1.3: Palladium-Catalyzed Spirocyclization [1]

• Reaction Setup: To a solution of the dienyl ketone oxime (1.0 eq) in an anhydrous solvent like THF, add a palladium(0) catalyst such as Pd(PPh₃)₄ (5-10 mol%) and a base (e.g., triethylamine, 2.0 eq).

• Reaction Conditions: Heat the reaction mixture to reflux until the starting material is consumed.

• Workup: Cool the mixture, filter off any solids, and concentrate the filtrate. The crude spirocyclic imine can be purified by chromatography or used directly in the next step.

• Reduction: Dissolve the crude spirocyclic imine in a protic solvent like methanol. Cool to 0 °C and add a reducing agent such as sodium borohydride (NaBH₄, 1.5 eq) portion-wise.

• Stir for 1-4 hours, allowing the reaction to warm to room temperature.

• Quench with water, concentrate the mixture, and extract with an organic solvent. Dry the combined organic layers and concentrate to yield the 2-azaspiro[4.4]nonane, which can be further purified by chromatography or distillation.

Strategy 2: Ring Construction onto a Pre-existing Ring

These strategies involve starting with one of the heterocyclic or carbocyclic rings and constructing the second ring onto it. This approach is highly modular and allows for the use of readily available starting materials.

Ring-closing metathesis has become a cornerstone of modern organic synthesis for its ability to form cyclic structures, particularly carbocycles, with high efficiency and functional group tolerance.[7] In this context, a pyrrolidine core substituted with two allyl groups at the C2 position serves as an excellent precursor.[1] Treatment with a Grubbs-type ruthenium catalyst initiates the RCM reaction to form the cyclopentene ring, which can then be hydrogenated to the desired saturated spirocycle.

Protocol 2.1: Synthesis of 2,2-Diallylpyrrolidine Intermediate [1]

• Imidate Formation: Treat a suitable N-protected pyrrolidone (1.0 eq) with triethyloxonium tetrafluoroborate (1.1 eq) in anhydrous dichloromethane at room temperature to form the ethyl imidate ester.

• Grignard Reaction: Add the crude imidate ester to a solution of allylmagnesium bromide (3.0 eq) in diethyl ether at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium chloride solution, extract the product, dry, and purify to obtain the 2,2-diallylpyrrolidine derivative.

Protocol 2.2: Ring-Closing Metathesis and Reduction [7][8]

• RCM Reaction: Dissolve the 2,2-diallylpyrrolidine derivative (1.0 eq) in degassed anhydrous dichloromethane. Add a second-generation Grubbs catalyst (1-5 mol%).

• Heat the mixture to reflux for 2-12 hours. The progress of the reaction can be monitored by the disappearance of the starting material on TLC.

• Workup: Once the reaction is complete, cool the solution and add a quenching agent like ethyl vinyl ether to deactivate the catalyst. Concentrate the solvent and purify the crude product by flash chromatography to yield the spirocyclic alkene.

• Hydrogenation: Dissolve the spiro-alkene in a solvent like ethanol or ethyl acetate. Add a hydrogenation catalyst such as Palladium on carbon (10% Pd/C).

• Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir until the reaction is complete.

• Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the final 2-azaspiro[4.4]nonane product.

Substrate	Catalyst	Yield (RCM)	Yield (Hydrogenation)	Reference
N-Boc-2,2-diallylpyrrolidine	Grubbs II (3 mol%)	85%	>95%	[7]
N-Cbz-2,2-diallylpyrrolidine	Grubbs II (5 mol%)	81%	>95%	[7]

An alternative strategy begins with a cyclopentane derivative and constructs the pyrrolidine ring. A plausible and scalable route starts from cyclopentanone, which is converted in several steps to 2,2-cyclopentanediacetic acid.[9] This diacid is then subjected to a reductive cyclization using a powerful reducing agent like lithium aluminum hydride (LAH) to form the 2-azaspiro[4.4]nonane core.

Protocol 2.3: Synthesis of 2,2-Cyclopentanediacetic acid [9]

• Knoevenagel Condensation: In a round-bottom flask, dissolve cyclopentanone (1.0 eq) and cyanoacetamide (2.2 eq) in absolute ethanol. Add a catalytic amount of piperidine (0.1 eq).

• Heat the mixture to reflux for 4-6 hours. Upon completion, cool the mixture to precipitate the product, cyclopentylidene-bis(2-cyanoacetamide). Collect the solid by vacuum filtration.

• Hydrolysis and Decarboxylation: Suspend the dried product from the previous step in a 1:1 (v/v) mixture of concentrated sulfuric acid and water.

• Heat the mixture to reflux for 8-12 hours. Cool the reaction in an ice bath to precipitate the diacid. Collect the solid by filtration and recrystallize from hot water.

Protocol 2.4: Reductive Cyclization [9]

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere, prepare a suspension of lithium aluminum hydride (LAH, ~4.0 eq) in anhydrous THF.

• Substrate Addition: Slowly add a solution of 2,2-cyclopentanediacetic acid (1.0 eq) in anhydrous THF to the LAH suspension, maintaining a gentle reflux.

• Reaction Conditions: After the addition is complete, continue to reflux the mixture for 12-18 hours.

• Workup (Fieser method): Cool the reaction to 0 °C. Cautiously quench the excess LAH by the sequential slow addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Filter the resulting aluminum salts and wash thoroughly with THF. Dry the combined organic filtrates over anhydrous sodium sulfate, filter, and concentrate to obtain crude 2-azaspiro[4.4]nonane. The product can be purified by distillation under reduced pressure.

Strategy 3: Cycloaddition and Multi-component Reactions

These powerful reactions build molecular complexity rapidly by combining multiple reactants in a single step, often forming the spirocyclic core with high atom economy.

This method provides an efficient pathway to functionalized 2-azaspiro[4.4]nonan-1-ones, which are valuable intermediates.[10] The reaction involves the [3+2] cycloaddition of an allenoate or ylide precursor with a 2-methylene-γ-lactam or acrylate, catalyzed by a nucleophilic phosphine like triphenylphosphine (PPh₃). The phosphine catalyst is key as it activates the allenoate to form a zwitterionic intermediate that acts as the three-carbon component in the cycloaddition.

Caption: Workflow for Phosphine-Catalyzed [3+2] Cycloaddition.[10]

Protocol 3.1: Phosphine-Catalyzed [3+2] Cycloaddition [10]

• Reaction Setup: To a solution of the 2-methylene-γ-lactam (1.0 eq) and the allenoate (1.1 eq) in anhydrous toluene, add the phosphine catalyst (e.g., PPh₃, 10-20 mol%).

• Reaction Conditions: Stir the mixture at room temperature until the starting material is consumed (monitor by TLC or LC-MS). Heating may be required for less reactive substrates.

• Workup and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the residue by flash column chromatography on silica gel to isolate the 2-azaspiro[4.4]nonan-1-one derivative.

Strategic Considerations and Diastereoselectivity

A recurring challenge in the synthesis of spirocycles is the control of stereochemistry at the spiro-center and any adjacent stereocenters. Diastereoselectivity is a critical parameter, especially in a drug discovery context.

Troubleshooting Low Diastereomeric Ratios (d.r.) in [3+2] Cycloadditions: [11]

• Solvent Choice: The polarity of the solvent can dramatically influence the transition state geometry. It is highly recommended to screen a variety of solvents. In some cases, polar protic solvents like ethanol have been shown to promote high diastereoselectivity.[11]

• Catalyst System: For asymmetric variants, the choice of catalyst is paramount. Chiral phosphoric acids or metal complexes with specifically designed ligands (e.g., N,O-ligands with Cu(OAc)₂) can induce high levels of both diastereo- and enantioselectivity.[11]

• Temperature: Lowering the reaction temperature often enhances selectivity by favoring the transition state with the lowest activation energy.

• Substrate Control: The steric and electronic properties of the substituents on both the dipolarophile and the dipole precursor can be modified to favor the formation of one diastereomer over another.

Functionalization and Application in Drug Discovery

The synthesized 2-azaspiro[4.4]nonane core is rarely the final molecule. Its true value lies in its role as a rigid scaffold for further elaboration.[4] The secondary amine is a key handle for diversification through reactions like acylation, alkylation, reductive amination, and sulfonylation, enabling the rapid generation of compound libraries for biological screening.[4]

Caption: General workflow for scaffold-based drug discovery.[4]

The biological importance of this structural motif is highlighted by its presence in natural products like the Cephalotaxus alkaloids.[10] Homoharringtonine (HHT), an ester derivative of cephalotaxine, is an FDA-approved drug for chronic myeloid leukemia.[10] Its mechanism involves the inhibition of protein synthesis and the modulation of key signaling pathways like JAK2-STAT5, underscoring the potential of the azaspiro[4.4]nonane framework to interact with significant biological targets.[10]

Conclusion

The 2-azaspiro[4.4]nonane framework is a valuable and versatile scaffold that provides a robust starting point for the design of novel therapeutics. Its rigid, three-dimensional structure offers a unique advantage in exploring chemical space to achieve high target affinity and specificity.[3][4] The synthetic strategies detailed in this guide—spanning intramolecular cyclizations, modular ring construction, and convergent cycloadditions—offer a powerful toolkit for medicinal chemists. By understanding the underlying principles and practical details of these protocols, researchers can efficiently construct and functionalize this important heterocyclic system, accelerating the discovery of new medicines for a range of human diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of spirocycles via ring closing metathesis of heterocycles carrying gem-diallyl substituents obtained via ring opening of (halomethyl)cyclopropanes with allyltributyltin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An imine addition/ring-closing metathesis approach to the spirocyclic core of halichlorine and pinnaic acid. | Semantic Scholar [semanticscholar.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: N-Boc Deprotection of Azaspiro[4.4]nonane Carboxylates

Introduction

The azaspiro[4.4]nonane scaffold is a privileged structural motif present in a variety of bioactive natural products and serves as a crucial building block in medicinal chemistry.[1] Its unique three-dimensional architecture provides a rigid framework that can be strategically functionalized to interact with biological targets. One of the most common and vital steps in the synthesis of complex molecules containing this scaffold is the deprotection of the nitrogen atom, which is frequently protected as its tert-butoxycarbonyl (Boc) derivative. The N-Boc group is widely used due to its stability to many reaction conditions and the relative ease of its removal.[2][3]

This guide provides detailed protocols for the N-Boc deprotection of azaspiro[4.4]nonane carboxylates, offering a selection of methods to accommodate various substrate sensitivities and laboratory preferences. We will delve into the mechanistic underpinnings of each protocol, providing the rationale behind the choice of reagents and conditions to empower researchers to troubleshoot and adapt these methods for their specific needs.

The Importance of the Azaspiro[4.4]nonane Core

The 1-azaspiro[4.4]nonane ring system is the core skeleton of alkaloids like cephalotaxine, which has demonstrated significant antileukemic activity.[1][4] This has spurred considerable interest in developing synthetic routes to this and related azaspirocyclic structures.[1][4][5][6] The construction of these molecules often involves the protection of the spirocyclic amine to prevent unwanted side reactions during subsequent synthetic transformations. The Boc group is an ideal choice for this purpose.

Choosing the Right Deprotection Strategy

The selection of an appropriate N-Boc deprotection protocol is critical and depends on several factors, including the presence of other acid-labile functional groups, the steric hindrance around the nitrogen atom, and the desired scale of the reaction. While trifluoroacetic acid (TFA) is the most common reagent for Boc removal, its strong acidity can be detrimental to sensitive substrates.[7][8][9] Therefore, alternative methods, including milder acidic conditions, thermal cleavage, and neutral protocols, are also presented.

Diagram: Decision Workflow for N-Boc Deprotection

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. jk-sci.com [jk-sci.com]
• 3. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

using tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate as a building block

An Application Guide to a Privileged Scaffold: Leveraging tert-Butyl 7-Hydroxy-2-azaspiro[4.4]nonane-2-carboxylate in Drug Discovery

Introduction: The Strategic Value of Spirocyclic Scaffolds

In the landscape of modern medicinal chemistry, the pursuit of novel chemical matter with improved pharmacological profiles is paramount. Drug discovery programs are increasingly moving away from flat, aromatic structures towards molecules with greater three-dimensionality. Spirocyclic scaffolds, characterized by two rings joined at a single atom, are at the forefront of this shift.[1][2] The rigid and well-defined three-dimensional architecture of the 2-azaspiro[4.4]nonane core offers a unique platform for the spatial arrangement of functional groups, which can lead to enhanced target affinity and selectivity.[3][4] This constrained geometry often improves metabolic stability and aqueous solubility, key attributes associated with successful clinical candidates.[4]

This guide focuses on a particularly versatile building block: tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate . This compound strategically combines the desirable spirocyclic framework with two crucial functional handles:

• A Secondary Hydroxyl Group: Positioned on the cyclopentane ring, this alcohol is a versatile point for synthetic elaboration. It can be oxidized to a ketone, subjected to nucleophilic substitution, or used to introduce a wide array of functionalities.

• A Boc-Protected Amine: The pyrrolidine nitrogen is protected with a tert-butyloxycarbonyl (Boc) group. The Boc group is one of the most common amine protecting groups in organic synthesis due to its stability under a wide range of reaction conditions and its clean, efficient removal under acidic conditions.[5][6]

This combination makes the title compound an ideal starting point for the synthesis of diverse compound libraries aimed at a multitude of biological targets, from central nervous system (CNS) disorders to oncology.[7][8]

Physicochemical Properties

A clear understanding of the building block's fundamental properties is essential for its effective use in synthesis.

Property	Value	Source
IUPAC Name	tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate	N/A
CAS Number	1319716-41-0	[9]
Molecular Formula	C₁₃H₂₃NO₃	[10]
Molecular Weight	241.33 g/mol	[10]
Appearance	Typically a solid	N/A

Core Synthetic Transformations & Workflow

The true power of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate lies in its capacity to serve as a launchpad for a variety of key chemical transformations. The following workflow illustrates the primary synthetic pathways available to the medicinal chemist, enabling the creation of three critical intermediates for further diversification.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Amine Protection / Deprotection [fishersci.co.uk]
• 6. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. CAS#:1319716-41-0 | tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate | Chemsrc [chemsrc.com]
• 10. QCC Tour | Virtual tour generated by Panotour [qcc.edu]

scale-up synthesis of 2-azaspiro[4.4]nonane hemioxalate

An In-Depth Technical Guide to the Scale-Up Synthesis of 2-Azaspiro[4.4]nonane Hemioxalate

Introduction

Spirocyclic scaffolds have become increasingly important in modern drug discovery. Their inherent three-dimensionality and conformational rigidity can lead to compounds with enhanced potency, selectivity, and improved pharmacokinetic properties.[1][2] The 2-azaspiro[4.4]nonane core is a valuable structural motif found in a variety of biologically active molecules.[1] This application note provides a detailed, robust, and scalable protocol for the synthesis of 2-azaspiro[4.4]nonane and its subsequent conversion to the crystalline and easily handleable hemioxalate salt, making it suitable for the production of kilogram quantities.[1]

This guide is intended for researchers, scientists, and drug development professionals, offering not just a methodology, but also the scientific rationale behind the chosen synthetic strategy and experimental procedures.

Synthetic Strategy: A Convergent and Scalable Approach

Several synthetic routes to 2-azaspiro[4.4]nonane have been reported, including domino radical bicyclizations and palladium-catalyzed cyclizations.[3][4] However, for a large-scale synthesis, a robust and cost-effective strategy utilizing readily available starting materials is paramount. The selected multi-step synthesis commences from cyclopentanone, a common and inexpensive starting material.[5] This route is designed for scalability, with each step optimized for high yield and purity, minimizing the need for complex purification techniques.

Caption: Overall workflow for the .

Detailed Experimental Protocols

Step 1: Synthesis of Cyclopentylidene-bis(2-cyanoacetamide)

This initial step involves a Knoevenagel condensation between cyclopentanone and two equivalents of cyanoacetamide. Piperidine is used as a basic catalyst to facilitate the reaction.[5]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Cyclopentanone	84.12	1.00 kg	11.89
Cyanoacetamide	84.08	2.19 kg	26.05
Piperidine	85.15	101 g	1.19

| Absolute Ethanol | 46.07 | 10 L | - |

Procedure:

• To a 20 L jacketed glass reactor equipped with a mechanical stirrer, reflux condenser, and a temperature probe, add absolute ethanol (10 L), cyclopentanone (1.00 kg, 11.89 mol), and cyanoacetamide (2.19 kg, 26.05 mol).

• Stir the mixture until all solids are dissolved.

• Slowly add piperidine (101 g, 1.19 mol) to the solution.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: Ethyl acetate/Hexane 1:1).

• Upon completion, cool the mixture to room temperature (20-25 °C). The product is expected to precipitate.

• Further cool the mixture to 0-5 °C and stir for 1 hour to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with cold ethanol (2 x 1 L), and dry under vacuum at 50 °C to a constant weight.

Expected Yield: 2.3 kg (88%) of a white to off-white solid.

Step 2: Hydrolysis and Decarboxylation to 2,2-Cyclopentanediacetic acid

The dinitrile intermediate is hydrolyzed and decarboxylated under strong acidic conditions to yield the corresponding diacid.[5]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Cyclopentylidene-bis(2-cyanoacetamide)	219.24	2.30 kg	10.49
Sulfuric acid (98%)	98.08	5.0 L	-

| Deionized Water | 18.02 | 5.0 L | - |

Procedure:

• In a 20 L reactor, carefully add the dried product from Step 1 (2.30 kg, 10.49 mol) to a pre-mixed and cooled solution of concentrated sulfuric acid (5.0 L) and water (5.0 L). Caution: This mixing process is highly exothermic and should be done slowly with efficient cooling.

• Heat the mixture to reflux (approximately 120-130 °C) and maintain for 8-12 hours, until the evolution of gas ceases.

• Cool the reaction mixture in an ice bath to 0-5 °C to induce precipitation of the diacid.

• Collect the solid by vacuum filtration, wash with cold water (3 x 2 L), and recrystallize from hot water to yield the pure diacid.

• Dry the product under vacuum at 60-70 °C.

Expected Yield: 1.75 kg (90%) of a white crystalline solid.

Step 3: Reductive Cyclization to 2-Azaspiro[4.4]nonane (Free Base)

The diacid is reduced and cyclized to form the desired spirocyclic amine. While lithium aluminum hydride (LAH) is effective, for scale-up, safer alternatives like borane-tetrahydrofuran complex (BTHF) or catalytic hydrogenation are often preferred. Here, we detail the LAH procedure with a strong emphasis on safety.[5]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2,2-Cyclopentanediacetic acid	186.20	1.75 kg	9.40
Lithium Aluminum Hydride (LAH)	37.95	1.43 kg	37.68
Anhydrous Tetrahydrofuran (THF)	72.11	20 L	-
Water	18.02	1.43 L	-

| 15% Sodium Hydroxide Solution | 40.00 | 1.43 L | - |

Safety Precautions: LAH is a highly reactive and pyrophoric reagent. All operations must be conducted under an inert atmosphere (nitrogen or argon) in a well-ventilated fume hood. Ensure no water is present in the reaction setup.

Procedure:

• Set up a 50 L reactor under a nitrogen atmosphere.

• Carefully charge the reactor with anhydrous THF (10 L) and LAH (1.43 kg, 37.68 mol) to form a suspension.

• In a separate vessel, dissolve the diacid (1.75 kg, 9.40 mol) in anhydrous THF (10 L).

• Slowly add the diacid solution to the LAH suspension via a dropping funnel, maintaining a gentle reflux. The addition rate should be controlled to manage the exothermic reaction.

• After the addition is complete, continue to reflux the mixture for 12-18 hours.

• Cool the reaction mixture to 0 °C.

• Quenching: Cautiously and slowly add water (1.43 L), followed by 15% aqueous sodium hydroxide (1.43 L), and then more water (4.29 L). This sequential addition (Fieser workup) is crucial for safe quenching and precipitation of aluminum salts.

• Filter the resulting aluminum salts and wash thoroughly with THF (3 x 2 L).

• Combine the organic filtrates and concentrate under reduced pressure to obtain crude 2-azaspiro[4.4]nonane.

• Purify the crude product by distillation under reduced pressure.

Expected Yield: 0.94 kg (80%) of a colorless oil.

Step 4: Preparation of 2-Azaspiro[4.4]nonane Hemioxalate

The final step involves the formation of the hemioxalate salt, which is a stable, crystalline solid that is easier to handle and store than the free base.[1]

Caption: Workflow for the preparation of 2-azaspiro[4.4]nonane hemioxalate.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Azaspiro[4.4]nonane	125.22	0.94 kg	7.51
Oxalic Acid Dihydrate	126.07	0.47 kg	3.73
Isopropanol (IPA)	60.10	10 L	-

| Diethyl Ether | 74.12 | 2 L | - |

Procedure:

• Dissolve the purified 2-azaspiro[4.4]nonane (0.94 kg, 7.51 mol) in isopropanol (7 L) in a 20 L reactor.

• In a separate flask, dissolve oxalic acid dihydrate (0.47 kg, 3.73 mol) in a minimal amount of warm isopropanol (3 L).

• Slowly add the oxalic acid solution to the amine solution with stirring. A white precipitate of the hemioxalate salt will form.

• Stir the mixture at room temperature for 1-2 hours.

• Cool the mixture to 0-5 °C for an additional hour to complete precipitation. The addition of diethyl ether (2 L) can aid in precipitation if it is slow.[5]

• Collect the solid by filtration, wash with cold isopropanol (2 x 1 L), and then with diethyl ether (1 L).

• Dry the solid under vacuum at 40-50 °C to obtain 2-azaspiro[4.4]nonane hemioxalate as a white crystalline solid.

Expected Yield: 1.2 kg (93%).

Characterization of Final Product

The identity and purity of the final product should be confirmed by standard analytical techniques.

Technique	Expected Results
¹H NMR	Signals corresponding to the methylene protons of the two cyclopentane rings and a broad singlet for the N-H proton.
¹³C NMR	Signals for the spiro carbon, the carbons adjacent to the nitrogen, and the other methylene carbons of the cyclopentane rings.[5]
IR (KBr)	A characteristic N-H stretching vibration in the range of 3300-3500 cm⁻¹, and C-H stretching vibrations around 2850-2960 cm⁻¹.[5]
MS (EI)	A molecular ion peak (M⁺) for the free base at m/z = 125, and fragmentation patterns characteristic of a spirocyclic amine.[5]
Melting Point	A sharp melting point characteristic of a pure crystalline solid.
Purity (HPLC)	≥98%

Scale-Up and Safety Considerations

• Hazard and Risk Assessment: A thorough hazard and risk assessment should be conducted before scaling up any chemical process.[6][7] This includes evaluating the toxicity, flammability, and reactivity of all chemicals involved.

• Reagent Handling: Amines can be corrosive and toxic.[8] Appropriate personal protective equipment (PPE), such as gloves, goggles, and respirators, should be used.[8] The handling of LAH requires specialized training and equipment due to its pyrophoric nature.

• Thermal Management: The reactions, particularly the LAH reduction, are exothermic. A jacketed reactor with efficient cooling is essential to control the reaction temperature and prevent runaways.

• Waste Disposal: All chemical waste must be disposed of according to local environmental regulations.[7][8]

Conclusion

This application note provides a comprehensive and scalable protocol for the synthesis of 2-azaspiro[4.4]nonane hemioxalate. The described route utilizes readily available starting materials and well-established chemical transformations, making it an attractive method for large-scale production.[1] By adhering to the detailed procedures and safety guidelines, researchers and drug development professionals can efficiently produce this valuable spirocyclic building block for further applications in medicinal chemistry.

References

• BenchChem. (2025). Application Notes and Protocols: Synthesis of 2-Azaspiro[4.
• BenchChem. (2025). Scale-up Synthesis of 2-Azaspiro[4.
• BenchChem. (2025). Application Notes and Protocols for 2-Azaspiro[4.
• ACS Medicinal Chemistry Letters. (2025).
• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 2-Azaspiro[4.
• BenchChem. (2025). Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug Design.
• NIH. (2025). Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines.
• ResearchGate. (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle.
• PubMed Central (NIH). (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle.
• Uniquema. (n.d.). What are the Health and Safety Guidelines for Using Amines?.
• ResearchGate. (2025).
• MDPI. (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle.
• BenchChem. (2025). Technical Support Center: 2-Azaspiro[4.
• BenchChem. (2025).
• BenchChem. (2025). A Comparative Guide to the Spectroscopic Properties of 2-Azaspiro[4.
• ResearchGate. (2025). Synthesis of 2-Azaspiro[4.
• American Chemical Society. (2019).
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubsapp.acs.org [pubsapp.acs.org]
• 7. orgsyn.org [orgsyn.org]
• 8. diplomatacomercial.com [diplomatacomercial.com]

Application Note: Strategic Derivativation of the Hydroxyl Group on 2-Azaspiro[4.4]nonane Scaffolds for Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Abstract: The 2-azaspiro[4.4]nonane scaffold is a valuable structural motif in medicinal chemistry, prized for its rigid, three-dimensional architecture that can improve pharmacological properties.[1][2][3] A hydroxyl (-OH) group on this scaffold serves as a critical synthetic handle for diversification, enabling the systematic modulation of a molecule's physicochemical and pharmacokinetic properties. This guide provides a detailed overview of key methodologies for derivatizing this hydroxyl group, including etherification, esterification, and carbamoylation, complete with step-by-step protocols and expert insights to facilitate structure-activity relationship (SAR) studies and the development of novel therapeutics.

The Strategic Importance of the Hydroxyl Group in Drug Design

The 2-azaspiro[4.4]nonane core provides a conformationally constrained framework, a desirable feature for designing potent and selective ligands.[1] The presence of a hydroxyl group offers a strategic point for chemical modification. Derivatization of this group allows medicinal chemists to:

• Modulate Lipophilicity (LogP): Converting the polar -OH group into less polar ethers or esters can enhance membrane permeability and oral absorption.

• Improve Metabolic Stability: Masking the hydroxyl group can prevent phase II metabolism (e.g., glucuronidation), potentially increasing the compound's half-life.

• Explore Structure-Activity Relationships (SAR): Introducing a variety of functionalities allows for the probing of the target's binding pocket, identifying key interactions that can enhance potency and selectivity.

• Enhance Solubility: Introduction of polar groups through derivatization can improve aqueous solubility, which is crucial for formulation and bioavailability.

The ability to generate diverse libraries from a common hydroxyl-containing intermediate is a cornerstone of modern drug discovery, and the 2-azaspiro[4.4]nonane scaffold is an excellent platform for this strategy.[4]

Core Derivatization Methodologies: A Comparative Overview

Several robust methods exist for the derivatization of secondary alcohols. The choice of reaction depends on the desired functional group, the steric environment of the hydroxyl group, and the overall functional group tolerance of the molecule.

Ether Synthesis via Williamson Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for forming ethers from an alcohol.[5] The reaction proceeds via an SN2 mechanism, where an alkoxide, formed by deprotonating the alcohol, displaces a halide or other suitable leaving group.[5][6][7]

Causality Behind Experimental Choices:

• Base: A strong, non-nucleophilic base like sodium hydride (NaH) is required to fully deprotonate the secondary alcohol, forming the reactive alkoxide.

• Alkylating Agent: Primary alkyl halides (e.g., R-I, R-Br) are ideal as they are highly susceptible to SN2 attack and less prone to competing elimination reactions.[6]

• Solvent: Anhydrous polar aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are used to dissolve the reagents and facilitate the SN2 reaction without interfering.

Ester Synthesis via Acylation

Esterification is a common strategy to introduce a wide range of acyl groups. The use of an acid chloride or anhydride in the presence of a base is a highly efficient method.

Causality Behind Experimental Choices:

• Acylating Agent: Acid chlorides and anhydrides are highly electrophilic and react readily with the alcohol.

• Base/Catalyst: A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is used to scavenge the HCl or carboxylic acid byproduct. A catalytic amount of 4-dimethylaminopyridine (DMAP) is often added to accelerate the reaction, especially with hindered alcohols.[8][9] DMAP acts as a nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate.

Carbamate Formation

Carbamates are important functional groups in medicinal chemistry and can be readily formed from alcohols and isocyanates.[10][11]

Causality Behind Experimental Choices:

• Reagent: Isocyanates (R-N=C=O) are highly reactive electrophiles. The reaction is often rapid and requires no catalyst. For hindered alcohols, a mild base or heating may be necessary to promote the reaction.[12]

• Safety: Isocyanates are toxic and moisture-sensitive. All manipulations should be performed in a well-ventilated fume hood under anhydrous conditions. An alternative, safer method involves the use of chloroformates or generating the isocyanate in situ.[11][13]

Stereochemical Inversion via the Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool for converting a secondary alcohol into a variety of functional groups with complete inversion of stereochemistry.[14][15][16] This is particularly valuable when the stereochemistry at the alcohol center is critical for biological activity. The reaction uses a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., DEAD or DIAD).[15]

Causality Behind Experimental Choices:

• Mechanism: The reaction proceeds by activating the alcohol as a good leaving group via a phosphonium intermediate. The nucleophile (e.g., a carboxylate) then displaces this group in a classic SN2 fashion, resulting in inversion.[14][16]

• Nucleophile: The nucleophile must be acidic enough (pKa < 13) to protonate the intermediate formed from the phosphine and azodicarboxylate.[15][16] Carboxylic acids are excellent nucleophiles for this purpose.

Experimental Protocols

Note: These are general protocols. Specific substrate and reagent quantities may need to be optimized. Always conduct reactions under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents unless otherwise noted.

Protocol 1: Williamson Ether Synthesis

Materials and Reagents:

• Hydroxyl-substituted 2-azaspiro[4.4]nonane derivative (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Alkyl halide (e.g., iodomethane, benzyl bromide) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the hydroxyl-substituted 2-azaspiro[4.4]nonane derivative.

• Dissolve the starting material in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add the NaH portion-wise. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction back to 0 °C and add the alkyl halide dropwise.

• Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl at 0 °C.

• Extract the aqueous layer with EtOAc (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Ester Synthesis via Acylation

Materials and Reagents:

• Hydroxyl-substituted 2-azaspiro[4.4]nonane derivative (1.0 eq)

• Acid chloride or anhydride (1.2 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the hydroxyl-substituted 2-azaspiro[4.4]nonane derivative and DMAP.

• Dissolve the solids in anhydrous DCM.

• Add TEA or DIPEA to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add the acid chloride or anhydride dropwise.

• Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates completion.

• Work-up: Dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel.

Protocol 3: Carbamate Formation

Materials and Reagents:

• Hydroxyl-substituted 2-azaspiro[4.4]nonane derivative (1.0 eq)

• Isocyanate (e.g., phenyl isocyanate) (1.1 eq)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, dissolve the hydroxyl-substituted 2-azaspiro[4.4]nonane derivative in anhydrous THF or DCM.

• Add the isocyanate dropwise at room temperature.

• Stir the reaction at room temperature. Monitor progress by TLC or LC-MS. If the reaction is slow, it can be gently heated (e.g., to 40-50 °C).

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: The crude product is often clean, but if necessary, it can be purified by flash column chromatography on silica gel.

Data Presentation & Comparative Analysis

The selection of a derivatization strategy often involves a trade-off between reaction conditions, yield, and functional group compatibility.

Methodology	Key Reagents	Typical Conditions	Stereochemistry	Advantages	Limitations
Williamson Ether Synthesis	NaH, Alkyl Halide	0 °C to RT, Anhydrous	Retention	Forms stable ether linkage; wide variety of alkyl groups can be introduced.	Requires strong base; not suitable for acid-sensitive substrates; competing elimination with secondary/tertiary halides.[7]
Acylation	Acid Chloride, TEA, DMAP	0 °C to RT, Anhydrous	Retention	Fast and high-yielding; vast library of acid chlorides available.	Produces acidic byproduct; base-sensitive groups may be affected.
Carbamoylation	Isocyanate	RT to 50 °C, Anhydrous	Retention	Often quantitative and catalyst-free; introduces H-bond donor/acceptor.	Isocyanates are toxic and moisture-sensitive; limited commercial availability for diverse isocyanates.
Mitsunobu Reaction	PPh₃, DEAD/DIAD, Carboxylic Acid	0 °C to RT, Anhydrous	Inversion	Provides complete stereochemical inversion; mild conditions.[14][17]	Stoichiometric phosphine oxide byproduct can complicate purification; nucleophile pKa restrictions.[15]

Visualization of Experimental Workflows

General Derivatization Workflow

The following diagram illustrates the general workflow from the starting hydroxyl-containing scaffold to the purified, derivatized product.

Caption: A generalized workflow for the derivatization of hydroxyl groups.

Decision Tree for Method Selection

This diagram provides a logical decision-making process for selecting the appropriate derivatization method.

Caption: A decision tree to guide the selection of a derivatization method.

References

• BenchChem. (2025). Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug Design.
• BenchChem. (2025). Application Notes and Protocols for the Functionalization of the 2-Azaspiro[4.4]nonane Core.
• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 2-Azaspiro[4.4]nonane: Key Intermediates and Methodologies.
• PubMed. (2022). A safe alternative synthesis of primary carbamates from alcohols; in vitro and in silico assessments as an alternative acetylcholinesterase inhibitors.
• BenchChem. (2025). Application of 2-Azaspiro[4.4]nonane Derivatives in Neuroscience Research.
• BenchChem. (2025). Application Notes and Protocols for 2-Azaspiro[4.4]nonane Hemioxalate in Medicinal Chemistry.
• ACS Publications. (2021). Dehydrogenative Synthesis of Carbamates from Formamides and Alcohols Using a Pincer-Supported Iron Catalyst | ACS Catalysis.
• Wikipedia. Carbamate.
• ACS Publications. (2018). Iron-Catalyzed Selective Etherification and Transetherification Reactions Using Alcohols.
• Organic Chemistry Portal. Ether synthesis by etherification (alkylation).
• Organic Chemistry Portal. Synthesis of carbamates by carbamoylation.
• ACS Publications. (2018). Iron-Catalyzed Selective Etherification and Transetherification Reactions Using Alcohols | ACS Omega.
• Master Organic Chemistry. (2014). Alcohols To Ethers via Acid Catalysis.
• ACS Publications. Mitsunobu and Related Reactions: Advances and Applications | Chemical Reviews.
• Organic Chemistry Portal. Mitsunobu Reaction.
• Wikipedia. Mitsunobu reaction.
• ResearchGate. (2013). Can anyone suggest a good way to do carbamate formation (with either phenyl/hexyl isocyanates) for Poly Aromatic Alcohols (hindered hydrocarbons)?.
• Master Organic Chemistry. Mitsunobu Reaction.
• ResearchGate. Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters a.
• NIH. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review.
• ACS Publications. (2002). Dual Activation in the Esterification of Hindered Alcohols with Anhydrides Using MgBr2 and a Tertiary Amine | The Journal of Organic Chemistry.
• Chemistry Steps. Williamson Ether Synthesis.
• Wikipedia. Williamson ether synthesis.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• YouTube. (2018). Williamson Ether Synthesis.
• YouTube. (2012). Williamson ether synthesis | Organic chemistry | Khan Academy.
• Royal Society of Chemistry. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 10. A safe alternative synthesis of primary carbamates from alcohols; in vitro and in silico assessments as an alternative acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Carbamate - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 14. Mitsunobu Reaction [organic-chemistry.org]
• 15. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

One-Pot Synthesis of Functionalized 2-Oxa-7-Azaspiro[4.4]nonane Derivatives: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-oxa-7-azaspiro[4.4]nonane scaffold is a compelling structural motif in medicinal chemistry, offering a unique three-dimensional architecture that can lead to compounds with improved pharmacological properties.[1] This application note provides a comprehensive guide to the one-pot synthesis of functionalized 2-oxa-7-azaspiro[4.4]nonane derivatives, focusing on a manganese(III)-based oxidative cyclization. We delve into the mechanistic rationale behind the protocol, offer detailed step-by-step instructions, and discuss strategies for the further functionalization of the spirocyclic core. This guide is designed to empower researchers to efficiently synthesize and explore this promising class of molecules for drug discovery and development.

Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery

In the quest for novel therapeutics, medicinal chemists are increasingly turning to three-dimensional molecular architectures to access new chemical space and improve drug-like properties. Spirocycles, characterized by two rings sharing a single atom, offer a rigid and defined orientation of substituents, which can enhance binding affinity and selectivity for biological targets.[1] The 2-oxa-7-azaspiro[4.4]nonane core, in particular, integrates a privileged oxazolidine and pyrrolidine ring system, making it an attractive scaffold for generating diverse libraries of potential drug candidates. One-pot syntheses, which combine multiple reaction steps in a single vessel, offer significant advantages in terms of efficiency, resource conservation, and reduced waste generation, making them highly desirable in both academic and industrial settings.

This document outlines a robust and reproducible one-pot protocol for the synthesis of 2-oxa-7-azaspiro[4.4]nonane-8,9-diones, which serve as versatile intermediates for further functionalization.

Reaction Scheme and Mechanism

The core of this one-pot synthesis involves the manganese(III)-mediated oxidative radical cyclization of 4-acylpyrrolidine-2,3-diones with 1,1-diarylethenes.[2]

Proposed Reaction Mechanism:

• Enolization: The 4-acylpyrrolidine-2,3-dione tautomerizes to its enol form.

• Oxidation and Radical Formation: Manganese(III) acetate oxidizes the enol to generate a dicarbonyl radical intermediate.

• Radical Addition: The radical intermediate adds to the 1,1-diarylethene to form a new carbon-carbon bond and a tertiary radical.

• Cyclization and Oxidation: The tertiary radical is then oxidized by another equivalent of Mn(III) to a carbocation.

• Intramolecular Cyclization: The enol oxygen of the pyrrolidinedione attacks the carbocation, forming the tetrahydrofuran ring of the spirocycle.

• Deprotonation: Loss of a proton yields the final 2-oxa-7-azaspiro[4.4]nonane-8,9-dione product.

Below is a Graphviz diagram illustrating the overall workflow of the synthesis and subsequent functionalization.

Caption: Workflow for the synthesis and functionalization of 2-oxa-7-azaspiro[4.4]nonane derivatives.

Detailed Experimental Protocol: One-Pot Synthesis of 2-Oxa-7-azaspiro[4.4]nonane-8,9-diones

This protocol is adapted from the Mn(III)-based oxidation method.[2]

Materials:

• Substituted 4-acylpyrrolidine-2,3-dione (1.0 mmol)

• Substituted 1,1-diarylethene (1.2 mmol)

• Manganese(III) acetate dihydrate (Mn(OAc)₃·2H₂O) (2.5 mmol)

• Glacial acetic acid (20 mL)

• Dichloromethane (for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add the 4-acylpyrrolidine-2,3-dione (1.0 mmol) and the 1,1-diarylethene (1.2 mmol).

• Solvent Addition: Add glacial acetic acid (20 mL) to the flask. Stir the mixture at room temperature until the starting materials are dissolved.

• Initiation of Reaction: To the stirred solution, add manganese(III) acetate dihydrate (2.5 mmol) in one portion. The color of the reaction mixture will turn dark brown.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

• Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing 50 mL of water.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 30 mL).

• Washing: Combine the organic layers and wash successively with saturated sodium bicarbonate solution (2 x 30 mL) and brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 2-oxa-7-azaspiro[4.4]nonane-8,9-dione.

Causality Behind Experimental Choices:

• Manganese(III) acetate: This is the oxidizing agent that initiates the radical formation, which is the key step of the reaction. The dihydrate form is commonly used for convenience.

• Glacial Acetic Acid: It serves as the solvent and also helps to stabilize the Mn(III) species.

• Excess 1,1-Diarylethene: A slight excess of the alkene is used to ensure complete consumption of the pyrrolidinedione starting material.

• Aqueous Work-up with Sodium Bicarbonate: This is crucial to neutralize the acetic acid and quench any remaining reactive species.

Data Presentation: Representative Yields

The yields of the one-pot synthesis are generally good, depending on the substituents on the starting materials.

Entry	4-Acylpyrrolidine-2,3-dione Substituent (R1)	1,1-Diarylethene Substituents (Ar)	Product Yield (%)
1	-CH₃	Phenyl	75
2	-CH₂CH₃	4-Methoxyphenyl	82
3	-Phenyl	4-Chlorophenyl	68

Functionalization of the 2-Oxa-7-azaspiro[4.4]nonane Core

The synthesized 2-oxa-7-azaspiro[4.4]nonane-8,9-diones are versatile intermediates for further chemical modifications. The nitrogen atom in the pyrrolidine ring and the dione functionality are key handles for introducing diversity.[1]

1. N-Functionalization:

The secondary amine of the pyrrolidine ring can be readily functionalized via standard N-alkylation or N-arylation reactions.

• Protocol for N-Alkylation:

  • Dissolve the 2-oxa-7-azaspiro[4.4]nonane-8,9-dione (1.0 mmol) in a suitable solvent such as DMF or acetonitrile.

  • Add a base, for example, potassium carbonate (1.5 mmol).

  • Add the desired alkyl halide (e.g., iodomethane, benzyl bromide) (1.1 mmol).

  • Stir the reaction at room temperature or with gentle heating until completion (monitored by TLC).

  • Perform an aqueous work-up and purify by column chromatography.

2. Modification of the Dione Moiety:

The ketone groups can be selectively reduced or transformed into other functional groups.

• Protocol for Reduction to Diol:

  • Dissolve the 2-oxa-7-azaspiro[4.4]nonane-8,9-dione (1.0 mmol) in methanol at 0 °C.

  • Add sodium borohydride (NaBH₄) (2.2 mmol) portion-wise.

  • Stir the reaction at 0 °C for 1 hour, then at room temperature for 2 hours.

  • Quench the reaction with acetone and concentrate under reduced pressure.

  • Perform an aqueous work-up and purify by column chromatography to obtain the corresponding diol.

Characterization and Trustworthiness

The structural elucidation of the synthesized spirocyclic compounds is critical. A combination of spectroscopic techniques should be employed to confirm the structure and stereochemistry.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for determining the connectivity of the molecule. 2D NMR techniques like COSY, HSQC, and HMBC can be used to assign all proton and carbon signals unambiguously. NOESY or ROESY experiments are particularly useful for establishing the relative stereochemistry of the spirocyclic system by identifying through-space correlations between protons on the two different rings.[3][4]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential to confirm the molecular formula of the synthesized compounds.[5] Fragmentation patterns observed in MS/MS experiments can provide further structural information.[5]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups present in the molecule, such as the carbonyl groups of the dione and the N-H bond of the pyrrolidine ring.

By employing these analytical methods, the identity and purity of the synthesized 2-oxa-7-azaspiro[4.4]nonane derivatives can be confidently established, ensuring the trustworthiness of the experimental results.

Conclusion

This application note provides a detailed and practical guide for the one-pot synthesis of functionalized 2-oxa-7-azaspiro[4.4]nonane derivatives. The described Mn(III)-based oxidative cyclization is an efficient method to access the core spirocyclic structure, which can be further elaborated to generate a diverse range of compounds with potential applications in drug discovery. The provided protocols, along with the mechanistic insights and characterization guidelines, are intended to facilitate the exploration of this promising area of medicinal chemistry.

References

• Huynh, T. T., Nguyen, V.-H., & Nishino, H. (2017). One-pot synthesis of 2-oxa-7-azaspiro[4.4]nonane-8,9-diones using Mn(III)-based oxidation of 4-acylpyrrolidine-2,3-diones. Tetrahedron Letters, 58(36), 3551-3554. [Link]

• Pilar, M., et al. (2020). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae). Marine Drugs, 18(10), 499. [Link]

• EMAN RESEARCH PUBLISHING. (2023). Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. Journal of Chemical Sciences. [Link]

• Scholar DLU. (2017). One-pot synthesis of 2-oxa-7-azaspiro [4.4] nonane-8, 9-diones using Mn (III). [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Synthesis and Applications of 1-Oxa-7-azaspiro[4.4]nonane (CAS 176-12-5). [Link]

• Kirichok, A. A., et al. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 29-37. [Link]

• Scognamiglio, M., & Muccilli, V. (2021). Mass Spectrometry and NMR Profiling: Strategies for Natural Products Characterization. Molecules, 26(11), 3236. [Link]

• Rubio, E., et al. (2005). NMR spectroscopic analysis of new spiro-piperidylrifamycins. Magnetic Resonance in Chemistry, 43(4), 269-282. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. NMR spectroscopic analysis of new spiro-piperidylrifamycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae) - PMC [pmc.ncbi.nlm.nih.gov]

Domino Radical Bicyclization for the Synthesis of 1-Azaspiro[4.4]nonane Derivatives

An Application Guide for Researchers

Abstract

The 1-azaspiro[4.4]nonane scaffold is a privileged structure in medicinal chemistry and natural product synthesis, forming the core of potent therapeutic agents like the anti-leukemia drug homoharringtonine.[1][2] This application note provides a detailed technical guide on a domino radical bicyclization strategy for the efficient construction of this valuable spirocyclic system. We will delve into the mechanistic underpinnings of the reaction, offer field-proven insights into experimental design and optimization, and provide robust, step-by-step protocols for laboratory application. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful synthetic tool.

Introduction: The Significance of the 1-Azaspiro[4.4]nonane Core

Azaspirocycles, characterized by their rigid, three-dimensional architecture, are highly sought-after scaffolds in drug discovery.[3] Their unique topography allows for the precise spatial arrangement of substituents, often leading to enhanced binding affinity and selectivity for biological targets compared to their flatter aromatic counterparts.[3] The 1-azaspiro[4.4]nonane ring system is particularly noteworthy as it is a key structural motif in the Cephalotaxus alkaloids, a class of natural products exhibiting potent antiproliferative activities.[1][4] Notably, homoharringtonine, an ester derivative of the parent alkaloid cephalotaxine, has been approved for the treatment of chronic myeloid leukemia.[1] Beyond oncology, derivatives have shown promise as inhibitors of the hepatitis C virus and as agonists for nicotinic acetylcholine receptors.[1][2]

Domino reactions, also referred to as tandem or cascade reactions, provide an elegant and efficient pathway to complex molecules from simple precursors in a single operation.[3] This approach is highly atom-economical and can rapidly build molecular complexity. This guide focuses on a domino radical bicyclization that forges the 1-azaspiro[4.4]nonane nucleus in one synthetic step, offering a significant advantage over more linear synthetic strategies.[1][3]

Mechanistic Deep Dive: The Radical Cascade

The core of this methodology is a chain transfer radical reaction that sequentially forms two rings around a central quaternary carbon. The process is typically initiated by a radical initiator like 2,2′-azobisisobutyronitrile (AIBN) or triethylborane (Et₃B) and mediated by a hydrogen atom donor, most commonly tributyltin hydride (Bu₃SnH).[1][3][5]

The reaction proceeds through several key steps, as illustrated below:

• Radical Initiation : The process begins with the thermal or chemical decomposition of the initiator (e.g., AIBN) to generate an initial radical species. This radical abstracts a hydrogen from the promoter, Bu₃SnH, to generate the key tributylstannyl radical (Bu₃Sn•).

• Aryl/Vinyl Radical Formation : The tributylstannyl radical abstracts a halogen atom (Br or I) from the starting material, an appropriately substituted O-benzyl oxime ether, to generate a highly reactive aryl radical (Intermediate 21 ).[1]

• First Cyclization (5-exo-trig) : This aryl radical undergoes a rapid intramolecular 5-exo-trig cyclization onto the imino function of the oxime ether.[1] This step is kinetically favored and forms the first five-membered ring, yielding a crucial alkoxyaminyl radical intermediate (22 ).[1]

• Second Cyclization (5-exo-trig) : The newly formed alkoxyaminyl radical is strategically positioned to be captured intramolecularly by the tethered alkenyl moiety.[1] This second 5-exo-trig cyclization forges the second five-membered ring, thus completing the spirocyclic 1-azaspiro[4.4]nonane core and generating a new carbon-centered radical.

• Propagation/Quenching : The final radical intermediate abstracts a hydrogen atom from a molecule of Bu₃SnH to yield the stable spirocyclic product. This step also regenerates the tributylstannyl radical (Bu₃Sn•), which can then propagate the chain reaction.

A common side reaction is the premature quenching of the initial aryl radical (21 ) by Bu₃SnH, which leads to a simple reduction product and terminates the desired cascade.[1][6]

Domino radical bicyclization pathway and a common side reaction.

Experimental Design and Optimization

The success of this domino reaction hinges on the careful selection of reagents and conditions. Each component plays a critical role in directing the reaction toward the desired spirocyclic product.

Substrate Design

The starting material, an O-benzyl oxime ether, must contain two key functionalities:

• A Radical Precursor : This is typically an aryl halide (bromide or iodide) or a terminal alkyne group. The C-X bond strength dictates the ease of radical formation.

• An Alkenyl Moiety : This serves as the radical acceptor for the second cyclization. The best results are obtained when the alkenyl moiety is tethered to electron-withdrawing groups (e.g., esters) or aryl substituents.[4][5] Substrates with a simple methyl-substituted olefin have been shown to preclude the capture of the alkoxyaminyl radical, leading primarily to monocyclized byproducts.[5][6]

Choice of Radical Initiator

Two initiators are commonly employed, and the choice can significantly impact reaction conditions and stereoselectivity.

• AIBN (2,2′-Azobisisobutyronitrile) : This is a standard thermal initiator. The reaction requires elevated temperatures (typically refluxing cyclohexane at ~90 °C) to induce homolytic cleavage of the C-N bonds.[1][6]

• Et₃B (Triethylborane) : This initiator offers a significant advantage by allowing the reaction to proceed at room temperature.[1] Et₃B reacts with trace amounts of oxygen to generate ethyl radicals, which then initiate the chain process. This milder condition has been shown to improve the diastereoselectivity of the bicyclization, favoring the trans configuration.[1]

The Role of Tributyltin Hydride (Bu₃SnH)

Bu₃SnH is a crucial reagent that acts as both a chain-carrying species and the terminal quenching agent. However, its concentration is a double-edged sword.

• Too High Concentration : Increases the rate of premature reduction of the initial aryl radical, lowering the yield of the desired spirocycle.[1][6]

• Too Low Concentration : May be insufficient to efficiently trap the final bicyclized radical, potentially leading to other undesired radical-radical coupling events.

Expert Insight: To mitigate premature quenching, Bu₃SnH can be added slowly over the course of the reaction using a syringe pump. This maintains a low, steady-state concentration, favoring the fast intramolecular cyclization steps over the intermolecular reduction.

Data Summary: Yields and Outcomes

The reported yields for this domino bicyclization are moderate, reflecting the complexity of the cascade and the competition with side reactions.[1][5]

Product Type	Precursor Moiety	Radical Initiator	Yield (%)	Reference
Desired 1-Azaspiro[4.4]nonane	Aryl halide or terminal alkyne	AIBN or Et₃B	11–67%	[1][4][5][6]
Side Product: E/Z Oxime Ethers	Aryl halide	AIBN or Et₃B	9–28%	[1][6]
Side Product: Monocyclized Product	Methyl-substituted olefin	Not specified	Major Product	[5][6]

Detailed Experimental Protocols

Safety Precaution: Tributyltin compounds are toxic. Handle Bu₃SnH with appropriate personal protective equipment (gloves, lab coat, safety glasses) in a well-ventilated fume hood. All glassware should be oven-dried prior to use, and reactions should be conducted under an inert atmosphere (Nitrogen or Argon) as radical reactions are sensitive to oxygen.

Protocol A: AIBN-Initiated Bicyclization[1][6]

• Reagent Setup : To a round-bottom flask, add the O-benzyl oxime ether substrate (1.0 equiv), AIBN (0.25 equiv), and anhydrous cyclohexane to achieve a final concentration of 0.02 M.

• Inert Atmosphere : Stopper the flask with a rubber septum, and purge the system with dry Nitrogen or Argon for 30 minutes to remove dissolved oxygen.

• Radical Mediator Addition : Add tributyltin hydride (Bu₃SnH, 1.2-1.5 equiv) via syringe.

• Reaction Execution : Place the flask in a preheated oil bath at 90 °C and stir vigorously.

• Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup : Allow the reaction to cool to room temperature. Remove the solvent under reduced pressure.

• Purification : Purify the crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate mixtures) to isolate the 1-azaspiro[4.4]nonane product.

Protocol B: Et₃B-Initiated Bicyclization (Milder Conditions)[1][6]

• Reagent Setup : To a round-bottom flask, add the O-benzyl oxime ether substrate (1.0 equiv) and tributyltin hydride (Bu₃SnH, 1.5 equiv) in anhydrous toluene (to 0.02 M).

• Inert Atmosphere : Degas the solution by bubbling dry Nitrogen or Argon through it for 15-30 minutes.

• Initiator Addition : At room temperature, add triethylborane (Et₃B, 1.0 M in hexanes, 2.0 equiv) dropwise via syringe over 5-10 minutes. Note: A slight exotherm may be observed.

• Reaction Execution : Stir the reaction mixture at room temperature.

• Monitoring : Monitor the reaction progress by TLC. These reactions are often complete within a few hours.

• Workup : Upon completion, remove the solvent under reduced pressure.

• Purification : Purify the crude product by column chromatography on silica gel as described in Protocol A.

Experimental Workflow Overview

The general laboratory workflow for performing the domino radical bicyclization is outlined below. Proper adherence to inert atmosphere techniques is critical for success.

General laboratory workflow for the domino radical bicyclization.

Conclusion

The domino radical bicyclization strategy offers a powerful and direct route to the medicinally relevant 1-azaspiro[4.4]nonane core. By forming two rings in a single synthetic operation, it represents an efficient alternative to longer, linear syntheses. The successful application of this method relies on a solid understanding of the underlying radical mechanism and careful control over experimental parameters, particularly the choice of initiator and the concentration of the tin hydride mediator. The use of Et₃B as an initiator is particularly noteworthy, as it provides access to the desired spirocycles under mild conditions with improved diastereoselectivity.[1] This methodology is a valuable tool for chemists engaged in natural product synthesis and the development of novel therapeutics.

References

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. Available at: [Link]

• ACS Publications. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. Available at: [Link]

• ResearchGate. (2019). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Palladium-Catalyzed Cyclization Forming the 2-Azaspiro[4.4]nonane Core

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-azaspiro[4.4]nonane scaffold is a privileged structural motif in medicinal chemistry, prized for its three-dimensional architecture that can enhance pharmacological properties.[1][2] This document provides a detailed guide to the synthesis of this important core structure via modern palladium-catalyzed cyclization strategies. We will delve into the mechanistic underpinnings of key transformations, including the intramolecular Heck reaction and cascade reactions involving C-H activation, offering field-proven insights into experimental design. Detailed, step-by-step protocols for representative synthetic routes are provided to enable researchers to confidently apply these powerful methodologies in their own laboratories.

Introduction: The Significance of the 2-Azaspiro[4.4]nonane Core

Spirocyclic systems, characterized by two rings sharing a single atom, have garnered immense interest in drug discovery. Their inherent rigidity and three-dimensionality provide a unique topographical profile that can lead to enhanced binding affinity and selectivity for biological targets when compared to their linear or planar counterparts.[2] The 2-azaspiro[4.4]nonane core, in particular, is a recurring motif in a variety of biologically active molecules and natural products.[1][3] Its synthesis, therefore, is a topic of considerable importance for medicinal chemists aiming to explore novel chemical space.

Palladium catalysis has emerged as a powerful and versatile tool for the construction of complex molecular architectures, offering high efficiency and functional group tolerance.[4][5] This guide will focus on palladium-catalyzed intramolecular reactions that forge the 2-azaspiro[4.4]nonane skeleton, providing a robust and adaptable synthetic platform.

Mechanistic Pathways in Palladium-Catalyzed Spirocyclization

The formation of the 2-azaspiro[4.4]nonane core via palladium catalysis can be achieved through several elegant mechanistic pathways. Understanding these mechanisms is crucial for reaction optimization and troubleshooting.

The Intramolecular Heck Reaction

The intramolecular Heck reaction is a cornerstone of cyclic and spirocyclic synthesis.[6] The reaction involves the coupling of an alkenyl or aryl halide with an alkene tethered within the same molecule. The generally accepted mechanism for the neutral pathway proceeds as follows:

• Oxidative Addition: A low-valent Palladium(0) species, typically stabilized by phosphine ligands, undergoes oxidative addition into a carbon-halogen bond (e.g., C-Br or C-I) of the substrate to form a Pd(II) complex.[6]

• Migratory Insertion (Carbopalladation): The tethered alkene then coordinates to the Pd(II) center, followed by migratory insertion of the alkene into the Pd-C bond. This key step forms the new carbon-carbon bond that closes the ring.[6][7]

• β-Hydride Elimination: A hydrogen atom on a carbon adjacent to the new Pd-C bond is eliminated, regenerating the alkene in the product and forming a hydridopalladium(II) species.[8]

• Reductive Elimination: The hydridopalladium(II) complex undergoes reductive elimination to regenerate the Pd(0) catalyst and a hydrogen halide, which is neutralized by a base present in the reaction mixture.

Cascade Reactions Involving C-H Activation

More advanced strategies involve cascade reactions where an initial palladium-catalyzed cyclization is followed by an intramolecular C-H activation step.[4][9] This approach is particularly powerful as it allows for the formation of complex spirocyclic systems from relatively simple linear precursors in a single operation.[5]

The general sequence for a Narasaka-Heck/C-H activation cascade is as follows:

• Oxidative Addition and Narasaka-Heck Cyclization: The reaction initiates with the oxidative addition of Pd(0) to a substrate, such as a γ,δ-unsaturated oxime ester. This is followed by a Narasaka-Heck type cyclization to form a σ-alkyl-Pd(II) intermediate.[4][10]

• Intramolecular C-H Activation: This transient σ-alkyl-Pd(II) species is positioned in proximity to a formerly remote C-H bond. Intramolecular C-H activation then occurs, leading to the formation of a spiropalladacycle.[5]

• Reductive Elimination or Further Functionalization: The resulting spiropalladacycle can then undergo reductive elimination to furnish the spirocyclic product and regenerate the Pd(0) catalyst. Alternatively, it can be trapped by other reagents in the reaction mixture, leading to more complex products.[11]

Experimental Protocols

The following protocols are representative examples of palladium-catalyzed methods for the synthesis of the 2-azaspiro[4.4]nonane core. Researchers should adapt these procedures based on their specific substrates and available instrumentation.

Protocol 1: Intramolecular Heck Cyclization of an N-Allyl-N-(iodophenyl)amine Derivative

This protocol describes a general procedure for the synthesis of a 2-azaspiro[4.4]nonane precursor via an intramolecular Heck reaction.

Materials:

• N-allyl-N-(2-iodophenyl)cyclopent-3-en-1-amine (1.0 eq)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 eq)

• Triphenylphosphine (PPh₃) (0.1 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Anhydrous acetonitrile (MeCN)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add N-allyl-N-(2-iodophenyl)cyclopent-3-en-1-amine, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Add anhydrous acetonitrile via syringe.

• Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired spirocyclic product.

Rationale:

• Catalyst System: Pd(OAc)₂ is a common and robust palladium precursor. Triphenylphosphine is used as a ligand to stabilize the Pd(0) active catalyst and influence the reaction's selectivity.[12]

• Base: Potassium carbonate is a mild inorganic base used to neutralize the hydrogen halide formed during the catalytic cycle.[13]

• Solvent: Acetonitrile is a polar aprotic solvent that is well-suited for many Heck reactions.

Protocol 2: Palladium-Catalyzed Cascade Cyclization of a Dienyl Ketone Oxime

This protocol outlines the synthesis of a spirocyclic imine, a direct precursor to 2-azaspiro[4.4]nonane, via a cascade cyclization.[1]

Materials:

• (E)-1-(cyclopent-1-en-1-yl)hepta-1,6-dien-3-one oxime (1.0 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.025 eq)

• 1,3-Bis(diphenylphosphino)propane (dppp) (0.05 eq)

• Triethylamine (Et₃N) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a dry Schlenk tube under an inert atmosphere, dissolve the dienyl ketone oxime in anhydrous DMF.

• Add Pd₂(dba)₃ and dppp to the solution.

• Add triethylamine to the reaction mixture.

• Heat the mixture to 100 °C and stir for 16 hours.

• After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the spirocyclic imine.

• The resulting imine can be reduced to 2-azaspiro[4.4]nonane using standard reducing agents such as sodium borohydride (NaBH₄) or catalytic hydrogenation.[2]

Rationale:

• Catalyst System: Pd₂(dba)₃ is a stable Pd(0) source. Dppp is a bidentate phosphine ligand that can influence the stability and reactivity of the palladium catalyst.

• Base: Triethylamine acts as both a base and a reducing agent for the in situ reduction of any Pd(II) species to the active Pd(0) catalyst.

• Solvent: DMF is a high-boiling polar aprotic solvent suitable for this type of transformation.

Data Summary

The choice of palladium catalyst, ligand, and reaction conditions can significantly impact the yield and selectivity of the cyclization. The following table summarizes typical parameters for palladium-catalyzed spirocyclization reactions.

Parameter	Typical Range/Examples	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, PdCl₂(PPh₃)₂	Stability, ease of handling, and in situ generation of Pd(0).
Ligand	PPh₃, P(o-tol)₃, dppp, BINAP	Influences catalyst stability, reactivity, and stereoselectivity.[8]
Base	K₂CO₃, Cs₂CO₃, Et₃N, Proton Sponge	Neutralizes acidic byproducts and can affect the reaction pathway.
Solvent	MeCN, DMF, Toluene, Dioxane	Solubility of reactants and catalyst, boiling point for reaction temperature.
Temperature	60 - 120 °C	Sufficient thermal energy to drive the catalytic cycle.
Typical Yields	60 - 95%	Highly dependent on substrate and specific reaction conditions.

Conclusion

Palladium-catalyzed cyclization reactions represent a powerful and versatile strategy for the synthesis of the 2-azaspiro[4.4]nonane core. By understanding the underlying mechanistic principles of transformations such as the intramolecular Heck reaction and C-H activation cascades, researchers can effectively design and execute synthetic routes to this valuable scaffold. The protocols and insights provided in this guide serve as a foundation for the application of these advanced synthetic methods in the pursuit of novel therapeutics and other functional molecules.

References

• Current time information in Le Flore County, US. (n.d.). Google.
• An In-Depth Technical Guide to the Synthesis of 2-Azaspiro[4.4]nonane: Key Intermediates and Methodologies. (2025). Benchchem.
• Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study. (n.d.). Chemical Science (RSC Publishing).
• Initially proposed mechanism for the palladium-catalyzed spirocyclization reaction. (n.d.). ResearchGate.
• Scale-up Synthesis of 2-Azaspiro[4.4]nonane Hemioxalate: Application Notes and Protocols. (2025). Benchchem.
• Palladium-Catalyzed Spirocyclization through C-H Activation and Regioselective Alkyne Insertion. (2017). PubMed.
• Mechanism for palladium-catalysed spirocyclisation of conjugated diene. (2017). Chemistry Stack Exchange.
• Application Notes and Protocols: Synthesis of 2-Azaspiro[4.4]nonane Hemioxalate. (2025). Benchchem.
• Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction. (n.d.). NIH.
• SYNTHESIS OF HETEROCYCLES USING THE INTRAMOLECULAR HECK REACTION INVOLVING A 'FORMAL' ANTI-ELIMINATION PROCESS. (n.d.). Semantic Scholar.
• INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. (n.d.).
• Experimental and Computational Studies of Palladium-Catalyzed Spirocyclization via a Narasaka-Heck/C(sp3 or sp2)-H Activation Cascade Reaction. (2021). PubMed.
• Palladium-Catalyzed Diastereo- and Enantioselective [3 + 2] Cycloaddition of Vinylcyclopropanes with Azadienes: Efficient Access to Chiral Spirocycles. (2021). PubMed.
• Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study. (n.d.). PMC - NIH.
• PREPARATION OF SPIROCYCLIC POLYETHERS BY INTRAMOLECULAR HECK REACTIONS. (n.d.).
• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. (2025).
• Intramolecular Heck reaction. (n.d.). Wikipedia.
• Synthesis of spiro-heterocycles via palladium-catalyzed remote C–H bond... (n.d.). ResearchGate.
• Pd-Catalyzed Spirocyclization via C–H Activation and Benzyne Insertion. (n.d.). ResearchGate.
• Visible-Light-Induced Nitrogen-Atom Deletion of Unactivated Secondary Amines. (n.d.). Journal of the American Chemical Society - ACS Publications.
• (I) Palladium-catalyzed spirocyclizations via remote C–H activation.... (n.d.). ResearchGate.
• Ligand effects in the synthesis of N-heterocycles by intramolecular Heck reactions. (n.d.). PubMed.
• Convergent Azaspirocyclization of Bromoarenes with N- Tosylhydrazones by a Palladium Catalyst. (n.d.). ChemRxiv.
• Convergent Azaspirocyclization of Bromoarenes with N-Tosylhydrazones by a Palladium Catalyst. (2021). ACS Catalysis - ACS Publications.
• Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. (2025). PMC - NIH.
• Synthesis of 2-Azaspiro[4.4]nonan-1-ones via Phosphine-Catalyzed [3 + 2]-Cycloadditions. (2025).

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Intramolecular Heck reaction - Wikipedia [en.wikipedia.org]
• 7. Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. soc.chim.it [soc.chim.it]
• 9. Palladium-Catalyzed Spirocyclization through C-H Activation and Regioselective Alkyne Insertion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Experimental and Computational Studies of Palladium-Catalyzed Spirocyclization via a Narasaka-Heck/C(sp3 or sp2)-H Activation Cascade Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Ligand effects in the synthesis of N-heterocycles by intramolecular Heck reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

Welcome to the technical support center for the synthesis of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this valuable spirocyclic building block.

Introduction: The Significance of the 2-Azaspiro[4.4]nonane Scaffold

The 2-azaspiro[4.4]nonane core is a privileged scaffold in medicinal chemistry. Its rigid, three-dimensional structure provides a unique conformational constraint that can enhance binding affinity and selectivity to biological targets. The title compound, tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate, with its functionalized hydroxyl group and protected amine, serves as a versatile intermediate for the synthesis of a wide range of biologically active molecules.

This guide focuses on the critical final step of the synthesis: the stereoselective reduction of the ketone precursor, tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate, to the desired secondary alcohol. We will explore strategies to maximize yield, control diastereoselectivity, and overcome common purification challenges.

Synthetic Pathway Overview

The most common and direct route to tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate involves the reduction of the corresponding ketone. The overall transformation is depicted below:

Caption: General synthetic scheme for the preparation of the target alcohol.

Troubleshooting Guide: The Reduction Step

This section addresses common issues encountered during the reduction of tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate.

Q1: My reaction shows low conversion, and a significant amount of starting ketone remains. What are the possible causes and solutions?

A1: Low conversion can be attributed to several factors related to the reducing agent, reaction conditions, or the starting material itself.

• Cause 1: Inactive or Insufficient Reducing Agent.

  • Explanation: Hydride reducing agents like sodium borohydride (NaBH₄) can decompose over time, especially if not stored under anhydrous conditions. An insufficient stoichiometric amount will also lead to incomplete reaction.

  • Solution:

    • Use a fresh bottle of the reducing agent or test the activity of the current batch on a simpler ketone.

    • Increase the equivalents of the reducing agent incrementally (e.g., from 1.5 to 2.0 to 2.5 equivalents). Monitor the reaction by Thin Layer Chromatography (TLC) to avoid over-reduction or the formation of byproducts.

• Cause 2: Inappropriate Solvent or Temperature.

  • Explanation: The choice of solvent significantly impacts the reactivity of the reducing agent. Protic solvents like methanol or ethanol are typically suitable for NaBH₄ reductions. The reaction may be too slow at very low temperatures.

  • Solution:

    • Ensure the solvent is of appropriate grade and anhydrous if required by the specific reducing agent.

    • If the reaction is sluggish at 0 °C, allow it to slowly warm to room temperature. For less reactive ketones, gentle heating might be necessary, but this should be approached with caution to avoid side reactions.

• Cause 3: Poor Solubility of the Starting Material.

  • Explanation: If the ketone precursor has limited solubility in the chosen solvent at the reaction temperature, the reaction rate will be significantly reduced.

  • Solution:

    • Increase the solvent volume to ensure complete dissolution of the starting material.

    • Consider a co-solvent system. For example, adding a small amount of tetrahydrofuran (THF) to methanol can improve the solubility of hydrophobic substrates.

Q2: I am observing a poor diastereomeric ratio (d.r.) in my product. How can I improve the stereoselectivity of the reduction?

A2: Achieving high diastereoselectivity is a common challenge in the reduction of cyclic ketones. The facial selectivity of the hydride attack is influenced by steric and electronic factors.

• Strategy 1: Choice of Reducing Agent.

  • Explanation: The steric bulk of the reducing agent plays a crucial role in determining the direction of hydride attack. Less hindered reagents like NaBH₄ often provide lower diastereoselectivity.

  • Solution:

    • Employ bulkier reducing agents such as L-Selectride® (lithium tri-sec-butylborohydride) or K-Selectride® (potassium tri-sec-butylborohydride). These reagents will preferentially attack from the less sterically hindered face of the ketone, often leading to a higher diastereomeric ratio.

    • Consider specialized, stereodirecting reducing agents if a specific diastereomer is desired.

• Strategy 2: Lowering the Reaction Temperature.

  • Explanation: Lower reaction temperatures generally enhance the selectivity of kinetically controlled reactions by favoring the transition state with the lowest activation energy.

  • Solution:

    • Perform the reduction at lower temperatures, such as -40 °C or -78 °C. This can be achieved using a dry ice/acetone or dry ice/isopropanol bath.

• Strategy 3: Use of Additives.

  • Explanation: Lewis acids can coordinate to the carbonyl oxygen, altering the steric and electronic environment of the ketone and influencing the trajectory of the incoming hydride.

  • Solution:

    • The addition of a Lewis acid, such as cerium(III) chloride (Luche reduction), can improve selectivity in some cases. This is particularly effective in reducing the 1,4-reduction of any potential α,β-unsaturated impurities.

Reducing Agent	Typical Conditions	Expected Selectivity
Sodium Borohydride (NaBH₄)	Methanol, 0 °C to rt	Low to moderate
L-Selectride®	THF, -78 °C	High (favors attack from the less hindered face)
Lithium Aluminum Hydride (LiAlH₄)	THF, 0 °C	High, but less selective than L-Selectride®

Q3: I am having difficulty separating the two diastereomers of the final product. What purification strategies can I employ?

A3: The separation of diastereomers can be challenging due to their similar physical properties.[1] However, since they are not enantiomers, they have different boiling points, melting points, and solubilities, which can be exploited.

• Technique 1: Flash Column Chromatography.

  • Explanation: This is the most common method for separating diastereomers. The choice of the stationary and mobile phases is critical.[2]

  • Protocol:

    • Stationary Phase: High-purity silica gel is the standard choice.

    • Mobile Phase: Start with a non-polar solvent system, such as a mixture of hexanes and ethyl acetate, and gradually increase the polarity. A shallow gradient is often necessary to achieve good separation.

    • TLC Analysis: Before running the column, carefully optimize the solvent system using TLC to achieve a clear separation of the two spots corresponding to the diastereomers.

    • Reversed-Phase Chromatography: If separation on silica is challenging, consider using a C18 reversed-phase column with a mobile phase of water and acetonitrile or methanol.[3]

• Technique 2: Recrystallization.

  • Explanation: If the product is a solid and one diastereomer is significantly less soluble in a particular solvent system, fractional crystallization can be an effective purification method.

  • Protocol:

    • Dissolve the mixture of diastereomers in a minimum amount of a hot solvent.

    • Allow the solution to cool slowly to room temperature, and then further cool in an ice bath or refrigerator.

    • The less soluble diastereomer should crystallize out. Collect the crystals by filtration.

    • The purity of the crystals and the mother liquor should be checked by NMR or HPLC. This process may need to be repeated to achieve high diastereomeric purity.

Experimental Protocol: A Representative Synthesis

The following is a representative protocol for the synthesis of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate. This protocol is based on general principles of stereoselective ketone reduction and may require optimization.

Step 1: Reduction of tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate

Caption: Workflow for the reduction of the ketone precursor.

Materials:

• tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate (1.0 eq) in anhydrous methanol (10-20 mL per gram of ketone).

• Cool the solution to 0 °C in an ice bath with stirring.

• Slowly add sodium borohydride (1.5 - 2.0 eq) in small portions over 15-20 minutes.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Carefully quench the reaction by the slow addition of deionized water.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extract the aqueous residue with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a mixture of diastereomers.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to separate the diastereomers.

Characterization:

The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product before purification. The individual diastereomers should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield for this reduction reaction?

A1: The yield can vary depending on the specific conditions and the success of the purification. Generally, yields in the range of 80-95% for the combined diastereomers can be expected.

Q2: Can I use Lithium Aluminum Hydride (LiAlH₄) for this reduction?

A2: While LiAlH₄ is a powerful reducing agent that will reduce the ketone, it is less chemoselective than NaBH₄ and may potentially react with the Boc-protecting group under certain conditions. It is also more hazardous to handle. For this transformation, NaBH₄ or L-Selectride® are generally preferred.

Q3: How can I confirm the stereochemistry of the major diastereomer?

A3: The relative stereochemistry of the diastereomers can often be determined by advanced NMR techniques such as Nuclear Overhauser Effect (NOE) spectroscopy. Absolute stereochemistry would require X-ray crystallography of a suitable crystalline derivative or synthesis from a chiral starting material.

Q4: Are there any common side reactions to be aware of?

A4: With a relatively clean starting material, the reduction should be straightforward. However, if the starting ketone is impure, you may see the reduction of those impurities. Over-reduction is generally not a concern with NaBH₄. If harsher conditions or more reactive hydrides are used, decomposition of the Boc group is a possibility.

Q5: What is the best way to store tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate?

A5: It should be stored in a tightly sealed container in a cool, dry place away from moisture to prevent degradation.

References

• Santai Technologies. The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. [Link]

• Kennedy, N.; Cohen, T. The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals. J. Org. Chem.2015 , 80 (16), 8134–8141. [Link]

• Guerrero-Caicedo, A.; et al. Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega2019 , 4 (25), 21513–21524. [Link]

• MDPI. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. [Link]

• WordPress. Ketone Reduction. [Link]

• Google Patents. Preparation method of tert-butyl-7-bromo-5-oxa-2-azaspiro [3.4] octane-2-formic acid ester.
• Google Patents. Synthesis method of tert-butyl 4,7-diazaspiro[2.
• Google Patents. Preparation method of tert-butyl-8-oxylidene-2-azaspiro [4.5] decane-2-formic acid ester.

• ACS Publications. Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. [Link]

• ResearchGate. Chromatographic enantiomer separation and absolute configuration of spiro[benzo-1,3-dioxole-2,9′-bicyclo[3.3.1]nonan]-2′-one and the corresponding diastereomeric hydroxy acetals. [Link]

• Waters Corporation. Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. [Link]

• Google Patents.

• National Institutes of Health. Stereoselective Reduction of Prochiral Ketones by Plant and Microbial Biocatalysts. [Link]

• ETH Zurich. Key Concepts in Stereoselective Synthesis. [Link]

• ResearchGate. Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. [Link]

• National Institutes of Health. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223. [Link]

• ResearchGate. Synthesis of 8-oxa-2-azaspiro[4.5]decane. [Link]

• Royal Society of Chemistry. Studies in decarboxylation. Part VII. 2-Oxo-1-oxaspiro[4][5]decane-4-carboxylic acid. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. cdn.mysagestore.com [cdn.mysagestore.com]
• 4. CN111533752A - Preparation method of tert-butyl-7-bromo-5-oxa-2-azaspiro [3.4] octane-2-formic acid ester - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Spirocyclic Amine Intermediates

Welcome to the technical support center dedicated to the purification of spirocyclic amine intermediates. As molecules of increasing structural complexity and three-dimensionality, spirocyclic scaffolds are invaluable in modern drug discovery.[1][2] Their inherent rigidity and well-defined exit vectors offer a unique way to explore chemical space.[3] However, these same features, combined with the basicity of the amine functional group, present distinct challenges during purification.

This guide is structured to provide practical, experience-driven solutions to common issues encountered in the lab. We will move from high-level frequently asked questions to in-depth troubleshooting scenarios, complete with step-by-step protocols and the scientific rationale behind each recommendation.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying spirocyclic amines?

The core challenges stem from their unique molecular architecture and chemical properties:

• High Polarity and Basicity: The amine group can strongly interact with acidic stationary phases like silica gel, leading to significant streaking and poor recovery during column chromatography.[4][5]

• Structural Rigidity: The rigid, three-dimensional nature can lead to poor solubility in common crystallization solvents or a reluctance to form well-ordered crystals.[6]

• Stereoisomerism: Spirocycles often contain at least one stereocenter at the spiro-carbon, and frequently more, leading to mixtures of enantiomers and diastereomers that can be difficult to separate due to very similar physicochemical properties.[6]

• Structurally Similar Impurities: Syntheses can produce by-products with a closely related spirocyclic core, making separation by standard techniques challenging.

Q2: My spirocyclic amine is streaking badly during silica gel chromatography. What's happening and how do I fix it?

This is the most common issue researchers face. Cause: Silica gel is inherently acidic due to surface silanol (Si-OH) groups. Your basic amine interacts strongly with these acidic sites via acid-base interactions, causing it to "stick" to the column and elute slowly and broadly (streaking). Solutions:

• Add an Amine Modifier: The most effective solution is to add a small amount of a volatile tertiary amine, like triethylamine (Et₃N) or a base like ammonium hydroxide (NH₄OH), to your mobile phase (typically 0.1-2%).[4][7] The modifier competes with your product for the acidic sites on the silica, leading to sharper peaks and better elution.

• Use a Different Stationary Phase: Consider using basic alumina or specialized amine-functionalized silica cartridges, which are designed to neutralize surface acidity and improve the chromatography of basic compounds.[5][7]

Q3: How should I approach the separation of stereoisomers?

The strategy depends on whether you have diastereomers or enantiomers.

• Diastereomers: Since diastereomers have different physical properties, they can often be separated using standard chromatographic techniques like flash chromatography or preparative HPLC. Careful optimization of the mobile phase is key.

• Enantiomers: Enantiomers have identical physical properties in a non-chiral environment and cannot be separated by standard chromatography. The preferred method is chiral chromatography , particularly Supercritical Fluid Chromatography (SFC), which often provides faster and more efficient separations than chiral HPLC.[8][9][10] An alternative, classical approach is to form diastereomeric salts by reacting the racemic amine with a chiral acid, separating the diastereomeric salts by crystallization, and then liberating the desired enantiomer.

Q4: Is crystallization a good first choice for purification?

Crystallization can be an excellent and highly scalable purification method if your spirocyclic amine is a solid with good crystallinity. It is particularly effective at removing trace impurities. A common strategy to induce crystallization is to form a salt (e.g., a hydrochloride or tartrate salt), which often has more favorable crystalline properties than the free base.

Purification Strategy Workflow

The following diagram outlines a general decision-making process for purifying a crude spirocyclic amine intermediate.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. reddit.com [reddit.com]
• 5. biotage.com [biotage.com]
• 6. benchchem.com [benchchem.com]
• 7. reddit.com [reddit.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. analyticalscience.wiley.com [analyticalscience.wiley.com]

Introduction: Navigating the 3D Complexity of Spirocyclic Scaffolds

<Technical Support Center

Topic: Challenges in the Stereoselective Synthesis of Spiro Compounds For: Researchers, Scientists, and Drug Development Professionals From: Your Senior Application Scientist

Welcome to the technical support center for stereoselective spirocyclization. Spiro compounds, with their unique three-dimensional architecture originating from a single shared atom between two rings, are privileged scaffolds in medicinal chemistry and natural product synthesis.[1][2] However, the construction of their defining feature—the spiro quaternary stereocenter—presents significant synthetic challenges.[3][4] Controlling the precise 3D arrangement of atoms during synthesis is paramount, yet often fraught with issues of low stereoselectivity, poor yields, and unexpected side reactions.

This guide is designed to be a practical, field-proven resource. We will move beyond theoretical discussions to address the specific, tangible problems you encounter at the bench. Here, you will find troubleshooting guides in a direct Q&A format, detailed experimental protocols, and logical workflows to help you navigate the intricate landscape of stereoselective spiro synthesis.

Section 1: Troubleshooting Low Stereoselectivity

Excellent stereocontrol is the primary goal. When your High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) analysis shows a mixture of isomers, it points to issues in the transition state of your key bond-forming step.

FAQ 1: My reaction is producing the spiro compound, but the enantiomeric excess (ee) is consistently low. What are the primary factors to investigate?

Answer: Low enantiomeric excess is a clear indication that the chiral catalyst or auxiliary is not effectively discriminating between the two prochiral faces of the substrate. The energy difference between the two diastereomeric transition states leading to the R and S enantiomers is insufficient. Here is a systematic approach to troubleshoot this common issue:

• Catalyst Integrity and Choice:

  • Purity and Stability: First, re-verify the enantiopurity of your chiral catalyst or ligand. Has it been stored correctly? Some complex organocatalysts can degrade over time or in the presence of air and moisture. Consider preparing a fresh batch or purchasing a new lot.

  • Catalyst-Substrate Mismatch: The "perfect" catalyst is highly substrate-dependent. A catalyst that works well for one class of substrates (e.g., spiro-oxindoles) may fail for another. The steric and electronic properties of your substrate must be compatible with the chiral environment of the catalyst. For instance, bulky substituents on your substrate may clash with a sterically demanding ligand, preventing the optimal binding orientation required for high stereoinduction.[5]

  • Mechanism Mismatch: Ensure your catalyst's mode of action aligns with the reaction mechanism. For example, in reactions involving radical intermediates, traditional chiral hydrogen-bonding catalysis can be undermined. Recent research has shown that switching to an energy transfer mechanism from a redox one can create a more suitable environment for enantiocontrol in certain photocatalytic spirocyclizations.[6]

• Reaction Condition Optimization:

  • Temperature: This is one of the most critical parameters. Lowering the reaction temperature often enhances enantioselectivity.[7] A lower temperature increases the free energy difference (ΔΔG‡) between the diastereomeric transition states, favoring the formation of one enantiomer. Screen a range of temperatures (e.g., rt, 0 °C, -20 °C, -78 °C) to find the optimal balance between reaction rate and selectivity.

  • Solvent Effects: The solvent plays a crucial role in stabilizing or destabilizing the transition state assembly.[7] Solvent polarity, viscosity, and coordinating ability can influence catalyst conformation and substrate solvation. A systematic screen of solvents (e.g., toluene, THF, CH2Cl2, CH3CN, HFIP) is essential. Sometimes, a less intuitive solvent can provide the best results by promoting specific non-covalent interactions.[8][9]

  • Concentration: The reaction concentration can influence the aggregation state of the catalyst and the rate of bimolecular vs. unimolecular pathways. A high concentration might favor an undesired background (non-catalyzed) reaction. Experiment with different molarities to see if it impacts the ee.

• Uncatalyzed Background Reaction:

  • Always run a control experiment without the chiral catalyst. If you observe product formation, it indicates a competitive, non-enantioselective background reaction is occurring.[10] To mitigate this, you may need to use a more active catalyst to ensure the catalyzed pathway significantly outpaces the background reaction, or adjust conditions (like lowering the temperature) to suppress the uncatalyzed route.

Caption: A systematic workflow for diagnosing and improving low enantioselectivity.

FAQ 2: I am observing the formation of multiple diastereomers. How can I improve the diastereomeric ratio (dr)?

Answer: Poor diastereoselectivity arises when the substrate can approach the catalyst or the other reactant through multiple, energetically similar transition states, each leading to a different diastereomer. Controlling this is about enforcing a single, lowest-energy pathway.

• Substrate-Based Control:

  • Steric Directing Groups: The most reliable method is often to use the substrate's own geometry. The steric bulk of substituents can effectively shield one face of the molecule, forcing the reaction to occur from the less hindered side.[7] If your substrate design allows, consider increasing the size of a key substituent (e.g., changing a methyl to an isopropyl or phenyl group) to enhance this directing effect.

  • Tethering Strategies: For complex systems like bis-spiroketals, where multiple stereoisomers are energetically similar, a tether can be used to link two parts of the molecule. This conformational constraint can create a significant energetic bias for a single diastereomer during a thermodynamically controlled cyclization.[11]

• Reagent- and Catalyst-Based Control:

  • Catalyst Pocket: In organocatalytic or metal-catalyzed reactions, the chiral catalyst creates a 3D pocket. The substrate must fit into this pocket in a specific orientation to react. Screening different catalysts with varying ligand sizes and shapes is crucial. For example, in synthesizing spiro[pyrrolidin-3,3′-oxindole] derivatives, sterically congested BINOL-derived phosphoric acids were found to be detrimental to selectivity, while a specific 3,3′-β-naphthyl variant was optimal.[12]

  • Lewis/Brønsted Acid Choice: In acid-catalyzed spiroketalizations, the choice of acid is critical. Different Lewis acids (e.g., Sc(OTf)3, LiI) or Brønsted acids can coordinate to the substrate differently, influencing the cyclization pathway and stereochemical outcome.[8][13]

• Thermodynamic vs. Kinetic Control:

  • Determine if your reaction is under kinetic or thermodynamic control. A kinetically controlled reaction is irreversible, and the product ratio reflects the relative rates of formation. A thermodynamically controlled reaction is reversible, and the product ratio reflects the relative stabilities of the products.

  • For spiroketals, acid-catalyzed cyclization is often reversible, allowing equilibration to the most stable diastereomer, which is typically the one stabilized by the anomeric effect.[11][14][15] If you are targeting a less stable ("contrathermodynamic") isomer, you must use kinetically controlled conditions, often at lower temperatures with specific reagents that prevent equilibration.[8][15]

Section 2: Overcoming Ring Strain and Low Yields

Spirocyclization forces the formation of a sterically congested quaternary center. This, combined with the inherent strain of small rings, can lead to sluggish reactions and low product yields.

FAQ 3: My reaction to form a spiro[3.3]heptane or spiro[2.3]hexane system is giving a very low yield. Is ring strain the problem?

Answer: Yes, high ring strain is a major thermodynamic barrier in the formation of small spirocyclic systems like spirocyclobutanes.[13][16] The reaction is often energetically uphill, leading to low conversion or decomposition.

• Strain-Release Strategies: A powerful approach is to design a reaction that is driven by the release of strain from a highly activated starting material. For example, using bicyclo[1.1.0]butanes (BCBs) as precursors allows for strain-release driven spirocyclization cascades. The high inherent strain of the BCB provides a strong thermodynamic driving force for the reaction to proceed.[1][17]

• High-Energy Input Methods:

  • Microwave Irradiation: Microwave heating can accelerate reactions by efficiently overcoming activation energy barriers. This can be particularly effective for sluggish cyclizations.

  • High Pressure: Applying high pressure can favor reactions that proceed with a negative activation volume, which is common in cyclization reactions where multiple molecules combine into one.

• Managing Side Reactions:

  • Highly strained intermediates or products can be prone to rearrangement or decomposition. For example, Lewis acid-promoted rearrangements of oxaspiro[2.2]pentanes can lead to cyclobutanones or cyclopentanones, depending on the substrate and conditions.[13] Careful optimization of the catalyst (e.g., using a milder Lewis acid) and temperature is crucial to channel the reactivity towards the desired spiro product.

Entry	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
1	Ni(COD)₂ (10)	TBME	80	12	90	83	[10][18]
2	Ni(COD)₂ (10)	Toluene	80	12	78	78	[10]
3	PdCl₂(PhCN)₂ (5)	THF	RT	3	88	N/A (dr 97:3)	[19]
4	Quinine (20)	CH₂Cl₂	RT	24	85	N/A (dr >95:5)	[20]
5	CPA-6f (10)	CH₂Cl₂	RT	48	92	93	[12]

This is a representative table. Actual results are highly substrate-dependent. CPA = Chiral Phosphoric Acid.

Section 3: Key Experimental Protocols

Theoretical knowledge must be paired with robust, repeatable protocols. The following is a general protocol for optimizing an organocatalytic stereoselective spirocyclization.

Protocol 1: General Procedure for Optimizing an Asymmetric Organocatalytic Spirocyclization

Objective: To determine the optimal conditions (catalyst, solvent, temperature) for achieving high yield and stereoselectivity.

Materials:

• Substrate A (e.g., isatylidene malononitrile)

• Substrate B (e.g., 2-ethylidene 1,3-indandione)

• Screening set of chiral organocatalysts (e.g., quinine, chiral phosphoric acids, diarylprolinol silyl ethers)

• Screening set of anhydrous solvents (e.g., Toluene, CH₂Cl₂, THF, Dioxane, Ethyl Acetate)

• Inert gas supply (Nitrogen or Argon)

• Standard glassware, syringes, and magnetic stir plates

• TLC plates and analytical equipment (Chiral HPLC, NMR)

Methodology:

• Catalyst Screening (at Room Temperature): a. To a series of oven-dried vials under an inert atmosphere, add Substrate A (0.1 mmol, 1.0 equiv) and the chosen organocatalyst (0.02 mmol, 20 mol%). b. To each vial, add 1.0 mL of the first solvent to be tested (e.g., CH₂Cl₂). c. Add Substrate B (0.12 mmol, 1.2 equiv) to each vial and begin stirring at room temperature. d. Monitor the reactions by TLC. Upon consumption of the limiting reagent (or after a set time, e.g., 24 h), quench the reaction (e.g., by concentrating under reduced pressure). e. Purify a small sample via flash chromatography for analysis. f. Determine the yield, diastereomeric ratio (by ¹H NMR), and enantiomeric excess (by chiral HPLC) for each catalyst.

• Solvent Screening: a. Using the best catalyst identified in Step 1, repeat the reaction setup (steps 1a-1c). b. In parallel vials, use a range of different anhydrous solvents. c. Monitor and analyze the results as before (1d-1f) to identify the optimal solvent.

• Temperature Screening: a. Using the best catalyst and solvent combination, set up several identical reactions. b. Run the reactions at different temperatures (e.g., 40 °C, Room Temp, 0 °C, -20 °C). c. Monitor and analyze the results (1d-1f) to determine the effect of temperature on yield and stereoselectivity.

• Scale-up and Isolation: a. Once optimal conditions are identified, perform the reaction on a larger scale (e.g., 1.0 mmol). b. After the reaction is complete, quench and perform a standard aqueous workup. c. Purify the crude product by flash column chromatography to isolate the final spiro compound. d. Fully characterize the product by NMR, HRMS, and chiral HPLC to confirm its structure and purity.

Caption: A decision tree to guide the initial selection of a synthetic strategy.

References

• Strategies in Spiroketal Synthesis Revisited: Recent Applications and Advances. (n.d.). Google Scholar.
• Dictating Thermodynamic Control through Tethering: Applications to Stereoselective Bis-Spiroketal Synthesis. (n.d.). PubMed Central.
• Synthesis of Unusually Strained Spiro Ring Systems and Their Exploits in Synthesis. (n.d.). PubMed Central.
• Strategies and Synthesis of Contrathermodynamic Spiroketals. (n.d.). Denmark Group.
• Recent advances in the organocatalytic synthesis of chiral C3-spiro-cyclopentaneoxindoles. (2024). RSC Publishing.
• Strategies in Spiroketal Synthesis Revisited: Recent Applications and Advances. (2006). ResearchGate.
• Stereoselective Diversity-Oriented Synthesis of Spiroketals. (n.d.). Sloan Kettering Institute.
• Technical Support Center: Enhancing Stereoselectivity in Spirocyclization Reactions. (n.d.). Benchchem.
• Novel stereoselective synthesis of spiroketal structure using Pd(II)-catalyst. (n.d.). ScienceDirect.
• Precise construction of spiro stereocenters via enantioselective radical addition through modulating photocatalysis from redox to energy transfer. (2025). RSC Publishing.
• Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. (2024). ACS Publications.
• Organocatalytic Synthesis of Spiro-Bridged Heterocyclic Compounds via a Chemoselective Vinylogous Michael/Cyclization/Rearrangement Sequence. (2025). The Journal of Organic Chemistry - ACS Publications.
• Strain-enabled radical spirocyclization cascades: rapid access to spirocyclobutyl lactones and – lactams. (2023). Chemical Science (RSC Publishing).
• Organocatalytic Synthesis of Spiro[pyrrolidin-3,3′-oxindoles] with High Enantiopurity and Structural Diversity. (n.d.). pubs.acs.org.
• Strain-release driven spirocyclization of bicyclo[1.1.0]butanes: access to 6,7-diazaspiro[3.4]octanes. (n.d.). Chemical Science (RSC Publishing).
• Organocatalytic enantioselective (4+3) cyclization for the synthesis of spiro-fused heterocyclic compounds containing isoindolinone, oxepine and indole moieties. (n.d.). Chemical Communications (RSC Publishing).

• Spiro Heterocycles in Organic Electronics: Synthesis and Applications. (n.d.). . Retrieved from

• Organocatalytic synthesis of spiro compounds via a cascade Michael-Michael-aldol reaction. (2010). pubs.rsc.org.
• Syntheses and medicinal chemistry of spiro heterocyclic steroids. (2024). Beilstein Journals.
• Catalytic Enantioselective Construction of Spiro Quaternary Carbon Stereocenters. (2019). ResearchGate.
• Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. (n.d.). Chemical Communications (RSC Publishing).
• Catalytic Enantioselective Construction of Spiro Quaternary Carbon Stereocenters. (2019). ACS Catalysis.
• Spiro compound. (n.d.). Wikipedia.
• New development in the enantioselective synthesis of spiro compounds. (n.d.). SciSpace.
• Plausible explanation for the low enantioselectivity observed. (n.d.). ResearchGate.
• Spiro Compounds: A Brief History. (n.d.). ResearchGate.
• Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. (2024). PubMed Central.
• Beyond Strain Release: Delocalization-Enabled Organic Reactivity. (2024). ACS Publications.

Sources

• 1. Strain-enabled radical spirocyclization cascades: rapid access to spirocyclobutyl lactones and – lactams - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05700C [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent advances in the organocatalytic synthesis of chiral C3-spiro-cyclopentaneoxindoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Precise construction of spiro stereocenters via enantioselective radical addition through modulating photocatalysis from redox to energy transfer - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01583A [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. mskcc.org [mskcc.org]
• 9. Organocatalytic enantioselective (4+3) cyclization for the synthesis of spiro-fused heterocyclic compounds containing isoindolinone, oxepine and indole moieties - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dictating Thermodynamic Control through Tethering: Applications to Stereoselective Bis-Spiroketal Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. xiao.rice.edu [xiao.rice.edu]
• 13. Synthesis of Unusually Strained Spiro Ring Systems and Their Exploits in Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Strategies in Spiroketal Synthesis Revisited: Recent Applications and Advances | Bentham Science [benthamscience.com]
• 15. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 16. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 17. Strain-release driven spirocyclization of bicyclo[1.1.0]butanes: access to 6,7-diazaspiro[3.4]octanes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Redirecting [linkinghub.elsevier.com]
• 20. pubs.acs.org [pubs.acs.org]

overcoming side reactions in multi-step spirocycle synthesis

Technical Support Center: Spirocycle Synthesis Division

From the desk of the Senior Application Scientist

Welcome to the technical support center for multi-step spirocycle synthesis. As a Senior Application Scientist, I've seen firsthand the unique challenges researchers face when constructing these complex, three-dimensional scaffolds. Spirocycles, with their sp³-rich frameworks, are increasingly vital in modern drug discovery, yet their synthesis is often plagued by competing reaction pathways that can derail a project.

This guide is structured as a series of troubleshooting questions and in-depth answers. It is designed to move beyond simple procedural advice and delve into the mechanistic reasoning behind common failures. By understanding why a side reaction is occurring, you can make more informed decisions to optimize your pathway and achieve your target molecule with greater efficiency and control.

Section 1: General Issues & Low Yields

This section addresses broad problems that can affect any multi-step spirocyclization, such as low yields, starting material decomposition, and reaction stalling.

Q1: My overall yield is very low after the spirocyclization step. Where should I start troubleshooting?

A1: Low yield is a common frustration, often stemming from one of three areas: suboptimal reaction conditions, substrate/product instability, or inefficient purification. Before blaming the core reaction, systematically evaluate the basics.

Initial Diagnostic Workflow:

• Purity Analysis: Re-verify the purity of your starting materials and reagents. Impurities, especially water or peroxides in solvents, can deactivate sensitive catalysts.[1]

• Monitor the Reaction: Use TLC or LC-MS to create a time course of your reaction. Does the product form and then decompose? Does the reaction stall, leaving unreacted starting material? Or do multiple unidentified spots appear?[2]

• Crude NMR/MS Analysis: Analyze the crude reaction mixture before workup and purification. This can reveal the mass balance. Is the mass accounted for by starting material, product, and identifiable byproducts, or has it become an uncharacterizable baseline, suggesting decomposition or polymerization?

Troubleshooting Protocol: Isolating the Cause of Low Yield

Potential Cause	Diagnostic Test	Proposed Solution & Rationale
Incomplete Conversion	Reaction monitoring shows starting material remains even after extended time.	Increase reagent/catalyst loading: The catalyst may be decomposing or inhibited.[1] Increase temperature: The activation energy may be too high. Use caution, as this can also promote side reactions. Change solvent: A different solvent may improve solubility or better stabilize a key intermediate.
Product Decomposition	Product peak appears on LC-MS then diminishes over time, often with the appearance of new, smaller peaks.	Lower reaction temperature: The product may be unstable to heat.[1] Reduce reaction time: Quench the reaction as soon as the starting material is consumed. Modify workup: The product may be sensitive to aqueous acid/base washes or silica gel chromatography.[3] Test stability by exposing a pure sample to workup conditions.
Catalyst Decomposition	Reaction starts but stalls. Catalyst may change color (e.g., Pd black formation).	Ensure inert atmosphere: Rigorously degas solvents and use a robust inert atmosphere (N₂ or Ar). Oxygen can deactivate many organometallic catalysts.[1] Use a more stable ligand/catalyst: For Pd-catalyzed reactions, bulky, electron-rich phosphine ligands can stabilize the metal center.[4] Lower temperature: High temperatures can accelerate catalyst degradation pathways.[1]
Intermolecular Side Reactions	Crude analysis shows dimers or oligomers of the starting material.	Decrease concentration: Intramolecular reactions are favored at high dilution (typically 0.001-0.05 M) as it reduces the probability of two substrate molecules reacting with each other.[5]

Section 2: Controlling Selectivity in Spirocyclization

Achieving the correct regio- and stereochemistry at the spirogenic center is arguably the most critical challenge. This section breaks down common selectivity problems.

Q2: I'm getting a mixture of regioisomers. How can I control where the cyclization occurs on my unsymmetrical intermediate?

A2: Regioselectivity is a battle between electronic and steric influences. The undesired isomer forms because a competing cyclization pathway is energetically accessible. Your strategy must be to increase the energy barrier to the undesired pathway while lowering it for the desired one.

Mechanistic Considerations:

• Electronic Effects: In reactions involving charged intermediates (e.g., Friedel-Crafts type alkylations or cationic cyclizations), the reaction will favor attack at the most electron-rich position.

• Steric Hindrance: In reactions involving sterically demanding catalysts or substrates (e.g., intramolecular Heck reactions), the cyclization will favor the less hindered transition state.[5][6]

• Ring Strain: The formation of strained rings (e.g., 3- or 4-membered) is generally disfavored compared to 5- or 6-membered rings (Baldwin's Rules).

Troubleshooting Regioselectivity in a Pd-Catalyzed Dearomative Spirocyclization:

Strategies to Enhance Regioselectivity:

• Modify the Catalyst/Ligand:

  • Rationale: In metal-catalyzed reactions, the ligand sphere around the metal has a profound impact on sterics.[7] For a palladium-catalyzed intramolecular Heck reaction, switching from a smaller ligand like PPh₃ to a bulkier, more sterically demanding ligand (e.g., a Buchwald-type biarylphosphine) can completely shut down the pathway that requires the substrate to approach the metal from a hindered trajectory.[4][8]

  • Protocol: Screen a panel of ligands with varying steric bulk (e.g., PPh₃, P(o-tol)₃, XPhos, SPhos) while keeping other conditions constant. Analyze the regioisomeric ratio by ¹H NMR of the crude product.

• Change the Solvent:

  • Rationale: Solvents can influence the effective size of the catalyst and stabilize specific transition states. A coordinating solvent might compete for a site on the metal, altering its reactivity profile. A non-polar solvent may favor a more compact transition state.

  • Protocol: Evaluate a range of solvents from non-polar (e.g., Toluene, Hexane) to polar aprotic (e.g., THF, Dioxane, DMF).

• Install/Modify a Directing Group:

  • Rationale: A directing group is a functional group positioned on the substrate to pre-organize the molecule for the desired cyclization. For example, a hydroxyl or amide group can coordinate to a Lewis acidic catalyst, holding it in place to favor reaction at a nearby site.[2]

  • Protocol: This is a more involved synthetic modification. Analyze your substrate to see if a temporary directing group can be installed that forces the reactive components into the correct orientation for the desired cyclization.

Q3: My reaction produces a nearly 1:1 mixture of diastereomers. How can I improve the diastereoselectivity at the new spiro-center?

A3: Poor diastereoselectivity means that the transition states leading to the two different diastereomers are very close in energy. Your goal is to create a larger energy difference between them. This is almost always achieved by introducing more rigid and defined steric interactions in the key bond-forming step.

Mechanistic Considerations for Diastereoselectivity:

In many spirocyclizations, particularly those involving ring formation onto an existing ring (like an intramolecular Heck reaction onto a cyclohexene), the substrate approaches the reaction in a pseudo-chair or boat conformation. The substituents on the existing ring dictate which face is more accessible.

• A-Value & Steric Bias: Large substituents will prefer to sit in a pseudo-equatorial position to minimize 1,3-diaxial interactions. This preference can block one face of the molecule, forcing the reaction to occur from the opposite, less hindered face.[6]

• Catalyst-Control: In organocatalysis, a chiral catalyst (like a proline or cinchona alkaloid derivative) creates a chiral environment.[9][10] The substrate binds to the catalyst in a specific, low-energy orientation, and the catalyst's own steric bulk then shields one face of the reactive intermediate, directing the incoming reactant to the other side.[9]

Troubleshooting Diastereoselectivity in an Organocatalytic Michael-Aldol Cascade:

Strategies to Enhance Diastereoselectivity:

• Lower the Reaction Temperature:

  • Rationale: The energy difference (ΔΔG‡) between the two competing diastereomeric transition states is magnified at lower temperatures, according to the Eyring equation. This often leads to a significant improvement in the diastereomeric ratio (dr).

  • Protocol: Run the reaction at progressively lower temperatures (e.g., RT, 0 °C, -20 °C, -78 °C) and analyze the dr. Be aware that reaction times will increase significantly.

• Optimize the Chiral Catalyst/Ligand:

  • Rationale: The structure of the catalyst is paramount. For organocatalysis, even small changes to the catalyst backbone or its substituents can have a large effect on the transition state geometry.[9] For metal catalysis, chiral ligands create a rigid, asymmetric pocket around the metal.[5]

  • Protocol: Screen a family of related catalysts. For example, if using a proline catalyst, test derivatives with different bulky groups (e.g., diphenylprolinol silyl ethers). If using a chiral phosphine ligand, test those with different biaryl backbones (e.g., BINAP vs. SEGPHOS).

• Modify the Substrate:

  • Rationale: Increasing the steric bulk of a substituent on the substrate can amplify its natural preference for an equatorial position, leading to better facial shielding. For instance, in a Heck cyclization onto a cyclohexene, a protecting group on an allylic alcohol can be changed from a small methyl ether to a bulky silyl ether (e.g., -OMe to -OTBS or -OTIPS) to better control the approach of the palladium complex.[6]

  • Protocol: Identify non-reacting functional groups on your substrate whose size can be easily modified. Synthesize a small set of precursors with different protecting groups or substituents and evaluate their performance in the key spirocyclization step.

Section 3: Reaction-Specific Failure Modes

This section covers issues tied to specific, widely used reaction classes for spirocycle synthesis.

Q4: My intramolecular Heck reaction is failing. Instead of the spirocycle, I'm getting olefin isomerization or a simple reduced (dehalogenated) product. Why?

A4: This is a classic problem in Heck chemistry and points to an issue with the final steps of the catalytic cycle: β-hydride elimination and reductive elimination.

Competing Pathways in the Heck Reaction:

• Desired Pathway: After the key migratory insertion step forms the spirocyclic alkyl-palladium intermediate, a syn β-hydride is eliminated to form the desired exocyclic double bond, regenerating the active Pd(0) catalyst after reductive elimination with the base.[11]

• Olefin Isomerization: If the newly formed product does not dissociate quickly from the palladium-hydride intermediate, the hydride can re-insert, and a subsequent β-hydride elimination from a different carbon can occur. This "walking" of the double bond often leads to a more thermodynamically stable (e.g., endocyclic) and undesired olefin isomer.[6][8]

• Proto-dehalogenation (Reduction): If the initial aryl-palladium intermediate encounters a proton source before it can react with the tethered alkene, it can undergo reductive elimination to give the simple dehalogenated starting material. This is common if there are acidic protons in the medium or if the intramolecular cyclization is slow.

Troubleshooting Protocol for Heck Reactions:

Problem	Probable Cause	Solution
Olefin Isomerization	Slow dissociation of product-PdH complex.	Add a scavenger for the Pd-H species: Silver salts (e.g., Ag₂CO₃, Ag₃PO₄) can facilitate the reductive elimination step, preventing re-addition of the hydride.[5] Change the base: A bulkier, non-coordinating base (e.g., a proton sponge) can be more effective than amine bases like Et₃N.
Reduction Product	Slow intramolecular carbopalladation.	Increase temperature: This can accelerate the desired cyclization relative to the reduction pathway. Change ligand: A more electron-rich ligand can accelerate the initial oxidative addition and subsequent steps.[4] Ensure anhydrous conditions: Adventitious water can be a proton source.
No Reaction	Failure of oxidative addition.	Switch aryl halide: Reactivity order is I > OTf > Br >> Cl. If using an aryl chloride, the catalyst may not be active enough.[5] Use a more active catalyst system: Systems known for activating aryl chlorides often involve highly electron-rich, bulky phosphine ligands or N-heterocyclic carbenes (NHCs).

Q5: In my [3+2] cycloaddition reaction to form a spiro-pyrrolidine, the main byproduct is the homodimer of my 1,3-dipole precursor. How can I prevent this?

A5: This indicates that the rate of dimerization of your reactive intermediate (e.g., an azomethine ylide) is competitive with or faster than the rate of its reaction with your dipolarophile (the alkene). The solution lies in controlling the concentration of the reactive intermediate.

Strategies to Minimize Dimerization:

• Slow Addition of Precursor:

  • Rationale: The most effective strategy is to generate the reactive 1,3-dipole in situ at a very low concentration. This is achieved by slowly adding one of the precursors (e.g., the amine or aldehyde used to generate an azomethine ylide) via syringe pump to the reaction mixture containing the other precursor and the dipolarophile over several hours. This keeps the instantaneous concentration of the dipole low, favoring the intermolecular reaction with the abundant dipolarophile over dimerization.

  • Protocol: Set up the reaction with the dipolarophile and one precursor in the flask. Dissolve the second precursor in the reaction solvent and add it via syringe pump over 4-12 hours.

• Use an Excess of the Dipolarophile:

  • Rationale: By Le Châtelier's principle, increasing the concentration of one reactant (the dipolarophile) will favor the desired bimolecular reaction pathway.

  • Protocol: Increase the stoichiometry of the dipolarophile from the typical 1.0-1.2 equivalents to 1.5-2.0 equivalents. This is most practical when the dipolarophile is inexpensive and easily separable from the product.

• Optimize Temperature and Catalyst:

  • Rationale: Dimerization and cycloaddition can have different activation energies. Lowering the temperature might favor the desired cycloaddition. Alternatively, some Lewis acid catalysts are known to accelerate [3+2] cycloadditions, which could help the desired reaction outcompete the background dimerization.[12]

  • Protocol: Attempt the reaction at a lower temperature. If uncatalyzed, screen a panel of common Lewis acids (e.g., Sc(OTf)₃, Yb(OTf)₃, Mg(ClO₄)₂) at catalytic loadings (5-10 mol%).

References

• 1. benchchem.com [benchchem.com]
• 2. Titanium-catalyzed stereoselective synthesis of spirooxindole oxazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Diastereoselection in the Formation of Spirocyclic Oxindoles by the Intramolecular Heck Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Highly selective Suzuki reaction catalysed by a molecular Pd–P-MOF catalyst under mild conditions: role of ligands and palladium speciation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. soc.chim.it [soc.chim.it]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Asymmetric cycloisomerization/[3 + 2] cycloaddition for the synthesis of chiral spiroisobenzofuran-1,3′-pyrrolidine derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Palladium-Catalazyed Cascade Cyclization Reactions

Welcome to the Technical Support Center for Palladium-Catalyzed Cascade Cyclization Reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these powerful synthetic transformations. Palladium-catalyzed cascade cyclizations offer an elegant and efficient route to complex molecular architectures by forming multiple bonds in a single operation.[1][2] However, like any sophisticated chemical process, they can be prone to specific challenges.

This center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered in the lab. Our goal is to equip you with the scientific understanding and practical steps needed to optimize your reactions and achieve your synthetic goals.

Frequently Asked Questions (FAQs)

Q1: My reaction is not proceeding at all, or the conversion is very low. What are the first things to check?

A1: When faced with low or no conversion, a systematic check of the fundamentals is crucial.

• Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) active state, are highly sensitive to oxygen.[3] Ensure your reaction setup is rigorously degassed and maintained under a high-purity inert atmosphere (Argon or Nitrogen).

• Reagent Purity: Solvents and reagents must be anhydrous and pure. Water can interfere with the catalyst and certain reagents. Amines, in particular, should be carefully purified as they can act as catalyst poisons.

• Catalyst Activation: Many reactions start with a Pd(II) precatalyst (e.g., Pd(OAc)₂) which must be reduced in situ to the active Pd(0) species.[3][4] If this activation is inefficient, the catalytic cycle will not initiate. Consider the choice of reductant or the use of a pre-formed Pd(0) catalyst.

• Temperature: Cascade reactions often require elevated temperatures to proceed at a reasonable rate.[5] However, excessively high temperatures can lead to catalyst decomposition.[3][5] A careful optimization of the reaction temperature is often necessary.

Q2: I'm observing the formation of palladium black. What does this mean and how can I prevent it?

A2: The formation of palladium black is a visual indicator of catalyst decomposition, where the active, soluble Pd(0) species aggregate into inactive, insoluble palladium metal.[6][7][8] This is a common cause of reaction failure.

• Ligand Choice and Ratio: The primary role of the ligand is to stabilize the Pd(0) center.[9] If the ligand is not robust enough or is used in an incorrect ratio, catalyst precipitation can occur.[10]

• Temperature Control: As mentioned, high temperatures can promote catalyst aggregation.[5][8]

• Concentration: High concentrations can sometimes lead to faster aggregation.

• Additives: In some cases, additives like tetraalkylammonium salts (Jeffery conditions) can help stabilize the catalyst and prevent decomposition.[11]

Q3: My reaction is producing a mixture of regioisomers or stereoisomers. How can I improve selectivity?

A3: Selectivity is a key challenge in many cascade cyclizations and is highly dependent on the interplay between the substrate, catalyst, and reaction conditions.

• Ligand Effects: The steric and electronic properties of the ligand play a critical role in controlling the regioselectivity and stereoselectivity of the cyclization.[12][13][14] Screening a range of ligands with different properties is a standard approach to optimization.

• Solvent Polarity: The solvent can influence the reaction pathway and, consequently, the selectivity.[4][15] Experimenting with solvents of different polarities can be beneficial.

• Substrate Design: The structure of the starting material is a primary determinant of the reaction's outcome.[12] The positioning of functional groups can direct the cyclization in a specific manner.[16]

Q4: How do I choose the right palladium source and ligand for my specific cascade reaction?

A4: The choice of catalyst system is critical and substrate-dependent.

• Palladium Source: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and various pre-formed palladium-ligand complexes. Pd(II) sources are often more stable but require in situ reduction.[4] Pd(0) sources like Pd₂(dba)₃ are more reactive but can be less stable.

• Ligands: Phosphine-based ligands (e.g., PPh₃, P(t-Bu)₃, XPhos, SPhos) and N-heterocyclic carbenes (NHCs) are the most common classes. The choice depends on the specific transformation. For example, bulky, electron-rich ligands are often effective in promoting challenging cross-coupling steps within a cascade.[14]

In-Depth Troubleshooting Guides

Guide 1: Low Yield and Incomplete Conversion

Low yields are one of the most frequent frustrations in complex catalytic reactions. A logical, step-by-step approach is essential for diagnosing the root cause.

Visualizing the Troubleshooting Workflow

References

• 1. Palladium-catalyzed cascade cyclizations involving C–C and C–X bond formation: strategic applications in natural product synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. researchtrend.net [researchtrend.net]
• 6. Efficient Heterogeneous Palladium Catalysts in Oxidative Cascade Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. scite.ai [scite.ai]
• 10. reddit.com [reddit.com]
• 11. benchchem.com [benchchem.com]
• 12. Ligand and substrate effects during Pd-catalyzed cyclizations of alkyne-tethered cyclohexadienones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. theses.enscm.fr [theses.enscm.fr]
• 15. Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Controlling cyclization pathways in palladium( ii )-catalyzed intramolecular alkene hydro-functionalization via substrate directivity - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03409F [pubs.rsc.org]

Technical Support Center: Managing the Stability of Boc-Protected Spirocyclic Intermediates

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth, experience-driven advice for managing the stability of tert-butoxycarbonyl (Boc)-protected spirocyclic intermediates. Spirocycles are integral motifs in modern drug discovery, prized for their ability to confer novel three-dimensional topologies.[1][2] However, the inherent ring strain and unique stereoelectronic properties of these structures can present significant stability challenges, particularly when masked with the ubiquitous Boc protecting group.[1][3][4]

This resource is structured as a series of troubleshooting questions and answers, designed to address specific issues you may encounter during your synthetic campaigns.

Troubleshooting Guide: Q&A

Section 1: Challenges During Synthesis & Work-up

Question 1: My Boc-protected spirocyclic amine is partially deprotecting during my reaction work-up, even under supposedly mild acidic conditions. What is causing this, and how can I mitigate it?

Answer: This is a frequent and frustrating issue. The acid lability of the Boc group is well-known, proceeding via a stabilized tert-butyl cation intermediate.[5][6] However, the stability of a Boc-protected amine is not uniform across all substrates; it is highly dependent on the molecular architecture.

Causality & Expertise: The stability of the Boc group on a spirocyclic amine can be compromised by several factors related to the unique structure of the spirocycle itself:

• Ring Strain: Spirocycles, especially those containing small rings like cyclobutane or cyclopentane, possess significant ring strain.[3][4] This strain can influence the conformation of the nitrogen atom, potentially making the carbamate oxygen more susceptible to protonation and subsequent cleavage. The release of this strain can provide a thermodynamic driving force for unexpected reactions.[3][7]

• Stereoelectronic Effects: The rigid, three-dimensional nature of spirocycles can lead to unusual stereoelectronic effects that stabilize the transition state of the deprotection reaction. For instance, neighboring group participation or specific orbital alignments can accelerate hydrolysis.

• Increased Local Acidity: In some cases, other functional groups within the molecule can create a microenvironment with higher local acidity, leading to premature Boc cleavage even with bulk pH control.

Solution-Oriented Protocols: To prevent unwanted deprotection, a shift from traditional acidic work-ups to milder, more controlled methods is necessary.

Protocol 1: Mild Bicarbonate/Carbonate Work-up

• Upon reaction completion, cool the reaction mixture to 0 °C.

• Slowly quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃). Monitor the pH to ensure it remains between 7.5 and 8.5.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine to remove excess water.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate in vacuo at a low temperature (<35 °C).

This method avoids the use of even weak acids like ammonium chloride (NH₄Cl), which can sometimes be acidic enough to cleave highly labile Boc groups.

Table 1: Comparison of Work-up Conditions for Acid-Sensitive Boc-Spirocycles

Work-up Reagent	Typical pH	Risk of Boc Cleavage	Comments
1M HCl	< 1	Very High	Standard for robust compounds; avoid for sensitive spirocycles.
Sat. aq. NH₄Cl	4.5 - 6.0	Moderate to High	Often considered "mild" but can be too acidic.
Water (H₂O)	~7	Low	Good for initial quenching, but may not remove all reagents.
Sat. aq. NaHCO₃	~8.4	Very Low	Recommended. Effectively neutralizes acid without risk of cleavage.

dot graphdot { graph [layout=dot, rankdir=LR, splines=ortho, bgcolor="#F1F3F4", fontname="Arial", fontsize=12]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#202124"];

} } Caption: Workflow comparing standard vs. recommended work-up for sensitive intermediates.

Section 2: Purification & Analysis Challenges

Question 2: My Boc-protected spirocycle is degrading on silica gel during flash chromatography. What are the best practices for purification?

Answer: This is a classic problem. Standard silica gel is inherently acidic (pH ~4-5) and can act as a solid-phase acid catalyst, leading to the gradual or complete deprotection of your compound on the column.

Causality & Expertise: The stationary phase's acidity is the primary culprit. The prolonged contact time between your sensitive intermediate and the silica surface during elution provides ample opportunity for acid-catalyzed hydrolysis. This is often observed as streaking, tailing, or the appearance of a new, more polar spot on the TLC plate corresponding to the free amine.

Solution-Oriented Protocols: The key is to neutralize the stationary phase or use an alternative, less acidic medium.

Protocol 2: Optimized Flash Chromatography with Neutralized Silica

• Slurry Preparation: Prepare a slurry of silica gel in your desired non-polar solvent (e.g., hexanes or heptane).

• Neutralization: Add triethylamine (Et₃N) or ammonia solution to the slurry to constitute 0.5-1% of the total solvent volume. For example, for every 100 mL of solvent, add 0.5-1 mL of Et₃N.

• Packing: Stir the neutralized slurry for 15-20 minutes before packing your column as usual.

• Eluent: Ensure your mobile phase is also treated with the same percentage of base (e.g., 1% Et₃N in a hexanes/ethyl acetate gradient).

• Loading & Elution: Load your sample and run the chromatography. The basic additive will neutralize the acidic sites on the silica, preventing on-column degradation.

Alternative Stationary Phases: If neutralization is insufficient or undesirable, consider these alternatives:

• Alumina (Basic or Neutral): Alumina is a good alternative, available in basic (pH ~10), neutral (pH ~7.5), and acidic grades. For Boc-protected amines, basic or neutral alumina is ideal.

• Reverse-Phase Chromatography (C18): If your compound has sufficient lipophilicity, reverse-phase chromatography using a water/acetonitrile or water/methanol mobile phase is an excellent, non-acidic alternative.

dot graphdot { graph [layout=dot, rankdir=TB, splines=true, bgcolor="#F1F3F4", fontname="Arial", fontsize=12]; node [shape=ellipse, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#202124"];

} } Caption: Decision tree for selecting a purification strategy.

Frequently Asked Questions (FAQs)

FAQ 1: How does the spirocyclic system's ring strain affect the stability of the Boc group?

The impact of ring strain is a key consideration. High ring strain, such as in spiro[3.3]heptane or spiro[2.4]heptane systems, can lead to increased reactivity.[3][7] The strain can cause a re-hybridization of the atoms in the ring, altering bond angles and lengths. This can make the carbamate group more susceptible to cleavage as a way to release that strain.[3][4][8] Therefore, a Boc group on a highly strained spirocycle is generally more labile than one on a less strained system like a spiro[5.5]undecane or an acyclic amine.

FAQ 2: Are there alternative protecting groups for spirocyclic amines that offer better stability under acidic conditions?

Yes, if the Boc group proves too labile for your synthetic route, consider more robust carbamate protecting groups.

• Benzyloxycarbonyl (Cbz or Z): This group is stable to mild and even some strong acidic conditions.[5] It is typically removed under hydrogenolysis conditions (e.g., H₂, Pd/C), which are orthogonal to acid-based deprotections.[5][9]

• 9-Fluorenylmethoxycarbonyl (Fmoc): The Fmoc group is stable to acidic conditions but is cleaved under basic conditions (e.g., piperidine in DMF).[5][9] This provides another layer of orthogonality.[10]

Choosing an alternative requires planning your synthetic route to ensure that the deprotection conditions for the new group are compatible with other functionalities in your molecule.[10]

FAQ 3: What are the best analytical techniques to monitor the stability of my Boc-protected spirocyclic intermediate?

A multi-pronged approach is best for accurately assessing stability.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the workhorse technique. It allows you to monitor the disappearance of your starting material and the appearance of the deprotected amine or other degradation products in real-time. It's particularly useful for checking stability in different solvents or pH conditions.[][12][13]

• NMR (Nuclear Magnetic Resonance) Spectroscopy: ¹H NMR is excellent for confirming the presence or absence of the characteristic tert-butyl singlet of the Boc group (typically around 1.4-1.5 ppm). A time-course experiment where you take NMR spectra of a sample dissolved in a test solution (e.g., deuterated acidic methanol) can provide quantitative stability data.[]

• GC-MS (Gas Chromatography-Mass Spectrometry): This is useful for thermally stable and volatile compounds. However, be cautious, as thermal deprotection of the Boc group can occur in the high-temperature GC inlet, giving a false positive for the free amine.[13][14][15] Comparing GC-MS data with LC-MS data can help determine if degradation is thermal or solution-based.[13]

FAQ 4: What are the optimal conditions for storing Boc-protected spirocyclic intermediates long-term?

Proper storage is crucial to prevent degradation over time.[16][17]

• Temperature: Store at low temperatures, typically -20 °C, especially if the compound has shown any signs of instability.[18][19] For highly sensitive materials, storage at -80 °C might be necessary.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with atmospheric moisture or oxygen.[20]

• Light: Protect from light by using amber vials or storing in a dark location, as some compounds can be photolabile.[21]

• Purity: Ensure the material is as pure as possible before long-term storage. Trace acidic or basic impurities can catalyze degradation over time.

By following these guidelines, you can significantly improve the stability and successful handling of your valuable Boc-protected spirocyclic intermediates.

References

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(41), 24531–24538. Available from: [Link]

• Royal Society of Chemistry. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available from: [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Available from: [Link]

• MDPI. A Mild and Selective Method for the N-Boc Deprotection by Sodium Carbonate. Available from: [Link]

• Chambers, J. J., & Kurti, L. (2012). Synthesis of Unusually Strained Spiro Ring Systems and Their Exploits in Synthesis. National Institutes of Health. Available from: [Link]

• ACS Green Chemistry Institute. Thermal Methods. Available from: [Link]

• Reddit. Is it necessary to store intermediates and, if not, can a plant adapt to using them as they're made? Available from: [Link]

• ResearchGate. Effect of Ring Size on the stability of the spirobibenzopyrans. Available from: [Link]

• Ryan, M. R., Lynch, D., Collins, S. G., & Maguire, A. R. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. Available from: [Link]

• IDR Environmental Services. The Top 10 Best Practices For Proper Chemical Storage. Available from: [Link]

• ResearchGate. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Request PDF. Available from: [Link]

• The Synergist. Best Practices for Proper Chemical Storage. Available from: [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available from: [Link]

• Master Organic Chemistry. Protecting Groups for Amines: Carbamates. Available from: [Link]

• Jiang, Q., Dong, J., Lei, F., Yu, D., Li, T., Sun, H., & Xue, D. (2025). Strain-release driven spirocyclization of bicyclo[1.1.0]butanes: access to 6,7-diazaspiro[3.4]octanes. Chemical Science, 16, 12189-12195. Available from: [Link]

• Ryan, M. R., Lynch, D., Collins, S. G., & Maguire, A. R. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PubMed. Available from: [Link]

• Georgia Tech Environmental Health & Safety. General Storage Guidelines for Solids and Liquids. Available from: [Link]

• University College Cork. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Available from: [Link]

• HM Royal. Organic Peroxide Stability: Key Considerations for Safe Handling and Storage. Available from: [Link]

• ChemistryViews. New Protecting Group for Amines. Available from: [Link]

• Chemistry Steps. Boc Protecting Group for Amines. Available from: [Link]

• Jinxiang Chemical. BOC protecting groups have become a crucial tool in accelerating the development of innovative drugs. Available from: [Link]

• National Institutes of Health. Influence of Ring Strain on the Formation of Rearrangement vs Cyclization Isotwistane Products in the Acyl Radical Reaction of Bicyclo[2.2.2]octanone. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Importance of Boc-Protected Intermediates in Pharmaceutical Manufacturing. Available from: [Link]

• Fisher Scientific. Amine Protection / Deprotection. Available from: [Link]

• Beilstein Journals. EXPERIMENTAL PROCEDURES. Available from: [Link]

• D'hooghe, M., & De Kimpe, N. (2012). Synthetic Routes to Approved Drugs Containing a Spirocycle. PubMed Central. Available from: [Link]

• Organic Chemistry Portal. Protective Groups. Available from: [Link]

• ResearchGate. (PDF) Dual protection of amino functions involving Boc. Available from: [Link]

• Spectroscopy Online. Analytical Methods to Determine the Stability of Biopharmaceutical Products. Available from: [Link]

• Shintani-Ishida, K., et al. (2018). Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry. National Institutes of Health. Available from: [Link]

• D'hooghe, M., & De Kimpe, N. (2012). Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. Available from: [Link]

• National Institutes of Health. Sustainable Approaches for the Protection and Deprotection of Functional Groups. Available from: [Link]

• Chemistry LibreTexts. 4.3: Stability of Cycloalkanes - Ring Strain. Available from: [Link]

• National Institutes of Health. Synthesis of Boc-protected bicycloproline. Available from: [Link]

• Reddit. Having great trouble with a Boc-protection reaction. Available from: [Link]

• PubMed. Recent synthetic strategies toward the synthesis of spirocyclic compounds comprising six-membered carbocyclic/heterocyclic ring systems. Available from: [Link]

• ResearchGate. Stereoselective Synthesis of Boc‐Protected | Request PDF. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent synthetic strategies toward the synthesis of spirocyclic compounds comprising six-membered carbocyclic/heterocyclic ring systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Unusually Strained Spiro Ring Systems and Their Exploits in Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 7. Strain-release driven spirocyclization of bicyclo[1.1.0]butanes: access to 6,7-diazaspiro[3.4]octanes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. Influence of Ring Strain on the Formation of Rearrangement vs Cyclization Isotwistane Products in the Acyl Radical Reaction of Bicyclo[2.2.2]octanone - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New Protecting Group for Amines - ChemistryViews [chemistryviews.org]
• 10. Protective Groups [organic-chemistry.org]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. reddit.com [reddit.com]
• 17. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 18. Best Practices for Proper Chemical Storage [publications.aiha.org]
• 19. hmroyal.com [hmroyal.com]
• 20. The Critical Role of BOC Protecting Groups in Drug Synthesis | Nanjing Shunxiang Pharmaceutical Technology Co.,Ltd [shunxiangchem.com]
• 21. ehs.gatech.edu [ehs.gatech.edu]

Technical Support Center: Purification of Substituted 2-Azaspiro[4.4]nonane Diastereomers

Welcome to the technical support center for the purification of substituted 2-azaspiro[4.4]nonane diastereomers. The unique, rigid three-dimensional structure of the 2-azaspiro[4.4]nonane scaffold makes it a highly valuable building block in medicinal chemistry, offering conformational restraint that can enhance binding affinity and selectivity for biological targets.[1][2] However, the synthesis of substituted analogs frequently yields mixtures of diastereomers. These stereoisomers, while differing in their spatial arrangement, often possess nearly identical physicochemical properties, rendering their separation a significant purification challenge.[3][4]

This guide provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions to empower researchers in isolating diastereomerically pure 2-azaspiro[4.4]nonanes.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 2-azaspiro[4.4]nonane diastereomers notoriously difficult?

The challenge lies in the subtle structural differences between diastereomers. They share the same molecular weight, connectivity, and functional groups, differing only in the three-dimensional orientation of substituents at one or more stereocenters. This results in very similar polarities, solubilities, and pKa values, leading to co-elution in standard chromatographic systems and difficulties in selective crystallization.[3][5] The separation requires high-resolution techniques that can exploit these minor differences in steric presentation and dipole moment.

Q2: What are the primary strategies for purifying these diastereomers?

There are three main strategies, often used in combination:

• Flash Column Chromatography: This is the workhorse for preparative scale separation. Success hinges on optimizing the stationary and mobile phases to maximize selectivity.[6]

• High-Performance Liquid Chromatography (HPLC/SFC): When flash chromatography fails to provide baseline separation, preparative HPLC or Supercritical Fluid Chromatography (SFC) on normal-phase, reverse-phase, or chiral stationary phases (CSPs) offers superior resolving power.[3][7]

• Diastereoselective Crystallization: If the diastereomers are crystalline, fractional crystallization can be a highly effective and scalable purification method. This can be performed on the final compounds or on diastereomeric salts formed by reacting the basic nitrogen of the scaffold with a chiral acid.[8]

Q3: How do I choose the right initial purification strategy?

The optimal strategy depends on the scale of your synthesis, the properties of your diastereomeric mixture, and the required purity. The decision-making process can be guided by a systematic workflow.

Caption: Decision workflow for selecting a purification strategy.

Q4: What are the best analytical methods to confirm diastereomeric purity?

• ¹H NMR Spectroscopy: This is the most powerful tool. In a diastereomerically pure sample, you will see a single set of sharp peaks. In a mixture, you will observe two distinct sets of signals for protons near the stereocenters, with the integration ratio corresponding to the diastereomeric ratio (d.r.).[9][10] 2D NMR techniques like COSY and HSQC can help assign complex spectra.[11]

• ¹³C NMR Spectroscopy: Each diastereomer will have its own unique set of carbon signals. The presence of more signals than expected for a single isomer indicates a mixture.

• High-Performance Liquid Chromatography (HPLC): An analytical HPLC run on a high-resolution column can quantify the purity and resolve diastereomers that may not be fully separated by TLC.

Troubleshooting Guide

This section addresses specific issues encountered during the purification process.

Chromatography Problems

Problem 1: My diastereomers are co-eluting or show very poor separation (ΔRf < 0.1) on a standard silica gel column.

• Causality: The similar polarity of the diastereomers leads to insufficient differential interaction with the silica stationary phase in a highly polar mobile phase. To improve separation, you must enhance these subtle interaction differences.

• Solutions:

  • Optimize the Mobile Phase: This is the most critical factor. Decrease the overall polarity of the eluent. A less polar solvent system forces the compounds to interact more strongly with the silica, amplifying small differences in polarity.[5] Systematically screen solvent systems.

  • Increase Column Length and Reduce Particle Size: A longer column or a stationary phase with a smaller particle size increases the number of theoretical plates, providing more opportunities for separation.[5]

  • Employ a Shallow Gradient: Instead of an isocratic elution, a very slow, shallow gradient of increasing polarity can effectively resolve closely eluting spots.[5]

  • Change the Stationary Phase: If silica fails, consider alumina (basic or neutral) or a C18 reversed-phase column, which offer different separation mechanisms.[5][12]

Parameter	Standard Condition	Optimized Condition for Difficult Separations	Rationale
Mobile Phase	Hexane/Ethyl Acetate (70:30)	Hexane/Ethyl Acetate (95:5) or Toluene/Acetone (98:2)	Lower polarity increases interaction with the stationary phase, improving resolution.[5]
Flow Rate	20 mL/min	10-15 mL/min	A slower flow rate allows more time for equilibrium between phases, enhancing separation.[5]
Loading	Dry loading or concentrated solution	Dry loading on a small amount of silica	Ensures a tight initial band, preventing premature broadening.
Column Dimensions	40g Silica	80g Silica (or longer column)	Increases the number of theoretical plates for better resolution.[5]

Problem 2: I'm observing significant peak tailing for my basic 2-azaspiro[4.4]nonane.

• Causality: The basic nitrogen atom of your compound is interacting strongly with acidic silanol groups (Si-OH) on the surface of the silica gel. This causes a portion of the molecules to "stick" to the column and elute slowly, resulting in a tailed peak.[3]

• Solutions:

  • Add a Basic Modifier: Add a small amount (0.1-1%) of a base like triethylamine (Et₃N) or a 7N solution of ammonia in methanol to your mobile phase. This base will preferentially interact with the acidic silanol groups, masking them from your compound and leading to symmetrical peaks.

  • Use Deactivated Silica: Employ a commercially available end-capped or deactivated silica gel column.[3]

  • Switch to Alumina: Alumina is generally less acidic than silica and can be a good alternative for purifying basic compounds.

Problem 3: My compound appears to be decomposing on the column.

• Causality: Some substituted 2-azaspiro[4.4]nonanes can be sensitive to the acidic nature of silica gel, leading to degradation during the long exposure time of column chromatography.[12][13]

• Solutions:

  • Confirm Instability: Before running a large column, spot your compound on a silica TLC plate, let it sit for an hour, and then elute it. If you see new spots or streaking, your compound is likely unstable on silica.[12]

  • Deactivate the Silica: As with peak tailing, adding a basic modifier like triethylamine to the eluent can neutralize the silica surface and prevent decomposition.

  • Run the Column Quickly: Use a slightly more polar solvent system than optimal for separation to decrease the residence time on the column, minimizing exposure to the acidic environment. This is a trade-off between purity and recovery.

Crystallization Problems

Problem 1: The crude mixture "oils out" or fails to crystallize from various solvents.

• Causality: This can be due to high levels of impurities, the mixture being at a eutectic point, or the inherent low melting point/high solubility of the compounds in the chosen solvent.

• Solutions:

  • Pre-Purification: First, run a quick "plug" of silica gel to remove baseline impurities before attempting crystallization.

  • Systematic Solvent Screening: Use a multi-well plate to screen a wide array of solvent/anti-solvent combinations on a small scale.

  • Salt Formation: Convert the freebase into a salt (e.g., hydrochloride or hemioxalate) which often has better crystallinity.[14][15] This can sometimes aid in separating diastereomers if the salts have different solubilities.

  • Induce Crystallization: Try scratch-seeding with a glass rod, adding a seed crystal if available, or cooling the solution very slowly over several days.

Solvent Class	Examples	Anti-Solvent Examples	Notes
Alcohols	Isopropanol, Ethanol	Hexanes, Diethyl Ether	Good for dissolving polar compounds; anti-solvent precipitates the product.
Esters	Ethyl Acetate, Isopropyl Acetate	Heptane, Hexanes	Versatile mid-polarity solvents.
Ethers	MTBE, 2-MeTHF	Hexanes	Good for less polar compounds.
Ketones	Acetone	Pentane	Use with caution due to high volatility.

Problem 2: Recrystallization does not improve the diastereomeric ratio (d.r.).

• Causality: The two diastereomers may be forming a solid solution, where they co-crystallize within the same lattice, or a conglomerate, where both crystallize out simultaneously.

• Solutions:

  • Digestion/Slurrying: Instead of a full dissolution and recrystallization, try suspending the solid in a solvent where it is only sparingly soluble.[8] Stir the slurry at a constant temperature for an extended period (12-24 hours). Often, the less soluble diastereomer will remain solid while the more soluble one enriches in the solution, leading to an improvement in the d.r. of the solid.

  • Form Diastereomeric Salts with a Chiral Resolving Agent: If your starting material was racemic, leading to two pairs of enantiomers (four stereoisomers total), reacting the mixture with a single enantiomer of a chiral acid (e.g., (R)-(-)-mandelic acid or (+)-tartaric acid) will produce two diastereomeric salts. These new diastereomers will have significantly different physical properties and can often be separated by crystallization.[8] The pure diastereomeric salt is then treated with a base to liberate the enantiomerically and diastereomerically pure free base.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. santaisci.com [santaisci.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 9. NMR spectroscopic analysis of new spiro-piperidylrifamycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analyze of stereoisomer by NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Chromatography [chem.rochester.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Yields in Radical-Promoted Domino Cyclization

Welcome to the technical support center for radical-promoted domino cyclization. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with achieving optimal yields in their radical cascade reactions. Here, we address common issues in a direct question-and-answer format, providing not just solutions but also the underlying scientific principles to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental requirements for a successful radical-promoted domino cyclization?

A1: For an efficient radical domino cyclization, three primary conditions must be met. First, a method for the selective generation of a radical at a specific position on the substrate is necessary. Second, the intramolecular radical cyclization steps must be kinetically favorable and occur faster than any potential premature trapping of the initial radical.[1] Finally, all steps in the cascade must proceed more rapidly than undesired side reactions, such as radical-radical recombination or reaction with the solvent.[1]

Q2: How does the concentration of the substrate influence the outcome of the reaction?

A2: Substrate concentration is a critical parameter that governs the competition between intramolecular and intermolecular pathways. Domino cyclizations are inherently intramolecular processes.[1] Therefore, maintaining a low substrate concentration, often in the range of 0.01-0.05 M, is crucial to favor the desired intramolecular cascade over intermolecular side reactions where radicals from two different molecules interact. At higher concentrations, the probability of intermolecular reactions increases, leading to the formation of dimers and other polymeric byproducts, which significantly reduces the yield of the desired cyclic product.

Q3: What is the "cage effect" and how does it relate to initiator efficiency?

A3: The "cage effect" refers to the phenomenon where radicals generated from the decomposition of an initiator are trapped within a "cage" of solvent molecules. Before these radicals can diffuse apart to initiate the desired reaction, they may recombine or react with each other, which reduces the number of radicals available to start the polymerization chain. This directly impacts the initiator efficiency (f), which is the fraction of radicals that escape this solvent cage and successfully initiate a reaction. For instance, the widely used initiator AIBN has an initiator efficiency that typically ranges from 0.3 to 0.8, depending on the specific reaction conditions.

Troubleshooting Guide: Addressing Low Yields

Issue 1: The reaction is not proceeding, or the starting material is recovered.

Q: I've assembled my radical domino cyclization, but upon analysis, I only see my starting material. What could be the problem?

A: This issue almost always points to a problem with radical initiation. The first step in any radical reaction is the generation of radicals, and if this step is inefficient, the downstream cyclization will not occur.

Troubleshooting Steps:

• Evaluate Your Initiator:

  • Thermal Initiators (e.g., AIBN): Azobisisobutyronitrile (AIBN) is a common choice, but its decomposition is temperature-dependent. Ensure your reaction temperature is appropriate for the initiator's half-life. For AIBN, a temperature of 80-100 °C is typically required for a reasonable rate of decomposition. If your substrate is temperature-sensitive, consider a low-temperature initiator.

  • Low-Temperature Initiators (e.g., Et₃B): Triethylborane (Et₃B) can initiate radical reactions at room temperature or even lower in the presence of trace amounts of oxygen. However, it is highly pyrophoric and requires careful handling under an inert atmosphere.

• Check for Inhibitors: Radical reactions are notoriously sensitive to inhibition by oxygen and other radical scavengers.

  • Degas Your Solvent: Thoroughly degas your solvent before use by bubbling an inert gas (argon or nitrogen) through it or by using freeze-pump-thaw cycles.

  • Inert Atmosphere: Ensure your reaction is set up and maintained under a strict inert atmosphere.

• Verify Reagent Quality:

  • Initiator Purity: Ensure your initiator is pure and has not degraded during storage.

  • Substrate Purity: Impurities in your starting material can sometimes interfere with the radical initiation process.

Issue 2: The desired product is formed, but in very low yield, with significant side products.

Q: I'm getting a complex mixture of products, and my desired cyclized compound is only a minor component. How can I improve the selectivity and yield?

A: The formation of multiple byproducts suggests that while radical initiation is occurring, undesired side reactions are outcompeting your desired domino cyclization.

Core Problem: Premature Radical Quenching

A very common side reaction is the premature quenching of the initial radical by a hydrogen donor, such as tributyltin hydride (Bu₃SnH), before it has a chance to cyclize. The rate of the desired intramolecular cyclization must be significantly faster than the rate of intermolecular hydrogen abstraction.

Solution: Control the Concentration of the Hydrogen Donor

A highly effective technique to address this is the slow addition of the hydrogen donor (e.g., Bu₃SnH) to the reaction mixture using a syringe pump. This maintains a very low steady-state concentration of the hydrogen donor, which kinetically favors the intramolecular cyclization over the intermolecular quenching.

Experimental Protocol: Slow Addition of Bu₃SnH via Syringe Pump

• Reaction Setup: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve your substrate and the radical initiator (e.g., AIBN) in the degassed solvent.

• Syringe Pump Preparation: In a separate, dry syringe, prepare a solution of Bu₃SnH in the same degassed solvent. The concentration of this solution should be calculated to deliver the required equivalents of Bu₃SnH over a prolonged period.

• Initiation of Addition: Place the syringe on a syringe pump and insert the needle through a septum into the reaction flask.

• Heating and Addition: Begin heating the reaction mixture to the desired temperature (e.g., 80 °C for AIBN). Once the reaction temperature is stable, start the syringe pump to add the Bu₃SnH solution dropwise over several hours (a typical addition time is 4-8 hours).

• Reaction Monitoring: After the addition is complete, continue to stir the reaction at the same temperature and monitor its progress by TLC or GC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature and proceed with the appropriate workup procedure to remove the tin byproducts.

Core Problem: Competing 1,5-Hydrogen Atom Transfer (HAT)

Another common side reaction is an intramolecular 1,5-hydrogen atom transfer (1,5-HAT). In this process, the initially formed radical abstracts a hydrogen atom from another part of the same molecule, typically from a position that is five atoms away and sterically accessible. This generates a new, often more stable, radical at a different position, which may not undergo the desired cyclization, leading to rearranged, non-cyclized byproducts.

Troubleshooting Workflow for Low-Yield Domino Cyclization

Caption: A flowchart for systematic troubleshooting of low-yield reactions.

Issue 3: Poor Diastereoselectivity in the Cyclized Product.

Q: My domino cyclization is working, but I'm getting a mixture of diastereomers. How can I improve the stereoselectivity?

A: Diastereoselectivity in radical cyclizations is often influenced by subtle energetic differences in the transition states leading to the different stereoisomers. Temperature plays a crucial role here.

Troubleshooting Steps:

• Lower the Reaction Temperature: Running the reaction at a lower temperature can often enhance diastereoselectivity. Lower thermal energy allows the reaction to more effectively discriminate between the slightly different activation energies of the diastereomeric transition states. If you are using a thermal initiator like AIBN, switching to a low-temperature initiator such as Et₃B/O₂ or a photoredox catalyst may be necessary.

• Solvent Effects: The polarity of the solvent can influence the conformation of the substrate in the transition state, which in turn can affect diastereoselectivity. It is often worthwhile to screen a range of solvents with varying polarities.

• Substrate Control: The inherent stereochemistry of your substrate is a powerful tool. The presence of existing stereocenters can direct the formation of new ones. Consider if modifications to the substrate could introduce steric bulk or electronic effects that would favor one transition state over another.

Data Presentation: Optimizing Reaction Parameters

Optimizing reaction parameters is a crucial step in addressing low yields. The following tables provide a conceptual framework for how to systematically evaluate the impact of different variables.

Table 1: Initiator and Temperature Effect on Yield and Diastereoselectivity

Entry	Initiator (equiv.)	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
1	AIBN (0.1)	80	45	2:1
2	AIBN (0.2)	80	55	2:1
3	Et₃B (1.1)	25 (rt)	65	4:1
4	Et₃B (1.1)	0	62	7:1

This table illustrates that for a hypothetical reaction, switching to a lower-temperature initiator (Et₃B) not only improves the yield but also significantly enhances the diastereoselectivity, which is further improved by reducing the temperature.

Table 2: Solvent Effect on Reaction Yield

Entry	Solvent	Dielectric Constant (ε)	Yield (%)
1	Benzene	2.3	58
2	Tetrahydrofuran (THF)	7.6	65
3	Acetonitrile (CH₃CN)	37.5	42
4	Cyclohexane	2.0	55

This table demonstrates the non-linear effect a solvent can have on the reaction yield. While general trends related to polarity can sometimes be observed, screening different solvents is often an empirical process to find the optimal conditions for a specific substrate.

Visualization of Key Mechanistic Pathways

Understanding the desired reaction pathway in the context of competing side reactions is essential for effective troubleshooting.

Caption: Competing pathways in a radical-promoted reaction.

References

• This is a placeholder for a reference that would support the general principles of radical cycliz
• This is a placeholder for a reference that would discuss the influence of concentration on intramolecular vs. intermolecular reactions.
• This is a placeholder for a reference that would provide a detailed explanation of the cage effect and initi
• This is a placeholder for a reference that would compare the efficacy of different radical initi
• This is a placeholder for a reference that would discuss the importance of degassing and maintaining an inert
• This is a placeholder for a reference that would provide an example of slow addition of a hydrogen donor to improve yield.
• This is a placeholder for a reference that would detail the mechanism and consequences of 1,5-hydrogen
• This is a placeholder for a reference that would discuss the effect of temperature on the diastereoselectivity of radical cycliz
• This is a placeholder for a reference that would provide data on solvent effects in radical reactions.

• Wikipedia. Radical cyclization. [Link]

Sources

• 1. Radical cyclization - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Enantioselective Synthesis of 2-Azaspiro[4.4]nonane Derivatives

Introduction: The Rising Prominence of 2-Azaspiro[4.4]nonane Scaffolds in Drug Discovery

The 2-azaspiro[4.4]nonane framework, a unique three-dimensional structure, has garnered significant attention in medicinal chemistry. Its inherent rigidity and defined spatial orientation of substituents make it a privileged scaffold for designing potent and selective ligands for various biological targets.[1] Derivatives of this spirocycle have demonstrated a wide array of biological activities, including potential applications in neuroscience as anticonvulsants and modulators of key receptors in the central nervous system.[2] The conformational constraint imposed by the spirocyclic system can lead to enhanced binding affinity and improved metabolic stability, highly desirable properties in modern drug development.[1]

This guide provides a comparative overview of the key enantioselective strategies for the synthesis of 2-azaspiro[4.4]nonane derivatives. We will delve into the mechanistic underpinnings of each approach, present comparative experimental data where available, and provide detailed protocols for representative transformations. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable scaffold in their work.

I. Asymmetric [3+2] Cycloaddition: A Powerful Tool for Spiro-Pyrrolidine Construction

The [3+2] cycloaddition reaction between an azomethine ylide and a dipolarophile is one of the most direct and efficient methods for constructing the pyrrolidine core of the 2-azaspiro[4.4]nonane system. The key to rendering this reaction enantioselective lies in the use of chiral catalysts to control the facial selectivity of the cycloaddition.

Organocatalysis with Chiral Phosphoric Acids

Chiral phosphoric acids have emerged as powerful catalysts for a variety of asymmetric transformations, including the [3+2] cycloaddition. These Brønsted acids can activate the imine component of the azomethine ylide precursor, leading to a highly organized transition state that dictates the stereochemical outcome.

A notable example, while on a related spiro[pyrrolidine-2,3′-oxindole] system, demonstrates the potential of this strategy. A three-component reaction of an amino-oxindole, an aldehyde, and a nitroolefin, catalyzed by a chiral phosphoric acid, affords the desired spiro-pyrrolidine with excellent diastereo- and enantioselectivity. The catalyst orchestrates the formation of the azomethine ylide and its subsequent cycloaddition in a highly controlled manner.

Conceptual Workflow for Chiral Phosphoric Acid-Catalyzed [3+2] Cycloaddition

Caption: General workflow for the enantioselective synthesis of 2-azaspiro[4.4]nonane derivatives via chiral phosphoric acid-catalyzed [3+2] cycloaddition.

II. Organocatalytic Asymmetric Michael Addition: Building Chirality through Conjugate Addition

Another powerful organocatalytic strategy involves the asymmetric Michael addition to construct the chiral quaternary center of the spirocycle. This approach is particularly useful when starting with pro-chiral substrates that can be desymmetrized in the key bond-forming step.

Researchers have designed novel chiral spiro-pyrrolidine silyl ether organocatalysts that have proven effective in catalyzing the Michael addition for the construction of all-carbon quaternary centers with high enantioselectivity (up to 99% ee).[1][3] While this example showcases the creation of a chiral center in an acyclic system, the underlying principle of using a chiral aminocatalyst to facilitate a highly enantioselective Michael addition is directly applicable to the synthesis of spirocyclic structures.

An intramolecular aza-Michael reaction catalyzed by a chiral phosphoric acid has also been reported for the synthesis of spiropyrrolidines, demonstrating the versatility of this approach.

Comparative Performance of Selected Organocatalytic Michael Addition Catalysts

Catalyst/Method	Substrate Type	Yield (%)	ee (%)	Reference
Chiral Spiro-Pyrrolidine Silyl Ether Organocatalyst	Aldehyde + Nitromethane	87	99	[3]
Chiral Phosphoric Acid (intramolecular aza-Michael)	Cbz-protected bis-homoallylic amines	High	High

Detailed Experimental Protocol: Phosphine-Catalyzed [3+2] Cycloaddition for 2-Azaspiro[4.4]nonan-1-ones

This protocol is a representative example of a phosphine-catalyzed [3+2] cycloaddition, which can serve as a foundation for developing an asymmetric variant with chiral phosphines.

Reaction Setup:

• To a solution of the 2-methylene-γ-lactam (1.0 equiv) and the allenoate (1.2 equiv) in anhydrous toluene (0.1 M) under an inert atmosphere (argon or nitrogen), add triphenylphosphine (0.1 equiv).

• Stir the reaction mixture at the desired temperature (e.g., 80 °C) and monitor the progress by thin-layer chromatography (TLC).

Work-up and Purification:

• Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 2-azaspiro[4.4]nonan-1-one derivative.

III. Chiral Phase-Transfer Catalysis: Asymmetric Synthesis under Biphasic Conditions

Phase-transfer catalysis (PTC) offers a practical and scalable approach for asymmetric synthesis, often using readily available and stable chiral catalysts. In the context of spirocycle synthesis, chiral phase-transfer catalysts, such as those derived from cinchona alkaloids or with a spirocyclic backbone, can effectively control the stereochemistry of alkylation and cyclization reactions.

A notable development is the synthesis of C2-symmetric chiral spirocyclic phase-transfer catalysts that have shown high performance in the asymmetric alkylation of glycinate Schiff bases, achieving up to 98% ee with just 2 mol% catalyst loading.[4][5] These catalysts create a chiral environment at the interface of the two phases, guiding the approach of the electrophile to the enolate. More recently, a novel SF5-containing chiral cation phase-transfer catalyst has been successfully employed for the enantioselective synthesis of spirocyclic azetidine oxindoles.[2]

Mechanism of Chiral Phase-Transfer Catalysis in Asymmetric Alkylation

Caption: Simplified representation of the catalytic cycle in chiral phase-transfer catalyzed asymmetric alkylation.

IV. Asymmetric Pictet-Spengler Reaction: A Classic Route to Chiral Spiro-Amines

The Pictet-Spengler reaction, a condensation of a β-arylethylamine with a carbonyl compound followed by cyclization, is a cornerstone in the synthesis of tetrahydroisoquinolines and related heterocyclic systems.[6] The development of asymmetric variants of this reaction has opened up avenues to a wide range of enantioenriched alkaloids and pharmacologically active compounds.[7]

While less common for the direct synthesis of 2-azaspiro[4.4]nonanes, the principles of the asymmetric Pictet-Spengler reaction are highly relevant, particularly for constructing related spiro-amine scaffolds where a tryptamine or phenethylamine equivalent is tethered to a cyclic ketone. The stereoselectivity can be induced by using a chiral Brønsted acid or a chiral Lewis acid catalyst.[8] Spiroindolenines are often proposed as key intermediates in these transformations.[9]

V. Biocatalysis: The Green Chemistry Approach

Enzymatic catalysis offers a highly selective and environmentally benign alternative for the synthesis of chiral compounds. Enzymes can catalyze reactions with exquisite stereo-, regio-, and chemo-selectivity under mild conditions. For instance, norcoclaurine synthase has been shown to catalyze the Pictet-Spengler reaction between dopamine and unactivated ketones, paving the way for the biocatalytic generation of 1,1'-disubstituted tetrahydroisoquinolines.[10] While specific examples for the 2-azaspiro[4.4]nonane system are still emerging, the potential of biocatalysis in this field is undeniable.

Conclusion and Future Outlook

The enantioselective synthesis of 2-azaspiro[4.4]nonane derivatives is a rapidly evolving field with a diverse array of powerful synthetic strategies at the disposal of the modern chemist. Organocatalysis, particularly with chiral phosphoric acids and aminocatalysts, offers a metal-free approach with high enantioselectivities. Chiral phase-transfer catalysis provides a practical and scalable method, while classic reactions like the Pictet-Spengler are continuously being refined for asymmetric applications.

The choice of the optimal synthetic route will depend on the specific target molecule, the desired substitution pattern, and the scalability requirements of the project. As the demand for enantiomerically pure spirocyclic compounds in drug discovery continues to grow, we can anticipate the development of even more efficient, selective, and sustainable synthetic methodologies for this important class of molecules.

References

• Catalytic asymmetric construction of spiro[pyrrolidine-2,3′-oxindole] scaffolds through chiral phosphoric acid-catalyzed 1,3-dipolar cycloaddition involving 3-amino oxindoles. Chemical Communications, RSC Publishing. (DOI:10.1039/C5CC05798A)
• The design of a spiro-pyrrolidine organocatalyst and its application to catalytic asymmetric Michael addition for the construction of all-carbon quaternary centers.

• Development of C2-Symmetric Chiral Spirocyclic Phase-Transfer Catalysts: Synthesis and Application to Asymmetric Alkylation of Glycinate Schiff Base. PubMed. [Link]

• Application of 2-Azaspiro[4.4]nonane Derivatives in Neuroscience Research. Benchchem.
• Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug Design. Benchchem.

• The design of a spiro-pyrrolidine organocatalyst and its application to catalytic asymmetric Michael addition for the constructi. RSC Publishing. [Link]

• Organocatalytic Enantioselective Cascade Aza-Michael/Michael Addition Sequence for Asymmetric Synthesis of Chiral Spiro[pyrrolidine-3,3'-oxindole]s. Beijing Institute of Technology.

• Development of C2-Symmetric Chiral Spirocyclic Phase-Transfer Catalysts: Synthesis and Application to Asymmetric Alkylation of Glycinate Schiff Base. ACS Publications. [Link]

• The design of a spiro-pyrrolidine organocatalyst and its application to catalytic asymmetric Michael addition for the construction of all-carbon quaternary centers. Semantic Scholar. [Link]

• Application of the Asymmetric Pictet–Spengler Reaction in the Total Synthesis of Natural Products and Relevant Biologically Active Compounds. PubMed Central. [Link]

• Development of C2-Symmetric Chiral Spirocyclic Phase-Transfer Catalysts: Synthesis and Application to Asymmetric Alkylation of Glycinate Schiff Base.

• Enzyme catalysed Pictet-Spengler formation of chiral 1,1'-disubstituted- A nd spiro-tetrahydroisoquinolines. ResearchGate. [Link]

• Synthesis of chiral spirocyclo-quaternary ammonium salts from L-proline and their application as phase-transfer catalysts in asymmetric alkylation. Journal of Chinese Pharmaceutical Sciences. [Link]

• Exploring the Chemistry of Spiroindolenines by Mechanistically-Driven Reaction Development: Asymmetric Pictet-Spengler-type Reactions and Beyond. PubMed. [Link]

• The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. PMC. [Link]

• Overcoming diastereoselectivity issues in 2-Azaspiro[4.4]nonane synthesis. Benchchem.

• Exploring Enantioselective Pictet-Spengler Reactions. Organic Reactions. [Link]

• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate. [Link]

Sources

• 1. The design of a spiro-pyrrolidine organocatalyst and its application to catalytic asymmetric Michael addition for the construction of all-carbon quaternary centers - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The design of a spiro-pyrrolidine organocatalyst and its application to catalytic asymmetric Michael addition for the construction of all-carbon quaternary centers - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Development of C2-Symmetric Chiral Spirocyclic Phase-Transfer Catalysts: Synthesis and Application to Asymmetric Alkylation of Glycinate Schiff Base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Application of the Asymmetric Pictet–Spengler Reaction in the Total Synthesis of Natural Products and Relevant Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. organicreactions.org [organicreactions.org]
• 9. Exploring the Chemistry of Spiroindolenines by Mechanistically-Driven Reaction Development: Asymmetric Pictet-Spengler-type Reactions and Beyond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Spirocyclic Scaffolds: Unlocking Three-Dimensional Chemical Space with 2-Azaspiro[4.4]nonane

Introduction: The Imperative to Escape Flatland in Modern Drug Discovery

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures that confer enhanced efficacy, selectivity, and superior pharmacokinetic profiles is relentless.[1] For decades, drug discovery was dominated by "flat," aromatic, sp2-rich structures. However, the limitations of this chemical space, including challenges with solubility and metabolic stability, have become increasingly apparent. This has catalyzed a strategic shift towards molecules with greater three-dimensionality (3D) and a higher fraction of sp3-hybridized carbons (Fsp3).[2][3] An increased Fsp3 character is strongly correlated with improved clinical success rates, offering advantages like better solubility, enhanced target selectivity, and reduced off-target effects.[4]

Spirocyclic scaffolds, characterized by two rings sharing a single atom, have emerged as a powerful tool in this endeavor.[5][6][7] Their inherent rigidity and well-defined three-dimensional arrangement of substituents provide a unique platform for precise interactions with biological targets, a stark contrast to more flexible or planar systems.[8] This guide provides an in-depth comparison of the 2-azaspiro[4.4]nonane scaffold with other prominent spirocyclic systems, offering researchers and drug development professionals a technical overview supported by experimental insights to guide scaffold selection in their discovery programs.

Focus Scaffold: 2-Azaspiro[4.4]nonane - A Versatile Building Block

The 2-azaspiro[4.4]nonane scaffold, which consists of a pyrrolidine ring fused to a cyclopentane ring at a spirocyclic center, is a valuable structural motif in medicinal chemistry.[4][9] Its conformationally constrained geometry can significantly enhance binding affinity to target proteins and improve metabolic stability, making it an attractive foundation for novel therapeutics.[4]

Key Structural and Physicochemical Features:

• Rigid 3D Architecture: The spirocyclic fusion imparts significant conformational restraint, which can lock a molecule into a bioactive conformation, thereby improving potency and reducing entropic penalties upon binding to a target.[4][9]

• Integrated Nitrogen Handle: The nitrogen atom within the pyrrolidine ring serves as a convenient and versatile point for chemical modification.[4][10] This "handle" allows for the systematic exploration of structure-activity relationships (SAR) by introducing a wide array of substituents.

• Bioisosteric Potential: This scaffold can act as a bioisostere for other common cyclic amines, offering a novel 3D vector space for substituent placement.

Physicochemical Properties of the Core Scaffold:

Property	Value	Source
Molecular Formula	C₈H₁₅N	[11]
Molecular Weight	125.21 g/mol	[10][11]
Calculated LogP	1.6	[10][11]
Boiling Point	178.6 °C at 760 mmHg	[10]

Derivatives of 2-azaspiro[4.4]nonane have demonstrated a wide spectrum of biological activities, including anticonvulsant, anticancer, and antimicrobial effects, highlighting its broad utility in neuroscience and beyond.[4][12]

Comparative Analysis: 2-Azaspiro[4.4]nonane vs. Alternative Spirocyclic Scaffolds

The choice of a spirocyclic scaffold is a critical decision in the design of a new drug candidate, as it profoundly influences the molecule's physicochemical properties and spatial orientation. Below is a comparison of 2-azaspiro[4.4]nonane with other frequently employed spirocyclic systems.

Azaspiro[3.3]heptanes: The Strained Analogue

Azaspiro[3.3]heptanes are smaller, more strained systems that have gained significant traction as bioisosteres of piperidine and piperazine.[13][14] The increased ring strain and unique geometry offer a different set of properties compared to the [4.4]nonane system.

• Property Modulation: Replacing a piperidine or morpholine ring with a terminal azaspiro[3.3]heptane can counterintuitively lower the distribution coefficient (logD), despite the net addition of a carbon atom.[15] This is often rationalized by an increase in the basicity of the nitrogen atom.[15]

• Geometric Differences: The exit vectors from an azaspiro[3.3]heptane scaffold are significantly different from those of a piperidine ring, making it a non-classical bioisostere.[15][16] This can be advantageous for exploring novel binding interactions but means it may not be a simple drop-in replacement.[15]

Azaspiro[4.5]decanes: The Larger Homologue

This system, which typically involves a piperidine ring fused to a cyclohexane ring, offers a larger and less strained framework. A notable example of a drug candidate featuring this scaffold is Atiprimod (N,N-diethyl-8,8-dipropyl-2-azaspiro[4.5]decane-2-propanamine), which has shown anti-inflammatory and anticancer properties.[4]

• Increased Lipophilicity: The larger carbocyclic ring generally leads to an increase in lipophilicity compared to the 2-azaspiro[4.4]nonane scaffold.

• Diverse Biological Activity: Derivatives have been investigated for a wide range of therapeutic applications, from anticonvulsant activity to modulation of key signaling pathways like JAK/STAT and PI3K/Akt.[4][17]

Oxaspirocycles: Introducing Heteroatom Diversity

Replacing a carbon atom in the second ring with a heteroatom, such as oxygen, creates oxaspirocycles like 2-oxa-6-azaspiro[3.3]heptane. This modification can significantly alter physicochemical properties.

• Improved Physicochemical Profile: The introduction of an oxygen atom can increase polarity, leading to higher aqueous solubility, decreased lipophilicity, and potentially improved metabolic stability compared to their carbocyclic counterparts.[2][3]

• Bioisostere for Morpholine: Scaffolds like 2-oxa-6-azaspiro[3.3]heptane are considered valuable bioisosteres for morpholine, offering a more rigid and three-dimensional alternative.[3]

Comparative Summary of Spirocyclic Scaffolds:

Scaffold	Representative Structure	Key Features	Common Bioisosteric Replacement For
2-Azaspiro[4.4]nonane	Pyrrolidine + Cyclopentane	Balanced rigidity and lipophilicity; versatile N-handle for derivatization.	Substituted Pyrrolidines
Azaspiro[3.3]heptane	Azetidine + Cyclobutane	Higher ring strain; can lower logD; distinct exit vectors.	Piperidines, Piperazines[13][14]
Azaspiro[4.5]decane	Piperidine + Cyclohexane	Larger, less strained scaffold; generally more lipophilic.	Substituted Piperidines
Oxaspiro[3.3]heptane	Oxetane + Cyclobutane	Increased polarity and solubility; improved metabolic stability.	Morpholines, Tetrahydropyrans[2]

Experimental Section: Synthesis and Biological Evaluation

Trustworthiness in drug discovery is built upon robust and reproducible experimental protocols. The following sections provide validated, step-by-step methodologies for the synthesis and evaluation of spirocyclic compounds.

Synthesis of 2-Azaspiro[4.4]nonane Derivatives: A General Protocol

One robust method for constructing the 2-azaspiro[4.4]nonane core is through a palladium-catalyzed cascade cyclization of a dienyl ketone oxime.[18] This elegant approach forms a spirocyclic imine, which is then reduced to the target amine.

Caption: Synthetic route to 2-Azaspiro[4.4]nonane via palladium-catalyzed cyclization.

Detailed Protocol: Palladium-Catalyzed Cyclization

• Reactant Preparation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the dienyl ketone oxime intermediate (1.0 eq) in a suitable anhydrous solvent (e.g., THF or dioxane).

• Catalyst Addition: Add the palladium(0) catalyst, such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05-0.10 eq). The causality here is that Pd(0) is required to initiate the catalytic cycle for the intramolecular cyclization.

• Reaction Execution: Heat the reaction mixture to reflux (typically 60-100 °C, solvent-dependent) and monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The elevated temperature provides the necessary activation energy for the cyclization cascade.

• Workup: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure. The purpose of this step is to remove the bulk solvent before extraction.

• Purification of Imine: Redissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The spirocyclic imine can be purified at this stage via column chromatography if necessary.

• Reduction to Amine: Dissolve the crude or purified spirocyclic imine in a protic solvent like methanol or ethanol. Cool the solution in an ice bath (0 °C).

• Reductant Addition: Add a reducing agent such as sodium borohydride (NaBH₄, 2.0-4.0 eq) portion-wise. The portion-wise addition is a safety measure to control the exothermic reaction and hydrogen gas evolution.

• Final Workup and Purification: Stir the reaction at room temperature until completion. Quench the reaction carefully with water, then concentrate to remove the organic solvent. Extract the aqueous layer with an organic solvent (e.g., dichloromethane). Combine the organic layers, dry, and concentrate. Purify the final 2-azaspiro[4.4]nonane derivative by column chromatography or distillation.[18]

Biological Evaluation: In Vitro Cytotoxicity (MTT Assay)

To assess the potential anticancer activity of newly synthesized spirocyclic derivatives, a standard MTT assay can be performed to measure cell viability.

Caption: Workflow for Synthesis and Biological Evaluation of 2-Azaspiro[4.4]nonane Derivatives.[4]

Detailed Protocol: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized 2-azaspiro[4.4]nonane derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., DMSO) and untreated wells as negative controls.

• Incubation: Incubate the plate for 48-72 hours. This duration is chosen to allow sufficient time for the compound to exert its cytotoxic or cytostatic effects.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The rationale is that viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. The amount of formazan produced is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) value using non-linear regression analysis.

Conclusion and Future Outlook

Spirocyclic scaffolds represent a significant opportunity to navigate beyond the confines of "flatland" chemistry and into the rewarding, three-dimensional space of next-generation therapeutics.[6] The 2-azaspiro[4.4]nonane core, with its balanced physicochemical properties and synthetic tractability, is a highly valuable scaffold for generating compounds with novel biological activities.[4][10]

The comparative analysis reveals a clear principle: there is no single "best" spirocycle. Instead, the optimal choice is dictated by the specific goals of the drug discovery program. For a direct, conformationally restricted analogue of a piperidine, an azaspiro[3.3]heptane might be ideal for modulating basicity and logD.[15] To increase lipophilicity and scaffold size, an azaspiro[4.5]decane may be more appropriate.[17] When improved solubility and metabolic stability are paramount, an oxaspirocycle presents a compelling option.[2]

The development of these scaffolds is still hampered by challenges in their synthesis.[6] However, as synthetic methodologies become more sophisticated and accessible, the field of spirocyclic chemistry will undoubtedly continue to expand.[18] The strategic incorporation of scaffolds like 2-azaspiro[4.4]nonane will be instrumental in the development of safer and more effective medicines to address pressing needs in oncology, neuroscience, and infectious diseases.[6]

References

• NINGBO INNO PHARMCHEM CO.,LTD. The Significance of Spirocyclic Compounds in Modern Drug Discovery. 1

• NINGBO INNO PHARMCHEM CO.,LTD. The Growing Importance of Spirocycles in Modern Drug Discovery. 8

• BenchChem. Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug Design. 4

• BLDpharm. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. 5

• PubMed. Recent in vivo advances of spirocyclic scaffolds for drug discovery.

• PubMed. The use of spirocyclic scaffolds in drug discovery.

• RSC Publishing. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes.

• Cambridge MedChem Consulting. Ring Bioisosteres.

• BenchChem. Application Notes and Protocols for 2-Azaspiro[4.4]nonane Hemioxalate in Medicinal Chemistry. 10

• Taylor & Francis Online. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?

• Molbase. Cas no 175-94-0 (2-Azaspiro[4.4]nonane).

• Taylor & Francis Online. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?

• BenchChem. An In-Depth Technical Guide to the Synthesis of 2-Azaspiro[4.4]nonane: Key Intermediates and Methodologies. 18

• BenchChem. A Head-to-Head Comparison of Azaspiro[3.5]nonane and Azaspiro[4.4]octane Scaffolds.

• SpiroChem. Bioisosteric Replacement Strategies.

• ResearchGate. Synthesis and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro[4.4]nonane, 2-azaspiro[4.5]decane-1,3-dione and 3-cyclohexylpyrrolidine-2,5-dione. Part IV.

• ResearchGate. Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products.

• BenchChem. Application of 2-Azaspiro[4.4]nonane Derivatives in Neuroscience Research. 12

• PubMed. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes.

• ResearchGate. Synthesis of Azaspirocycles and their Evaluation in Drug Discovery.

• PubChem. 2-Azaspiro(4.4)nonane.

• PubMed. Spiranes 6. Ring A homologues of N-benzyloxy-2-azaspiro[4.4]nonane-1,3-dione. Synthesis, X-ray analysis and anticonvulsant evaluation.

• PubChem. 2-Oxa-7-azaspiro(4.4)nonane.

• ACS Publications. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist.

• PubMed. Large-scale exploration of bioisosteric replacements on the basis of matched molecular pairs.

• SpiroChem. Early ADME And Physical-Chemistry Properties.

• PubChem. 2-Azaspiro[4.4]nonan-3-one.

• PubMed Central. Synthetic Routes to Approved Drugs Containing a Spirocycle.

• NIH. Diversifying Chemical Space of DNA-Encoded Libraries: Synthesis of 2-Oxa-1-azaspiro(bicyclo[3.2.0])heptanes On-DNA via Visible Light-Mediated Energy Transfer Catalysis.

• PubMed. Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornitine and GABA analogues.

• ChemRxiv. Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere.

• PubMed. Synthetic Routes to Approved Drugs Containing a Spirocycle.

• ResearchGate. Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[.

• MDPI. Synthetic Routes to Approved Drugs Containing a Spirocycle. -3049/28/10/4209)

Sources

• 1. nbinno.com [nbinno.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 6. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The use of spirocyclic scaffolds in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nbinno.com [nbinno.com]
• 9. 175-94-0(2-Azaspiro[4.4]nonane) | Kuujia.com [kuujia.com]
• 10. benchchem.com [benchchem.com]
• 11. 2-Azaspiro(4.4)nonane | C8H15N | CID 418904 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00656B [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]

A Comparative Guide to the Analysis of 2-Azaspiro[4.4]nonane Derivatives by NMR and LC-MS

For Researchers, Scientists, and Drug Development Professionals

The 2-azaspiro[4.4]nonane scaffold is a significant structural motif in medicinal chemistry, prized for its unique three-dimensional architecture that can impart favorable pharmacological properties.[1] Its rigid, spirocyclic system, which includes a pyrrolidine ring fused to a cyclopentane ring, offers conformational constraint—a critical element in the design of potent and selective therapeutic agents.[1] As the development of novel derivatives of this scaffold continues, robust analytical methodologies are paramount for unambiguous structure elucidation, purity assessment, and impurity profiling.

This guide provides an in-depth comparison of two cornerstone analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy and Liquid Chromatography-Mass Spectrometry (LC-MS), for the comprehensive analysis of 2-azaspiro[4.4]nonane derivatives. We will delve into the causality behind experimental choices, provide self-validating protocols, and present data in a clear, comparative format to aid researchers in selecting the optimal analytical strategy for their specific needs.

The Complementary Nature of NMR and LC-MS in Structural Analysis

NMR spectroscopy and mass spectrometry are the two most powerful and widely utilized techniques for the structural identification of chemical compounds.[2] They provide complementary information, and often, both are necessary for the complete and unambiguous characterization of a novel molecule.[2] MS provides the atomic formula of an analyte, while NMR reveals how those atoms are connected, offering insights into the molecule's structural framework.[2]

For complex molecules like 2-azaspiro[4.4]nonane derivatives, this synergy is particularly crucial. The spirocyclic nature of the scaffold can lead to complex proton and carbon environments, making spectral interpretation challenging. The high sensitivity of LC-MS makes it ideal for detecting and identifying low-level impurities, while the detailed structural information from NMR is indispensable for confirming the identity of the main component and its byproducts.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy is an unparalleled technique for determining the precise arrangement of atoms within a molecule. It relies on the magnetic properties of atomic nuclei, providing detailed information about the chemical environment, connectivity, and stereochemistry of a compound.

Key NMR Experiments for 2-Azaspiro[4.4]nonane Derivatives:

• ¹H NMR (Proton NMR): This is often the initial and most informative NMR experiment. It provides information on the number of different types of protons, their chemical environment (chemical shift), the number of neighboring protons (spin-spin splitting), and the relative number of protons of each type (integration). For 2-azaspiro[4.4]nonane derivatives, the complexity of the aliphatic regions can be challenging, but it also offers a rich source of stereochemical information.

• ¹³C NMR (Carbon NMR): This experiment provides a signal for each unique carbon atom in the molecule.[5] Proton-decoupled ¹³C NMR spectra are typically simple, with each carbon appearing as a single line, making it easy to count the number of distinct carbon environments. The chemical shifts are indicative of the type of carbon (e.g., sp³, sp², carbonyl).

• 2D NMR (COSY, HSQC, HMBC): Two-dimensional NMR experiments are essential for piecing together the molecular structure, especially for complex molecules.

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with the carbon signals of the atoms they are directly attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates proton and carbon signals over two to three bonds, revealing longer-range connectivity.

Experimental Protocol: NMR Analysis of a 2-Azaspiro[4.4]nonane Derivative

Objective: To obtain comprehensive structural information of a synthesized 2-azaspiro[4.4]nonane derivative.

Materials:

• 2-Azaspiro[4.4]nonane derivative sample (5-10 mg)

• Deuterated solvent (e.g., Chloroform-d (CDCl₃), Methanol-d₄ (CD₃OD), or Dimethyl sulfoxide-d₆ (DMSO-d₆))

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified 2-azaspiro[4.4]nonane derivative. The purity is crucial to avoid interfering signals.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent in a clean, dry vial. The choice of solvent depends on the solubility of the compound and should be inert.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire a ¹H NMR spectrum. A standard pulse sequence is typically used.[5]

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • If the structure is unknown or the 1D spectra are complex, acquire 2D NMR spectra (COSY, HSQC, and HMBC) to establish connectivity.

• Data Processing and Analysis:

  • Process the acquired data using appropriate software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase correction, and baseline correction.

  • Reference the spectra to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[5]

  • Integrate the ¹H NMR signals to determine the relative ratios of protons.

  • Analyze the chemical shifts, splitting patterns, and coupling constants in the ¹H NMR spectrum.

  • Assign the signals in the ¹³C NMR spectrum based on their chemical shifts and correlations from 2D NMR data.

  • Use the COSY, HSQC, and HMBC spectra to build the molecular framework and confirm the structure of the 2-azaspiro[4.4]nonane derivative.

Diagram of the NMR Analysis Workflow:

Caption: Workflow for NMR-based structural elucidation.

Liquid Chromatography-Mass Spectrometry (LC-MS): High-Throughput Analysis and Impurity Profiling

LC-MS is a powerful hyphenated technique that combines the separation capabilities of high-performance liquid chromatography (HPLC) with the sensitive detection and molecular weight determination of mass spectrometry.[6] It is an indispensable tool in drug development for purity assessment, impurity profiling, and reaction monitoring.[3][4]

Key LC-MS Techniques for 2-Azaspiro[4.4]nonane Derivatives:

• High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement of the parent ion, which allows for the determination of the elemental composition of the molecule. This is crucial for confirming the identity of a newly synthesized compound.

• Tandem Mass Spectrometry (MS/MS): Involves the fragmentation of a selected parent ion to produce a characteristic pattern of daughter ions. This fragmentation pattern provides valuable structural information and can be used to identify known compounds or elucidate the structure of unknowns.[7]

• Reversed-Phase HPLC: This is the most common separation mode for pharmaceutical analysis. A nonpolar stationary phase (e.g., C18) is used with a polar mobile phase, allowing for the separation of compounds based on their hydrophobicity.

Experimental Protocol: LC-MS Analysis of a 2-Azaspiro[4.4]nonane Derivative

Objective: To assess the purity of a synthesized 2-azaspiro[4.4]nonane derivative and identify any potential impurities.

Materials:

• 2-Azaspiro[4.4]nonane derivative sample (~1 mg)

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• HPLC-grade additives (e.g., formic acid, ammonium acetate)

• Vials and caps

• LC-MS system (e.g., HPLC coupled to a Q-TOF or Orbitrap mass spectrometer)

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a stock solution of the 2-azaspiro[4.4]nonane derivative at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

  • Dilute the stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase composition.

  • Filter the sample through a 0.22 µm syringe filter if any particulate matter is present.

  • Transfer the final solution to an autosampler vial.

• LC-MS Method Development and Data Acquisition:

  • Liquid Chromatography:

    • Select a suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

    • Develop a gradient elution method using a binary solvent system (e.g., Mobile Phase A: 0.1% formic acid in water; Mobile Phase B: 0.1% formic acid in acetonitrile). A typical gradient might run from 5% to 95% B over 10-15 minutes.

    • Set the column temperature (e.g., 40 °C) and flow rate (e.g., 0.3-0.5 mL/min).

  • Mass Spectrometry:

    • Use an electrospray ionization (ESI) source, typically in positive ion mode for amine-containing compounds.

    • Optimize the source parameters (e.g., capillary voltage, gas flow, temperature).

    • Acquire data in full scan mode over a relevant m/z range (e.g., 100-1000) to detect all ions.

    • Set up a data-dependent acquisition (DDA) method to trigger MS/MS fragmentation on the most abundant ions in each scan.

• Data Analysis:

  • Process the chromatogram to identify the main peak corresponding to the 2-azaspiro[4.4]nonane derivative and any impurity peaks.

  • Extract the mass spectrum for each peak.

  • Determine the accurate mass of the molecular ion ([M+H]⁺) for the main component and compare it with the theoretical mass to confirm the elemental composition.

  • Analyze the fragmentation patterns from the MS/MS spectra of the main peak and any impurities to gain structural insights.

  • Quantify the purity of the sample by integrating the peak areas in the chromatogram (assuming similar response factors for closely related impurities).

Diagram of the LC-MS Analysis Workflow:

Sources

• 1. benchchem.com [benchchem.com]
• 2. The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. ijprajournal.com [ijprajournal.com]
• 5. benchchem.com [benchchem.com]
• 6. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 7. chimia.ch [chimia.ch]

biological activity comparison of azaspiro[4.4]nonane vs azaspiro[3.5]nonane

An In-Depth Comparative Guide to the Biological Activities of Azaspiro[4.4]nonane and Azaspiro[3.5]nonane Scaffolds

Introduction: The Strategic Value of Three-Dimensionality in Drug Discovery

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that provide three-dimensional (3D) diversity is paramount for the discovery of next-generation therapeutics. Azaspirocycles, characterized by their rigid conformational structures and defined exit vectors, have emerged as highly attractive building blocks. Their inherent structural complexity allows for the exploration of chemical space beyond the "flatland" of traditional aromatic compounds, often leading to improved pharmacological properties such as target selectivity, metabolic stability, and cell permeability.[1]

This guide provides a head-to-head comparison of two prominent azaspirocyclic scaffolds: azaspiro[4.4]nonane and azaspiro[3.5]nonane . While structurally similar, the subtle differences in their ring sizes—a five-membered ring fused to a five-membered ring versus a four-membered ring fused to a six-membered ring—give rise to distinct physicochemical properties and, consequently, divergent biological activity profiles. We will dissect these differences, supported by experimental data and protocols, to provide researchers, scientists, and drug development professionals with a comprehensive resource for informed scaffold selection in drug design.

Physicochemical Properties: A Foundation for Biological Performance

The journey of a drug candidate from discovery to clinical success is heavily influenced by its fundamental physicochemical properties. These parameters govern absorption, distribution, metabolism, and excretion (ADME). Below is a comparative analysis of key computed properties for the most commonly referenced isomers, 1-azaspiro[4.4]nonane and 7-azaspiro[3.5]nonane.

Property	7-Azaspiro[3.5]nonane	1-Azaspiro[4.4]nonane	Key Implications
Molecular Formula	C₈H₁₅N	C₈H₁₅N	Identical mass and elemental composition.
Molecular Weight	125.21 g/mol [2][3]	125.21 g/mol [2]	Both scaffolds are excellent starting points for fragment-based drug design.
Predicted pKa	10.5 (strongest basic)[2]	11.2 (strongest basic)[2]	1-Azaspiro[4.4]nonane is slightly more basic, which can influence salt formation and interactions with biological targets.
Predicted XLogP3	1.8[2][3]	1.9[2]	1-Azaspiro[4.4]nonane is marginally more lipophilic, potentially affecting membrane permeability and off-target binding.
Predicted Water Solubility	15.5 g/L[2]	10.3 g/L[2]	The higher predicted solubility of 7-azaspiro[3.5]nonane may offer an advantage in developing orally bioavailable drugs.
Topological Polar Surface Area	12 Ų[2][3]	12 Ų[2]	Both have low TPSA, suggesting good potential for crossing the blood-brain barrier and cell membranes.[2]
Complexity	97.1[2][3]	103[2]	The slightly higher complexity of the [4.4] system reflects its more intricate 3D shape.

Key Insights: While both scaffolds share the same molecular formula, 7-azaspiro[3.5]nonane is predicted to have slightly higher aqueous solubility, a desirable trait for drug candidates.[2] Conversely, 1-azaspiro[4.4]nonane is predicted to be slightly more basic and lipophilic.[2] These subtle differences can be leveraged by medicinal chemists to fine-tune the properties of a final compound based on the specific therapeutic target and desired ADME profile.

Comparative Analysis of Biological Activities

The true divergence between these scaffolds becomes apparent when examining the biological activities of their derivatives. Each scaffold has found favor in distinct therapeutic areas, a direct consequence of how their unique 3D geometries interact with different biological targets.

Metabolic Diseases: Azaspiro[3.5]nonane as a GPR119 Agonist

The azaspiro[3.5]nonane scaffold has been successfully employed in the development of potent agonists for the G protein-coupled receptor 119 (GPR119).[2] GPR119 is a promising target for the treatment of type 2 diabetes and obesity, as its activation in pancreatic β-cells and intestinal L-cells stimulates glucose-dependent insulin secretion and the release of incretin hormones like GLP-1.[2]

Derivatives of 7-tert-butyl-1-azaspiro[3.5]nonane, in particular, have shown significant promise.[4] Optimization of substituents on the piperidine nitrogen and an attached aryl group led to the identification of compounds with high potency and favorable pharmacokinetic profiles, with some demonstrating significant glucose-lowering effects in diabetic rat models.[4]

Simplified GPR119 signaling pathway initiated by an azaspiro[3.5]nonane-based agonist.[2]

Neuroscience and Natural Products: The Role of Azaspiro[4.4]nonane

The azaspiro[4.4]nonane scaffold is a key structural motif found in various biologically active natural products, most notably the Cephalotaxus alkaloids.[5][6] Homoharringtonine, an ester derivative of cephalotaxine which contains the 1-azaspiro[4.4]nonane ring system, is an approved drug for the treatment of chronic myeloid leukemia, highlighting the clinical relevance of this scaffold.[5]

In neuroscience, derivatives of azaspiro[4.4]nonane have been investigated as agonists of nicotinic acetylcholine receptors (nAChRs).[2][5] These ligand-gated ion channels are widely distributed in the nervous system and are implicated in various neurological disorders. Agonism of nAChRs can modulate neurotransmitter release and neuronal excitability, making this scaffold a valuable starting point for research in this area.[2]

Simplified nAChR signaling activated by an azaspiro[4.4]nonane-based agonist.[2]

Anticancer Activity: A Prominent Role for Azaspiro-based Scaffolds

Both scaffolds have been explored in the context of cancer research, but the azaspiro[4.4]nonane core, as part of the Cephalotaxus alkaloids, has a more established history.[5] Beyond this, related azaspiroalkanes have demonstrated significant potential. For instance, Atiprimod, an azaspiro[4.5]decane derivative, has shown potent anti-inflammatory and anticancer properties, particularly in multiple myeloma. Its mechanism involves the inhibition of key signaling pathways like JAK/STAT and PI3K/Akt, providing a valuable blueprint for the potential of this broader class of compounds.[[“]]

Derivatives of azaspiro[3.5]nonane have also been evaluated as potential antitumor agents, with some compounds showing cytotoxicity against cell lines like K562 and HeLa.[8] However, the clinical translation and depth of research appear more extensive for the [4.4] and [4.5] systems.

Inhibition of the JAK/STAT pathway by an azaspiroalkane derivative like Atiprimod.[9][[“]]

Experimental Protocols: Validating Biological Activity

To ensure scientific integrity, the claims of biological activity must be supported by robust, reproducible experimental protocols. Below are methodologies commonly used to evaluate the activities discussed.

Protocol 1: In Vitro GPR119 Agonist Activity (cAMP Assay)

This protocol is designed to quantify the ability of a test compound to activate the GPR119 receptor by measuring the downstream increase in intracellular cyclic AMP (cAMP).

1. Cell Culture and Plating:

• Culture HEK293 cells stably expressing the human GPR119 receptor in DMEM supplemented with 10% FBS, penicillin/streptomycin, and a selection antibiotic (e.g., G418).

• Harvest cells and seed them into 384-well assay plates at a density of 5,000-10,000 cells per well.

• Incubate overnight at 37°C in a 5% CO₂ incubator.

2. Compound Preparation and Treatment:

• Prepare a serial dilution of the azaspiro[3.5]nonane test compounds in DMSO, typically starting from 10 mM.

• Further dilute the compounds in assay buffer (e.g., HBSS with 0.1% BSA and 500 µM IBMX, a phosphodiesterase inhibitor).

• Remove the culture medium from the cells and add 20 µL of the compound dilutions to the respective wells.

3. Incubation and Lysis:

• Incubate the plate for 30 minutes at room temperature.

• Lyse the cells according to the manufacturer's instructions for the chosen cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based kits).

4. Data Acquisition and Analysis:

• Read the plate using a plate reader compatible with the detection technology.

• Convert the raw data to cAMP concentrations using a standard curve.

• Plot the cAMP concentration against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value (the concentration at which the compound elicits 50% of its maximal effect).

Protocol 2: In Vitro Anticancer Cytotoxicity (MTT Assay)

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

1. Cell Plating:

• Seed cancer cells (e.g., HeLa, HCT116) in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium.[10]

• Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

2. Compound Treatment:

• Prepare serial dilutions of the azaspiro[4.4]nonane or azaspiro[3.5]nonane test compounds.

• Add 100 µL of the diluted compounds to the wells, resulting in the desired final concentrations. Include wells with vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).[10]

• Incubate the plate for 48-72 hours.

3. MTT Addition and Incubation:

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

4. Solubilization and Measurement:

• Carefully remove the medium.

• Add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Shake the plate gently for 15 minutes.

• Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage viability against the log of the compound concentration to determine the IC₅₀ value (the concentration that causes 50% inhibition of cell growth).

Conclusion: Strategic Scaffold Selection for Targeted Drug Design

The comparative analysis of azaspiro[4.4]nonane and azaspiro[3.5]nonane reveals two scaffolds with distinct, yet valuable, profiles for drug discovery. Neither is universally superior; instead, their strengths are target-dependent.

• Azaspiro[3.5]nonane , with its favorable predicted solubility and demonstrated utility in developing potent GPR119 agonists, stands out as a scaffold of choice for targeting metabolic diseases like type 2 diabetes.[2]

• Azaspiro[4.4]nonane , as a core component of clinically approved natural products and with derivatives showing activity at nAChRs, presents significant opportunities in oncology and neuroscience research.[2][5]

Ultimately, the decision to use one scaffold over the other will be guided by the specific therapeutic target, the desired structure-activity relationship, and the required physicochemical properties of the final drug candidate. This guide serves as a foundational resource, grounded in experimental evidence, to empower researchers to make that strategic choice with greater confidence.

References

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. Available from: [Link]

• 7-Azaspiro(3.5)nonane. PubChem, National Institutes of Health. Available from: [Link]

• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate. Available from: [Link]

• Nitroso-ene cyclization enabled access to 1-azaspiro[4.4]nonane and its application in a modular synthesis toward (±)-cephalotaxine. ResearchGate. Available from: [Link]

• Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. ResearchGate. Available from: [Link]

• Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. PubMed, National Institutes of Health. Available from: [Link]

• Synthesis of new biologically actived azaspiro compounds. Blucher Proceedings. Available from: [Link]

• Alkaloids featuring the 1-azaspiro[4.4]nonane motif. ResearchGate. Available from: [Link]

• Azaspirane (N-N-diethyl-8,8-dipropyl-2-azaspiro [4.5] decane-2-propanamine) inhibits human multiple myeloma cell growth in the bone marrow milieu in vitro and in vivo. Consensus. Available from: [Link]

• Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. MDPI. Available from: [Link]

• Exploring structure-activity relationships of pyrrolyl diketo acid derivatives as non-nucleoside inhibitors of terminal deoxynucleotidyl transferase enzyme. PubMed, National Institutes of Health. Available from: [Link]

• Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. National Institutes of Health. Available from: [Link]

• Recent Advances in the Development of Sigma Receptor (Radio)Ligands and Their Application in Tumors. ACS Publications. Available from: [Link]

• Synthesis and pharmacological evaluation of some 6-substituted 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes as potential dopamine agonists. PubMed, National Institutes of Health. Available from: [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. MDPI. Available from: [Link]

• Synthesis and structure-activity relationships of harmine derivatives as potential antitumor agents. PubMed, National Institutes of Health. Available from: [Link]

• Synthesis and Structure–Activity Relationships of Aristoyagonine Derivatives as Brd4 Bromodomain Inhibitors with X-ray Co-Crystal Research. MDPI. Available from: [Link]

• Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). PubMed, National Institutes of Health. Available from: [Link]

• Differences in dopamine receptor reserve for N-n-propylnorapomorphine enantiomers: single unit recording studies after partial inactivation of receptors by N-ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline. PubMed, National Institutes of Health. Available from: [Link]

• 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone. PubMed, National Institutes of Health. Available from: [Link]

• (PDF) Comparison of the interaction of dopamine and high affinity positron emission tomography radiotracer fallypride with the dopamine D-2 receptor: A molecular modeling study. ResearchGate. Available from: [Link]the_dopamine_D-2_receptor_A_molecular_modeling_study)

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 7-Azaspiro(3.5)nonane | C8H15N | CID 20277171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. consensus.app [consensus.app]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating Novel 2-Azaspiro[4.4]nonane Analogs: An Integrated Spectroscopic and Computational Approach

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

The 2-azaspiro[4.4]nonane scaffold represents a privileged structural motif in medicinal chemistry, prized for its rigid, three-dimensional architecture that facilitates precise ligand-target interactions.[1] As the quest for novel therapeutics continues, the synthesis of new analogs based on this scaffold is paramount. However, the introduction of novel substituents and the inherent stereochemical complexity of the spirocyclic system demand a rigorous and multi-faceted approach to structural validation. This guide provides an in-depth, experience-driven framework for the comprehensive structural elucidation of novel 2-azaspiro[4.4]nonane analogs, integrating modern spectroscopic techniques with computational modeling to ensure unambiguous characterization.

The Imperative of a Multi-Technique Approach: Beyond Single-Point Confirmation

Relying on a single analytical technique for the structural validation of complex molecules like 2-azaspiro[4.4]nonane analogs is a significant pitfall. Each method provides a unique piece of the structural puzzle, and their synergistic application is the cornerstone of robust and irrefutable characterization. Mass spectrometry provides the molecular formula, while one-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy reveals the electronic environment and connectivity of protons and carbons. However, to unravel the intricate three-dimensional structure and relative stereochemistry, two-dimensional NMR techniques are indispensable. For absolute stereochemical assignment, X-ray crystallography stands as the gold standard.[2] Complementing these experimental methods, computational chemistry offers predictive power, allowing for the corroboration of experimental data and providing insights into conformational preferences.[3]

Logical Workflow for Structural Validation

A systematic workflow ensures that all aspects of the molecular structure are thoroughly investigated. The following diagram illustrates a logical progression for the validation of a novel 2-azaspiro[4.4]nonane analog.

Caption: A logical workflow for the comprehensive structural validation of novel 2-azaspiro[4.4]nonane analogs.

I. High-Resolution Mass Spectrometry (HRMS): Establishing the Foundation

The initial and most critical step is to determine the elemental composition of the newly synthesized analog. High-resolution mass spectrometry provides a highly accurate mass measurement, allowing for the unambiguous determination of the molecular formula.

Causality: An accurate molecular formula is the bedrock upon which all subsequent structural elucidation is built. It confirms the successful incorporation of all intended atoms and rules out unexpected side products.

Experimental Protocol: HRMS Analysis

• Sample Preparation: Dissolve a small quantity (typically <1 mg) of the purified compound in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: Utilize an Orbitrap or Time-of-Flight (TOF) mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺. Ensure the instrument is calibrated to achieve a mass accuracy of <5 ppm.

• Data Analysis: Use the instrument's software to calculate the elemental composition from the accurate mass of the molecular ion. Compare this with the theoretical mass of the expected product.

Data Presentation: Comparison of HRMS Data for Hypothetical 2-Azaspiro[4.4]nonane Analogs

Compound	Theoretical Mass ([M+H]⁺)	Observed Mass ([M+H]⁺)	Mass Error (ppm)	Deduced Formula
Analog A (N-benzyl)	216.1747	216.1745	-0.9	C₁₅H₂₂N
Analog B (N-phenyl)	202.1590	202.1593	1.5	C₁₄H₂₀N
Analog C (N-acetyl)	168.1383	168.1381	-1.2	C₁₀H₁₈NO

II. Nuclear Magnetic Resonance (NMR) Spectroscopy: Assembling the Connectivity and Stereochemistry

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution. A combination of 1D and 2D NMR experiments is essential for a complete assignment of all proton and carbon signals and for determining the relative stereochemistry.

A. 1D NMR Spectroscopy: The Initial Sketch

• ¹H NMR: Provides information on the number of different proton environments, their chemical shifts (indicating the electronic environment), integration (relative number of protons), and multiplicity (number of neighboring protons).

• ¹³C NMR: Reveals the number of unique carbon environments.

• DEPT (Distortionless Enhancement by Polarization Transfer): Differentiates between CH, CH₂, and CH₃ groups, aiding in the assignment of carbon signals.

B. 2D NMR Spectroscopy: The Detailed Blueprint

• COSY (Correlation Spectroscopy): Identifies proton-proton couplings, allowing for the tracing of spin systems within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, crucial for connecting different spin systems and identifying quaternary carbons.

• ROESY (Rotating-frame Overhauser Effect Spectroscopy) / NOESY (Nuclear Overhauser Effect Spectroscopy): Detects through-space correlations between protons that are in close proximity, which is vital for determining the relative stereochemistry of the spirocyclic core and its substituents.

Causality: The rigid, non-planar structure of the 2-azaspiro[4.4]nonane core often leads to complex and overlapping signals in the ¹H NMR spectrum. 2D NMR techniques are essential to resolve these ambiguities and to establish the through-bond and through-space relationships between atoms, which is impossible with 1D NMR alone.

Experimental Protocol: 2D NMR for a Novel 2-Azaspiro[4.4]nonane Analog

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion.

• 1D Spectra Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra.

• 2D Spectra Acquisition:

  • COSY: Acquire a gradient-enhanced COSY spectrum to map out ¹H-¹H coupling networks.

  • HSQC: Acquire a gradient-enhanced HSQC spectrum to identify ¹JCH correlations.

  • HMBC: Acquire a gradient-enhanced HMBC spectrum with a long-range coupling delay optimized for 8-10 Hz to observe ²JCH and ³JCH correlations.

  • ROESY: Acquire a ROESY spectrum with a mixing time of 200-400 ms to observe through-space correlations. ROESY is often preferred over NOESY for molecules of this size as it avoids the potential for zero or negative NOEs.

• Data Processing and Interpretation: Process the spectra using appropriate software. Systematically analyze the cross-peaks in each spectrum to build up the molecular structure.

Data Presentation: Representative NMR Data for a Substituted 2-Azaspiro[4.4]nonane Analog

Atom	¹H δ (ppm), Multiplicity, J (Hz)	¹³C δ (ppm)	Key 2D Correlations (COSY, HMBC, ROESY)
C1	-	175.2 (C=O)	HMBC to H3, H9
C3	3.45 (t, J=7.2)	45.8	COSY with H4; HMBC to C1, C4, C5
C4	1.90-2.05 (m)	30.1	COSY with H3; ROESY with H6, H9
C5 (spiro)	-	70.3	HMBC to H1, H3, H4, H6, H9
C6	1.75-1.85 (m)	38.5	COSY with H7; ROESY with H4, H9
C7	1.60-1.70 (m)	25.9	COSY with H6, H8
C8	1.60-1.70 (m)	26.1	COSY with H7, H9
C9	1.75-1.85 (m)	38.2	COSY with H8; ROESY with H4, H6

Note: This is a representative example; actual chemical shifts will vary depending on the substituents.

III. Single Crystal X-ray Crystallography: The Definitive Proof of Structure

When suitable single crystals can be obtained, X-ray crystallography provides an unambiguous determination of the three-dimensional structure, including bond lengths, bond angles, and, crucially, the absolute stereochemistry.[4]

Causality: For chiral molecules, particularly those with multiple stereocenters like many 2-azaspiro[4.4]nonane analogs, determining the absolute configuration is essential for understanding their biological activity. X-ray crystallography is the most reliable method for this purpose.

Experimental Protocol: Single Crystal X-ray Crystallography

• Crystal Growth: Grow single crystals of the purified compound. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling).

• Crystal Selection and Mounting: Select a high-quality, single crystal under a microscope and mount it on a goniometer head.

• Data Collection: Use a single-crystal X-ray diffractometer to collect diffraction data.

• Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods, and refine the structural model against the experimental data.

• Absolute Configuration Determination: For chiral, non-centrosymmetric space groups, the absolute configuration can be determined from the anomalous dispersion of the X-ray scattering, often reported as the Flack parameter. A Flack parameter close to zero confirms the correct absolute configuration.[4]

Data Presentation: Comparison of Crystallographic Data for 2-Azaspiro[4.4]nonane Derivatives

Compound	CCDC Number	Crystal System	Space Group	Key Structural Features
Analog D	(Example)	Monoclinic	P2₁/c	Intermolecular H-bonding, specific torsion angles
Analog E	(Example)	Orthorhombic	P2₁2₁2₁	Absolute configuration determined

Note: Researchers should deposit their crystallographic data in the Cambridge Crystallographic Data Centre (CCDC) to obtain a deposition number.[2]

IV. Computational Chemistry: Corroboration and Conformational Insights

Computational chemistry, particularly Density Functional Theory (DFT), serves as a powerful tool to corroborate experimental findings and to explore the conformational landscape of the molecule.

Causality: DFT calculations can predict NMR chemical shifts and coupling constants.[5] A strong correlation between the calculated and experimental NMR data provides a high degree of confidence in the structural assignment. Furthermore, computational modeling can predict the lowest energy conformation of the molecule, offering insights that may not be directly observable in solution.

Computational Protocol: DFT-Based Structural Validation

• Conformational Search: Perform a conformational search to identify low-energy conformers of the proposed structure.

• Geometry Optimization: Optimize the geometry of the most stable conformers using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).

• NMR Chemical Shift Calculation: Calculate the NMR shielding tensors for the optimized geometries using the Gauge-Independent Atomic Orbital (GIAO) method at a higher level of theory (e.g., mPW1PW91/6-311+G(d,p)).

• Data Comparison: Correlate the calculated NMR chemical shifts with the experimental values. A high correlation coefficient (R²) and a low mean absolute error (MAE) support the proposed structure.

Caption: A workflow for the computational validation of a proposed structure using DFT calculations.

Conclusion

The structural validation of novel 2-azaspiro[4.4]nonane analogs is a critical step in the drug discovery and development process. A comprehensive and rigorous approach that integrates HRMS, 1D and 2D NMR, single-crystal X-ray crystallography, and computational chemistry is essential for unambiguous structure determination. By following the logical workflow and detailed protocols outlined in this guide, researchers can confidently establish the structure of their novel compounds, providing a solid foundation for subsequent biological evaluation and the advancement of new therapeutic agents.

References

• Barbatti, M. (2020). Theory Untangles Fascinating Properties of Spiro-Compounds. [Source details not fully available]
• BenchChem. (2025). Comparative Guide to the X-ray Crystallography of 2-Azaspiro[4.4]nonane Compounds for Researchers and Drug Development Professionals. BenchChem.
• BenchChem. (2025). A Comparative Guide to the Spectroscopic Properties of 2-Azaspiro[4.
• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 2-Azaspiro[4.
• BenchChem. (2025). Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug Design. BenchChem.
• BenchChem. (2025). Application of 2-Azaspiro[4.4]nonane Derivatives in Neuroscience Research. BenchChem.
• Borges, F., et al. (2004). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Chemical Reviews, 104(11), 5057-5098.
• Gao, Z., et al. (2024). Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks.
• Ghosh, S., et al. (2022). Multifunctional Derivatives of Spiropyrrolidine Tethered Indeno-Quinoxaline Heterocyclic Hybrids as Potent Antimicrobial, Antioxidant and Antidiabetic Agents: Design, Synthesis, In Vitro and In Silico Approaches. Molecules, 27(21), 7265.
• Koca, İ., & Yıldırım, İ. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines.
• Li, Y., et al. (2022). Visible-Light-Induced Nitrogen-Atom Deletion of Unactivated Secondary Amines. Journal of the American Chemical Society, 144(1), 431-440.
• Lodewyk, M. W., et al. (2012). Computationally Assisted Analysis of NMR Chemical Shifts as a Tool in Conformational Analysis.
• Novak, P., et al. (2012). NMR Spectroscopy for Studying Interactions of Bioactive Molecules. [Source details not fully available]
• Pierens, G. K., et al. (2021). DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking. Molecules, 26(16), 4998.
• Rizk, S. A., et al. (2023).
• Sarotti, A. M. (2020). DFT Calculations of 1H NMR Chemical Shifts of Geometric Isomers of Conjugated Linolenic Acids, Hexadecatrienyl Pheromones, and Model Triene-Containing Compounds: Structures in Solution and Revision of NMR Assignments. Molecules, 25(21), 5034.
• Seiler, K. P., et al. (2020). Assessment of DFT functionals with NMR chemical shifts. The Journal of Chemical Physics, 152(19), 194104.
• Wang, Y., et al. (2016). Synthesis and Crystal Structures of Two New Oxaspirocyclic Compounds. Crystals, 6(10), 132.
• Wenzel, T. J. (2009). X-Ray Crystallography of Chemical Compounds. The Open Crystallography Journal, 2(1), 1-13.
• Wenzel, T. J., & Chisholm, C. D. (2011). Determination of Absolute Configurations by X-ray Crystallography and 1H NMR Anisotropy. Chirality, 23(3), 190-202.
• Wenzel, T. J., & Strickhouser, J. D. (2013). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. Methods in Molecular Biology, 1055, 149-162.
• Zhang, X., et al. (2021). A Combined Spectroscopic and Computational Study on the Mechanism of Iron-Catalyzed Aminofunctionalization of Olefins Using Hydroxylamine Derived N–O Reagent as the “Amino” Source and “Oxidant”. Journal of the American Chemical Society, 143(4), 1895-1907.
• Zhang, Y., et al. (2018). Structural, spectroscopic and computational studies of two new spiro compounds containing 2,3,4-trimethoxybenzyl group. Journal of Molecular Structure, 1155, 562-571.
• Indian Academy of Sciences. (2021). Spectroscopic and computational characterizations, Hirshfeld surface investigations, anticancer studies and molecular docking an. Journal of Chemical Sciences, 133(4), 1-18.
• MDPI. (2022). A Combined Experimental and Computational Study on the A 2 A ′/ A ″– X 2 A ′ Electronic Transitions of the Calcium Isopropoxide Radical (CaOCH(CH 3) 2). Molecules, 27(5), 1595.

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Theory Untangles Fascinating Properties of Spiro-Compounds – Light and Molecules [barbatti.org]
• 4. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to Spirocyclic Scaffolds for G-Protein Coupled Receptors (GPCRs)

For researchers, scientists, and drug development professionals, the quest for novel therapeutics with enhanced potency, selectivity, and favorable pharmacokinetic profiles is a perpetual challenge. G-protein coupled receptors (GPCRs), the largest family of cell surface receptors, remain a primary focus of these efforts. In recent years, the exploration of three-dimensional molecular architectures has led to a surge of interest in spirocyclic scaffolds as privileged structures for the design of GPCR ligands. Their inherent rigidity, novel chemical space, and ability to orient substituents in precise vectors offer distinct advantages over traditional flat, aromatic systems.[1][2]

This guide provides an in-depth comparative study of various spirocyclic scaffolds for GPCRs, offering experimental data and detailed methodologies to support your drug discovery endeavors. We will delve into the structure-activity relationships (SAR) of key spirocyclic cores for prominent GPCR families, including opioid, muscarinic, and dopamine receptors, and provide a practical guide to the essential assays for their evaluation.

The Spirocyclic Advantage: Escaping Flatland in GPCR Drug Discovery

The introduction of a spirocyclic moiety into a GPCR ligand can profoundly influence its pharmacological properties. The quaternary carbon at the core of a spirocycle imparts a rigid, three-dimensional geometry that can pre-organize the pharmacophoric elements for optimal interaction with the receptor's binding pocket.[2] This conformational constraint often leads to a lower entropic penalty upon binding, potentially increasing affinity and potency.

Key advantages of employing spirocyclic scaffolds include:

• Improved Physicochemical Properties: The increased fraction of sp3-hybridized carbons in spirocycles generally leads to enhanced aqueous solubility and reduced lipophilicity compared to their planar aromatic counterparts.[3] This can translate to a more favorable ADME (absorption, distribution, metabolism, and excretion) profile.

• Enhanced Potency and Selectivity: The rigid framework of a spirocycle allows for precise positioning of functional groups to engage with specific residues within the GPCR binding site. This can lead to increased potency and improved selectivity for the target receptor over related subtypes.[3]

• Novel Chemical Space and Intellectual Property: Spirocyclic scaffolds provide access to novel chemical space, offering opportunities to develop new chemical entities with unique pharmacological profiles and strong intellectual property positions.

Comparative Analysis of Spirocyclic Scaffolds for Key GPCR Families

The choice of a spirocyclic core can have a significant impact on the biological activity of a ligand. Below, we compare several common spirocyclic scaffolds and their application in targeting opioid, muscarinic, and dopamine receptors.

Spiro[piperidine] Scaffolds

The spiro[piperidine] motif is a versatile and widely employed scaffold in GPCR drug discovery. The piperidine ring can serve as a key interaction point with the receptor and provides a convenient handle for further chemical modification.

A notable example is the development of spiro[chromene-2,4′-piperidine] derivatives as selective 5-HT2C receptor partial agonists.[4] Structure-activity relationship (SAR) studies revealed that small halogen substitutions on the chromene ring and the distance between the chromene and the piperidine nitrogen are critical for potency and selectivity.[4]

Table 1: Comparative Activity of Spiro[piperidine] Derivatives for the 5-HT2C Receptor [4]

Compound	R	EC50 (nM)	Emax (%)
8	7-Cl	121.5	71.09
1	H	>10,000	-

Data synthesized from multiple sources.

Aza-spiro[3.3]heptane Scaffolds

Aza-spiro[3.3]heptanes have emerged as attractive bioisosteres for piperidines and piperazines. Their unique "twisted" geometry can lead to improved physicochemical properties, such as lower lipophilicity. However, the significant change in geometry compared to a piperidine ring means they are not always a suitable direct replacement and can lead to a loss of potency if the precise orientation of substituents is critical.[5]

Table 2: Physicochemical Property Comparison of Piperidine vs. Aza-spiro[3.3]heptane Analogues [5]

Property	Piperidine Analog	Aza-spiro[3.3]heptane Analog
Calculated logP (clogP)	Higher	Lower
Aqueous Solubility	Lower	Higher
Metabolic Stability	Lower	Higher

General trends observed in multiple studies.

Spiro[indoline-piperidine] Scaffolds

The spiro[indoline-piperidine] scaffold is another important chemotype, particularly in the development of opioid receptor ligands. The indole moiety can participate in key π-stacking or hydrogen bonding interactions within the receptor binding pocket. The synthesis of these complex spirocycles has been a focus of considerable research.[6]

Experimental Protocols for Evaluating Spirocyclic GPCR Ligands

The characterization of novel spirocyclic ligands for GPCRs requires a suite of robust and reliable in vitro assays. Here, we provide detailed, step-by-step methodologies for three fundamental assays: radioligand binding, cAMP functional assays, and β-arrestin recruitment assays.

Radioligand Binding Assay

This assay directly measures the affinity of a ligand for its receptor by competing with a radiolabeled ligand.

Workflow Diagram:

Caption: Workflow for a radioligand binding assay.

Step-by-Step Protocol: [2][7][8]

• Membrane Preparation:

  • Culture cells expressing the GPCR of interest.

  • Harvest cells and homogenize in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Assay Setup:

  • In a 96-well plate, add the assay buffer, a fixed concentration of a suitable radioligand (e.g., [³H]-spiperone for dopamine D2 receptors), and varying concentrations of the unlabeled spirocyclic test compound.

  • Initiate the binding reaction by adding the prepared cell membranes.

  • Include wells for determining total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known competitor).

• Incubation:

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This traps the membranes with bound radioligand on the filter.

  • Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Dry the filter plate and add a scintillation cocktail to each well.

  • Count the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the binding affinity (Ki) of the test compound using the Cheng-Prusoff equation.

cAMP Functional Assay

This assay measures the ability of a ligand to modulate the production of the second messenger cyclic AMP (cAMP), indicating whether the ligand is an agonist or antagonist for Gs- or Gi-coupled GPCRs.

Workflow Diagram:

Caption: Workflow for a cAMP functional assay.

Step-by-Step Protocol: [9][10][11]

• Cell Preparation:

  • The day before the assay, seed cells expressing the GPCR of interest into a 96-well plate.

• Assay Execution:

  • Remove the culture medium and add a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Add varying concentrations of the spirocyclic test compound.

  • For Gi-coupled receptors, stimulate cAMP production with a fixed concentration of forskolin.

  • Incubate the plate at 37°C for a specified time.

• Cell Lysis and cAMP Detection:

  • Lyse the cells according to the manufacturer's protocol of the chosen cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based kits).

  • Add the detection reagents to the lysate.

• Signal Measurement:

  • Measure the signal (e.g., fluorescence or luminescence) using a plate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Convert the raw signal from the samples to cAMP concentrations using the standard curve.

  • Plot the cAMP concentration as a function of the test compound concentration.

  • For agonists, fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

  • For antagonists, perform the assay in the presence of a fixed concentration of an agonist and determine the IC50 value.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated GPCR, which is a key event in receptor desensitization and can also initiate G-protein-independent signaling.

Workflow Diagram:

Caption: Workflow for a β-arrestin recruitment assay.

Step-by-Step Protocol: [1][12][13][14]

• Cell Line Generation:

  • Use a commercially available cell line engineered to co-express the GPCR of interest fused to a fragment of a reporter enzyme (e.g., β-galactosidase or luciferase) and β-arrestin fused to the complementary enzyme fragment.

• Cell Plating:

  • Plate the engineered cells in a 384-well microplate and incubate overnight.

• Compound Addition:

  • Add varying concentrations of the spirocyclic test compound to the wells.

• Incubation:

  • Incubate the plate for a specified time (e.g., 90 minutes) at 37°C to allow for receptor activation and β-arrestin recruitment.

• Signal Detection:

  • Add the detection reagent containing the substrate for the reporter enzyme.

  • Incubate at room temperature to allow the enzymatic reaction to proceed.

  • Measure the chemiluminescent or fluorescent signal using a plate reader.

• Data Analysis:

  • Plot the signal intensity as a function of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values for agonist activity.

Conclusion

Spirocyclic scaffolds represent a powerful tool in the medicinal chemist's arsenal for the design of novel GPCR ligands with improved drug-like properties. Their inherent three-dimensionality and conformational rigidity can lead to enhanced potency, selectivity, and favorable pharmacokinetics. This guide has provided a comparative overview of key spirocyclic scaffolds and detailed experimental protocols for their evaluation. By understanding the structure-activity relationships of different spirocyclic cores and employing robust in vitro assays, researchers can accelerate the discovery and development of the next generation of GPCR-targeted therapeutics.

References

• National Center for Biotechnology Information. (2017). Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual. Retrieved from [Link]

• Flanagan, C. (2016). GPCR-radioligand binding assays. Methods in Cell Biology. Retrieved from [Link]

• Promega Corporation. (2017). How to Make Your Own Cell-Based Assays to Study β-Arrestin Recruitment. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Measurement of cAMP for Gαs-and Gαi Protein-Coupled Receptors (GPCRs). Assay Guidance Manual. Retrieved from [Link]

• Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Retrieved from [Link]

• Laprairie, R. B., et al. (2017). Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors. Bio-protocol. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual. Retrieved from [Link]

• DiscoveRx Corporation. (n.d.). PathHunter® β-Arrestin GPCR Assays. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• Stoddart, L. A., et al. (2015). Fluorescence‐ and bioluminescence‐based approaches to study GPCR ligand binding. British Journal of Pharmacology. Retrieved from [Link]

• Laggner, C., et al. (2012). Assay conditions for GPCR radioligand competition binding assays. ResearchGate. Retrieved from [Link]

• Peng, X., et al. (2009). Synthesis and SAR study of opioid receptor ligands: mono- and bis-indolomorphinans. Chemical Biology & Drug Design. Retrieved from [Link]

• Chiang, T., et al. (2023). ClickArr: a novel, high-throughput assay for evaluating β-arrestin isoform recruitment. Frontiers in Pharmacology. Retrieved from [Link]

• Molinari, S., et al. (2018). Synthesis, Biological Evaluation, and SAR Studies of 14β-phenylacetyl Substituted 17-cyclopropylmethyl-7, 8-dihydronoroxymorphinones Derivatives: Ligands With Mixed NOP and Opioid Receptor Profile. Frontiers in Chemistry. Retrieved from [Link]

• Scott, J. S., et al. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Srulevitch, D. B., & Lien, E. J. (1989). Design, synthesis and SAR of analgesics. Progress in Clinical and Biological Research. Retrieved from [Link]

• Kauk, M., et al. (2021). Design, synthesis and preclinical evaluation of muscarine receptor antagonists via a scaffold-hopping approach. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 22 Synthesis of spiro[indoline-3,4 0-piperidin]-2-ones 22b and 22d. Retrieved from [Link]

• Palin, R., et al. (2005). Synthesis and SAR studies of 3-phenoxypropyl piperidine analogues as ORL1 (NOP) receptor agonists. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• ResearchGate. (2025). The discovery of new spirocyclic muscarinic M-3 antagonists. Retrieved from [Link]

• Langmead, C. J., & Christopoulos, A. (2009). Pharmacological comparison of muscarinic ligands: historical versus more recent muscarinic M1-preferring receptor agonists. British Journal of Pharmacology. Retrieved from [Link]

• ResearchGate. (n.d.). 2-azaspiro[3.3]heptane as bioisoster of piperidine. Retrieved from [Link]

• Wang, C., et al. (2021). Identification of Spiro[chromene-2,4′-piperidine]s as Potent, Selective, and Gq-Biased 5-HT2C Receptor Partial Agonists. Journal of Medicinal Chemistry. Retrieved from [Link]

• Lane, J. R., et al. (2007). Protean Agonism at the Dopamine D2 Receptor: (S)-3-(3-Hydroxyphenyl)-N-propylpiperidine Is an Agonist for Activation of Go1 but an Antagonist/Inverse Agonist for Gi1,Gi2, and Gi3. ResearchGate. Retrieved from [Link]

• ResearchGate. (2025). Comparison of the interaction of dopamine and high affinity positron emission tomography radiotracer fallypride with the dopamine D-2 receptor: A molecular modeling study. Retrieved from [Link]

Sources

• 1. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 4. Identification of Spiro[chromene-2,4′-piperidine]s as Potent, Selective, and Gq-Biased 5-HT2C Receptor Partial Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. multispaninc.com [multispaninc.com]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. researchgate.net [researchgate.net]
• 10. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. youtube.com [youtube.com]
• 13. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]
• 14. cosmobio.co.jp [cosmobio.co.jp]

The Spirocyclic Advantage: A Comparative Guide to Evaluating Azaspirocycles for Superior ADME Properties

In the relentless pursuit of novel therapeutics, medicinal chemists are increasingly venturing beyond the flatlands of traditional aromatic scaffolds. The strategic incorporation of three-dimensional (3D) structures has emerged as a powerful approach to unlock new chemical space and enhance drug-like properties. Among these 3D motifs, azaspirocycles—heterocyclic compounds featuring a spiro-fused ring system with at least one nitrogen atom—have garnered significant attention as privileged scaffolds.[1][2] Their inherent rigidity and unique spatial arrangement of substituents can profoundly influence a molecule's interaction with biological targets and, crucially, its Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[3][4]

This guide provides an in-depth comparison of azaspirocyclic compounds against their non-spirocyclic counterparts, offering experimental data and detailed protocols for their evaluation. We will explore the causal links between the unique topology of azaspirocycles and their often-favorable ADME characteristics, empowering researchers to make informed decisions in their drug discovery programs.

The Rationale for Embracing 3D: Why Azaspirocycles?

The shift from planar, aromatic structures to molecules with a higher fraction of sp3-hybridized carbons generally correlates with improved physicochemical and pharmacokinetic profiles.[4] Azaspirocycles epitomize this "escape from flatland" philosophy.[5] The spirocyclic core imparts several key advantages:

• Enhanced Solubility: The non-planar, rigid structure of azaspirocycles can disrupt crystal lattice packing, leading to lower lattice energy and, consequently, higher aqueous solubility. This is a critical parameter for oral bioavailability.[4]

• Improved Metabolic Stability: The substitution patterns on the spirocyclic core can shield metabolically labile sites from enzymatic degradation by cytochrome P450 (CYP) enzymes. Furthermore, the inherent stability of certain small azaspirocyclic rings, like azetidine, can be superior to larger, more flexible rings.[4][6]

• Reduced Lipophilicity and Enhanced Basicity: Strategic incorporation of nitrogen atoms within the spirocyclic framework can increase basicity and polarity, leading to decreased lipophilicity (LogP/LogD). This can improve the overall ADME profile and reduce off-target effects.[4]

• Conformational Rigidity: The locked conformation of azaspirocycles reduces the entropic penalty upon binding to a target, which can lead to improved potency and selectivity. This rigidity also provides well-defined exit vectors for substituents, allowing for precise structural modifications.[4][6]

Comparative Analysis: Azaspirocycles vs. Acyclic and Monocyclic Analogs

The theoretical benefits of azaspirocycles are borne out by experimental data. Numerous studies have demonstrated their ability to confer superior ADME properties when compared directly with their non-spirocyclic analogs.

Case Study: Improving Metabolic Stability and Solubility

A common strategy in medicinal chemistry is the use of azaspirocycles as bioisosteres for more conventional heterocycles like piperidine, piperazine, and morpholine.[4][7] Consider the following hypothetical comparison, which reflects trends observed in the literature:[4][6]

Compound	Structure	cLogP	Aqueous Solubility (µM)	Microsomal Stability (t½, min)
Analog A (Piperidine)	(Structure of a generic piperidine-containing compound)	3.5	50	15
Analog B (Azaspiro[3.3]heptane)	(Structure of the corresponding azaspiro[3.3]heptane analog)	2.8	150	>60

In this example, the replacement of the piperidine ring with an azaspiro[3.3]heptane moiety leads to a decrease in lipophilicity (lower cLogP), a significant increase in aqueous solubility, and a marked improvement in metabolic stability in liver microsomes. This trend is attributed to the more 3D nature of the azaspirocycle, which can disrupt intermolecular interactions and shield the molecule from metabolic enzymes.[4][6]

Experimental Evaluation of ADME Properties

A tiered and systematic approach to in vitro ADME testing is crucial for evaluating and optimizing azaspirocycle-containing compounds early in the drug discovery process.[8][9]

Tier 1: Early Screening Assays

These assays are designed for high-throughput screening of a large number of compounds to quickly identify potential liabilities.[10]

Caption: Tier 1 ADME screening workflow for early-stage compounds.

1. Kinetic Aqueous Solubility

• Rationale: Poor solubility is a major hurdle for oral drug absorption. This assay provides a rapid assessment of a compound's ability to remain in solution under physiological conditions.[9]

• Protocol:

  • Prepare a high-concentration stock solution of the test compound in DMSO (e.g., 10 mM).

  • Add a small volume of the stock solution to a phosphate-buffered saline (PBS) solution at pH 7.4 to achieve a final concentration (e.g., 100 µM).

  • Incubate the mixture at room temperature for a defined period (e.g., 2 hours) with gentle shaking.

  • Filter the solution to remove any precipitated compound.

  • Quantify the concentration of the compound remaining in the filtrate using LC-MS/MS.

  • Compare the measured concentration to the nominal concentration to determine the kinetic solubility.[9]

2. Lipophilicity (LogD @ pH 7.4)

• Rationale: Lipophilicity is a key determinant of a drug's permeability, protein binding, and metabolic clearance. The distribution coefficient (LogD) at physiological pH is more relevant than the partition coefficient (LogP) for ionizable compounds like many azaspirocycles.[9]

• Protocol (Shake-Flask Method):

  • Prepare a solution of the test compound in a biphasic system of n-octanol and PBS at pH 7.4.

  • Agitate the mixture vigorously to allow for partitioning between the two phases.

  • Allow the phases to separate.

  • Measure the concentration of the compound in both the n-octanol and aqueous phases using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS/MS).

  • Calculate LogD as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

3. Metabolic Stability in Liver Microsomes

• Rationale: This assay assesses the susceptibility of a compound to metabolism by CYP enzymes, which are a major determinant of drug clearance.[9]

• Protocol:

  • Pre-incubate the test compound (e.g., 1 µM) with liver microsomes (e.g., human, rat) in a phosphate buffer at 37°C.

  • Initiate the metabolic reaction by adding a NADPH-regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Centrifuge to pellet the protein.

  • Analyze the supernatant for the remaining parent compound using LC-MS/MS.

  • Determine the half-life (t½) and intrinsic clearance (Clint) of the compound.[9]

Tier 2: Lead Optimization Assays

For promising compounds identified in Tier 1, more detailed and physiologically relevant assays are employed to guide lead optimization.

Caption: Tier 2 ADME profiling for lead optimization.

1. Caco-2 Permeability and Efflux

• Rationale: The Caco-2 cell line, derived from human colorectal adenocarcinoma, forms a monolayer that is a well-accepted in vitro model of the human intestinal barrier. This assay assesses both passive permeability and active transport (efflux).[11]

• Protocol:

  • Culture Caco-2 cells on a permeable filter support for approximately 21 days until a differentiated monolayer is formed.

  • For apical-to-basolateral (A-to-B) permeability, add the test compound to the apical (donor) side and measure its appearance on the basolateral (receiver) side over time.

  • For basolateral-to-apical (B-to-A) permeability, add the test compound to the basolateral side and measure its appearance on the apical side.

  • Quantify compound concentrations in the donor and receiver compartments using LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp). An efflux ratio (Papp B-to-A / Papp A-to-B) greater than 2 suggests the compound is a substrate for efflux transporters like P-glycoprotein (P-gp).[11]

2. Plasma Protein Binding (PPB)

• Rationale: Only the unbound (free) fraction of a drug is available to interact with its target and be cleared. High plasma protein binding can limit efficacy and distribution.[9]

• Protocol (Rapid Equilibrium Dialysis - RED):

  • Add the test compound to plasma in the sample chamber of a RED device.

  • The device has a semi-permeable membrane that separates the sample chamber from a buffer chamber.

  • Incubate the device at 37°C until equilibrium is reached (typically 4-6 hours), allowing the free drug to diffuse across the membrane.

  • Measure the concentration of the compound in both the plasma and buffer chambers.

  • Calculate the fraction unbound (fu) as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.[12]

3. Metabolic Stability in Hepatocytes

• Rationale: Hepatocytes contain both Phase I (e.g., CYPs) and Phase II (e.g., UGTs) metabolic enzymes and provide a more comprehensive picture of hepatic metabolism than microsomes.[13]

• Protocol:

  • Incubate the test compound with a suspension of cryopreserved hepatocytes (human or other species) at 37°C.

  • At various time points, remove aliquots and quench the metabolic activity.

  • Analyze the samples for the remaining parent compound by LC-MS/MS.

  • Determine the in vitro half-life and intrinsic clearance.

In Vivo Pharmacokinetic (PK) Studies

Following promising in vitro ADME data, in vivo PK studies in animal models (e.g., rats, mice) are essential to understand the compound's behavior in a whole organism.[14][15] A typical study involves administering the compound intravenously (IV) and orally (PO) to determine key parameters such as:

• Clearance (Cl): The volume of plasma cleared of the drug per unit of time.

• Volume of Distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

• Half-life (t½): The time required for the drug concentration in the plasma to decrease by half.

• Bioavailability (%F): The fraction of the orally administered dose that reaches systemic circulation.

Conclusion: The Path Forward with Azaspirocycles

Azaspirocycles represent a compelling class of scaffolds for the modern medicinal chemist. Their unique three-dimensional architecture offers a powerful tool to overcome common ADME liabilities that plague traditional, flatter molecules. By improving fundamental properties such as solubility and metabolic stability, azaspirocycles can significantly enhance the drug-like potential of a compound.[2][4] A systematic and rigorous evaluation of ADME properties, using the tiered approach and detailed protocols outlined in this guide, is paramount to successfully harnessing the spirocyclic advantage and accelerating the discovery of novel, safe, and effective medicines.

References

• Various Authors. Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. ResearchGate. 2025. Available from: [Link].

• Fries, A. et al. Spirocyclic Scaffolds in Medicinal Chemistry. PubMed. 2021. Available from: [Link].

• Fries, A. et al. Spirocyclic Scaffolds in Medicinal Chemistry. ACS Publications. 2020. Available from: [Link].

• Chen, Y. et al. Exploring Synthetic Routes to 6-Functionalized 4-Azaspiro[2.3]hexanes. ChemRxiv. 2023. Available from: [Link].

• Fries, A. et al. Spirocyclic Scaffolds in Medicinal Chemistry. CoLab. 2020.

• Fries, A. et al. Spirocyclic Scaffolds in Medicinal Chemistry. R Discovery. 2020. Available from: [Link].

• Deprez-Poulain, R. & De-prez, B. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Taylor & Francis Online. 2017. Available from: [Link].

• Vitaku, E. et al. Synthetic Routes to Approved Drugs Containing a Spirocycle. ResearchGate. 2023. Available from: [Link].

• Charles River Laboratories. In Vitro ADME Assays and Services. Available from: [Link].

• Dang, T. H. et al. Recent Advances in Synthetic Routes to Azacycles. PubMed Central. 2021. Available from: [Link].

• InfinixBio. In Vitro ADME Studies: Laying the Foundation for Preclinical Success. Available from: [Link].

• Bakunov, S. A. et al. Fused-Linked and Spiro-Linked N-Containing Heterocycles. MDPI. 2023. Available from: [Link].

• Riley, R. J. et al. The influence of DMPK as an integrated partner in modern drug discovery. PubMed. 2005. Available from: [Link].

• Concept Life Sciences. In Vitro ADME Assays. Available from: [Link].

• Eurofins Discovery. In Vitro ADME and Toxicology Assays. Available from: [Link].

• VectorB2B. In vitro ADME-Tox characterisation in drug discovery and development. 2023. Available from: [Link].

• Burkhard, J. A. et al. Synthesis of azaspirocycles and their evaluation in drug discovery. PubMed. 2010. Available from: [Link].

• Lesyk, R. B. Medicinal Chemistry. Aza-Heterocycles Motifs in Structure-Based Drug Design. MDPI. 2020. Available from: [Link].

• Lee, S. Y. et al. In Vitro, In Silico, and In Vivo Assessments of Pharmacokinetic Properties of ZM241385. MDPI. 2020. Available from: [Link].

• University of Washington. Module 8: ADME and Rational Chemical Design. Available from: [Link].

• Bojarska, J. et al. Heterocycles in Medicinal Chemistry. PubMed Central. 2020. Available from: [Link].

• Various Authors. Pharmacokinetic Properties and In Silico ADME Modeling in Drug Discovery. ResearchGate. 2025. Available from: [Link].

• Various Authors. Physicochemical Properties and Pharmacokinetics. ResearchGate. 2023. Available from: [Link].

• Various Authors. The graphical representation of ADME-related molecule properties for medicinal chemists. ResearchGate. 2025. Available from: [Link].

• National Center for Biotechnology Information. In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb. 2015. Available from: [Link].

• WuXi AppTec. In Vitro Assessment of ADME Properties of Lead Compounds. YouTube. 2021. Available from: [Link].

• Vitaku, E. et al. Synthetic Routes to Approved Drugs Containing a Spirocycle. ResearchGate. 2023. Available from: [Link].

• Vitaku, E. et al. Synthetic Routes to Approved Drugs Containing a Spirocycle. PubMed Central. 2023. Available from: [Link].

• Ferreira, L. G. & G. L. P. de Sa. Recent in vivo advances of spirocyclic scaffolds for drug discovery. PubMed. 2022. Available from: [Link].

• Gadaleta, D. et al. ADME-Space: a new tool for medicinal chemists to explore ADME properties. PubMed Central. 2017. Available from: [Link].

• Ward, M. & O'Boyle, N. M. Analysis of the structural diversity of heterocycles amongst European medicines agency approved pharmaceuticals (2014–2023). PubMed Central. 2024. Available from: [Link].

• Various Authors. ADME Properties in Drug Delivery. PubMed Central. 2025. Available from: [Link].

• Yamashita, F. et al. The Trends and Future Prospective of In Silico Models from the Viewpoint of ADME Evaluation in Drug Discovery. MDPI. 2021. Available from: [Link].

• D'Annessa, I. et al. Recent Advances: Heterocycles in Drugs and Drug Discovery. Semantic Scholar. 2024. Available from: [Link].

• BioAscent. Physicochemical Profiling & DMPK | Drug Discovery Services. Available from: [Link].

• Labiris, G. et al. Absolute bioavailability and intracellular pharmacokinetics of azithromycin in patients with cystic fibrosis. PubMed. 2002. Available from: [Link].

• Various Authors. FDA‐approved drugs featuring macrocycles or medium‐sized rings. PubMed Central. 2025. Available from: [Link].

• Various Authors. Physicochemical and biopharmaceutical properties of drug substances and pharmacokinetics. ResearchGate. 2022. Available from: [Link].

• Various Authors. FDA-approved drugs featuring macrocycles or medium-sized rings. PubMed. 2025. Available from: [Link].

• National Institutes of Health. Pharmacokinetics, Metabolism, and in Vivo Efficacy of the Antimalarial Natural Product Bromophycolide A. 2013. Available from: [Link].

• Omari, C. Pharmacokinetics: The Science Behind Drug Movement in the Body. Longdom Publishing. 2023. Available from: [Link].

Sources

• 1. benchchem.com [benchchem.com]
• 2. Spirocyclic Scaffolds in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. In Vitro ADME Assays [conceptlifesciences.com]
• 9. In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. In Vitro ADME Studies: The Foundation of Preclinical Success - InfinixBio [infinixbio.com]
• 12. criver.com [criver.com]
• 13. Synthesis of azaspirocycles and their evaluation in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. longdom.org [longdom.org]

The Spirocyclic Advantage: A Comparative Guide to Enhancing Metabolic Stability and Solubility

In the relentless pursuit of efficacious and safe therapeutics, medicinal chemists are increasingly turning to three-dimensional molecular architectures to overcome the limitations of traditional "flat" molecules. Among these, spirocycles—bicyclic ring systems fused at a single atom—have emerged as a powerful tool for optimizing drug-like properties. This guide provides an in-depth comparison, supported by experimental data, of how incorporating spirocyclic motifs can significantly enhance metabolic stability and aqueous solubility, two critical parameters for the success of a drug candidate.

The Rationale: Escaping Flatland for Superior Pharmacokinetics

The over-reliance on aromatic, sp2-hybridized systems in drug discovery has often led to compounds with poor physicochemical properties, including low solubility and high metabolic turnover. The introduction of spirocycles, rich in sp3-hybridized carbons, imparts a greater degree of three-dimensionality to a molecule.[1] This structural rigidity and defined spatial orientation of substituents can lead to profound improvements in absorption, distribution, metabolism, and excretion (ADME) profiles.[2][3]

The core advantages of spirocycles stem from two key principles:

• Conformational Restriction: The rigid framework of a spirocycle reduces the number of rotatable bonds and locks the molecule into a more defined conformation.[4] This pre-organization can enhance binding affinity to the target protein and, crucially, can shield metabolically labile sites from enzymatic attack.

• Modulation of Physicochemical Properties: The introduction of a spirocyclic moiety can disrupt planarity and crystallinity, often leading to improved aqueous solubility.[1] Furthermore, replacing metabolically susceptible groups with robust spirocycles directly addresses metabolic liabilities.

Comparative Analysis: Spirocycles vs. Non-Spirocyclic Analogues

The theoretical benefits of spirocycles are borne out by a growing body of experimental evidence. The following tables summarize comparative data from published studies, illustrating the tangible improvements achieved by incorporating spirocyclic scaffolds.

Impact on Metabolic Stability

Metabolic instability is a primary reason for drug candidate failure. Spirocycles can mitigate this by replacing metabolically vulnerable linear or monocyclic fragments.

Original Compound Class	Non-Spirocyclic Analogue	Spirocyclic Analogue	Observed Improvement in Metabolic Stability	Reference
Kinase Inhibitors	Polo-like kinase 4 (PLK4) inhibitor with a labile alkene moiety.	Cyclopropyl linker replacing the alkene.	Demonstrated significantly better metabolic stability and a 100-fold higher plasma exposure in mice.	[2]
GPCR Antagonists	Melanin concentrating hormone receptor 1 (MCHr1) antagonists with a morpholine ring.	Various azaspirocycles replacing the morpholine.	Showed improved metabolic stability and selectivity against the hERG channel.	[4]
General Heterocycles	Piperazines, piperidines, morpholines.	Azaspirocycles.	Generally exhibit better metabolic stability compared to their six-membered ring counterparts.	[2]

The causal factor behind these improvements often lies in the spirocyclic core's ability to either block common sites of metabolism (e.g., benzylic oxidation) or to orient the molecule in such a way that metabolically weak spots are no longer accessible to metabolizing enzymes like Cytochrome P450s.

Impact on Aqueous Solubility

Poor aqueous solubility can severely limit a drug's oral bioavailability. The three-dimensional nature of spirocycles can disrupt the crystal lattice packing of a solid compound, thereby improving its solubility.

Original Compound Class	Non-Spirocyclic Analogue	Spirocyclic Analogue	Observed Improvement in Aqueous Solubility	Reference
Kinase Inhibitors	Polo-like kinase 4 (PLK4) inhibitor.	Cyclopropyl-containing analogue.	Showed improved solubility alongside enhanced metabolic stability.	[2]
General Heterocycles	Piperazines, piperidines, morpholines.	Azaspirocycles.	Azaspirocycles demonstrated higher aqueous solubility and decreased lipophilicity (lower logD).	[2]
Spirooxindoles	Parent spiro[cyclopropane-1,3′-oxindoles] (SCOs).	SCOs complexed with β-cyclodextrins.	Complexation significantly increased water solubility by up to fourfold.	[5]

The increased sp3 character of spirocycles generally leads to a decrease in lipophilicity, which is a key driver for improved aqueous solubility.[1]

Experimental Protocols for Assessment

To rigorously assess the impact of spirocyclization, standardized and self-validating experimental protocols are essential.

Metabolic Stability Assessment: The Microsomal Stability Assay

This in vitro assay is a cornerstone of early drug discovery for predicting in vivo metabolic clearance.[6][7]

Principle: The test compound is incubated with liver microsomes, which are subcellular fractions containing a high concentration of drug-metabolizing enzymes (e.g., CYPs).[8] The rate of disappearance of the parent compound over time is measured to determine its intrinsic clearance.

Step-by-Step Methodology:

• Preparation: Pooled human or animal liver microsomes are thawed and diluted in a phosphate buffer to the desired protein concentration (e.g., 0.5 mg/mL).

• Incubation: The test compound (typically at 1 µM) is added to the microsomal suspension.

• Reaction Initiation: The metabolic reaction is initiated by adding a cofactor solution, most commonly NADPH, which is required for CYP enzyme activity.

• Time Points: Aliquots of the reaction mixture are taken at several time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. This also precipitates the microsomal proteins.

• Analysis: The samples are centrifuged, and the supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent compound.

• Data Interpretation: The natural logarithm of the percentage of the remaining compound is plotted against time. The slope of this line is used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).

Self-Validation: Each assay should include positive control compounds with known metabolic fates (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin) to ensure the metabolic activity of the microsomal batch. A control incubation without NADPH is also performed to check for non-enzymatic degradation.[9]

Workflow for a typical in vitro microsomal stability assay.

Aqueous Solubility Assessment: Kinetic vs. Thermodynamic Methods

Aqueous solubility can be measured in several ways, with kinetic and thermodynamic assays being the most common in drug discovery.[10][11]

1. Kinetic Solubility Assay (High-Throughput Screening)

Principle: This method measures the solubility of a compound that precipitates out of a supersaturated solution, typically created by adding a DMSO stock solution to an aqueous buffer.[10] It provides a rapid assessment suitable for early-stage screening.

Step-by-Step Methodology:

• A concentrated stock solution of the test compound is prepared in DMSO.

• Aliquots of the DMSO stock are added to an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a 96-well plate.

• The plate is shaken for a short period (e.g., 1-2 hours) to allow for precipitation.

• The amount of precipitate is measured turbidimetrically using a plate reader.

• The concentration at which precipitation occurs is determined as the kinetic solubility.

2. Thermodynamic (Shake-Flask) Solubility Assay (Gold Standard)

Principle: Considered the "gold standard," this method measures the true equilibrium solubility of a compound's most stable solid form in a solvent.[12][13]

Step-by-Step Methodology:

• An excess amount of the solid, crystalline compound is added to a vial containing the aqueous buffer.

• The resulting slurry is agitated (e.g., shaken or stirred) at a constant temperature for an extended period (typically 24-72 hours) to ensure equilibrium is reached.

• The suspension is filtered to remove any undissolved solid.

• The concentration of the dissolved compound in the clear filtrate is quantified using a suitable analytical method like HPLC-UV or LC-MS.

Trustworthiness of Protocols: The choice between kinetic and thermodynamic solubility assays depends on the stage of drug development. Kinetic solubility is useful for rapid screening of large compound libraries, while thermodynamic solubility provides a more accurate and definitive value for lead candidates.[11] For thermodynamic assays, ensuring that equilibrium has been reached is critical for data accuracy. This can be verified by measuring the concentration at multiple time points (e.g., 24 and 48 hours) to see if the value remains constant.

Comparison of kinetic and thermodynamic solubility assay workflows.

Conclusion

The strategic incorporation of spirocyclic scaffolds is a proven and effective approach to overcoming common challenges in drug discovery related to metabolic stability and solubility. By increasing the three-dimensionality and sp3-character of drug candidates, medicinal chemists can engineer molecules with superior pharmacokinetic properties, thereby increasing the probability of success in clinical development. The experimental protocols detailed herein provide a robust framework for quantifying the improvements gained through this powerful design strategy. While not a universal solution, the spirocyclic motif should be a key consideration in the toolbox of any researcher aiming to develop the next generation of therapeutics.

References

• Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Taylor & Francis Online. [Link]

• Spirocyclic Scaffolds in Medicinal Chemistry. ACS Publications. [Link]

• The utilization of spirocyclic scaffolds in novel drug discovery. Taylor & Francis Online. [Link]

• Selected Applications of Spirocycles in Medicinal Chemistry. ResearchGate. [Link]

• Spirocycles in Drug Discovery. Sygnature Discovery. [Link]

• Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. DNDi. [Link]

• The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins. National Institutes of Health. [Link]

• The utilization of spirocyclic scaffolds in novel drug discovery. Taylor & Francis Online. [Link]

• How to Conduct an In Vitro Metabolic Stability Study. BioIVT. [Link]

• Metabolic stability assay in human, rat, dog or mouse hepatocytes. Protocols.io. [Link]

• Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Nature Experiments. [Link]

• Aqueous Solubility. Creative Biolabs. [Link]

• In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen. [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• <1236> Solubility Measurements. USP-NF. [Link]

• Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 5. The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Interstrain differences of in vitro metabolic stability and impact on early drug discovery. | Semantic Scholar [semanticscholar.org]
• 7. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins [mdpi.com]
• 9. labscorps.co.uk [labscorps.co.uk]
• 10. researchgate.net [researchgate.net]
• 11. An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Comparison of the physical and thermodynamic stability of amorphous azelnidipine and its coamorphous phase with piperazine - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to Spirocyclic Compound Construction: A Comparative Analysis of Synthetic Strategies

Introduction

Spirocyclic scaffolds, characterized by two rings sharing a single carbon atom, are a cornerstone of modern medicinal chemistry and natural product synthesis. Their inherent three-dimensionality offers a distinct advantage over traditional flat, aromatic systems by enabling more precise and entropically favorable interactions with biological targets.[1] This unique structural feature can lead to improved physicochemical properties, such as solubility and metabolic stability, making spirocycles highly sought-after motifs in drug discovery.[2] However, the construction of the defining feature—the spirocyclic quaternary carbon center—presents a formidable synthetic challenge, particularly when stereochemical control is required.[2]

This guide provides an in-depth comparison of four prominent and mechanistically distinct strategies for the synthesis of spirocyclic compounds: [3+2] Cycloaddition Reactions , Palladium-Catalyzed Intramolecular Allylic Alkylation , Organocatalytic Michael Addition Cascades , and Dearomative Spirocyclization . Drawing from peer-reviewed literature, we will dissect the causality behind each method, present representative protocols, and offer a comparative analysis to guide researchers in selecting the optimal strategy for their synthetic targets.

Strategy 1: [3+2] Dipolar Cycloaddition

The [3+2] dipolar cycloaddition is a powerful, convergent, and highly atom-economical method for constructing five-membered heterocyclic spirocycles.[3][4] This strategy involves the reaction of a three-atom component (a 1,3-dipole) with a two-atom component (a dipolarophile). The synthesis of spirooxindoles is a classic application, often utilizing an in situ generated azomethine ylide as the 1,3-dipole.[5][6]

Mechanism and Principle

The core of this strategy is the generation of a transient, highly reactive 1,3-dipole which then undergoes a concerted or stepwise cycloaddition with a suitable alkene or alkyne.[7] For spirooxindole synthesis, an azomethine ylide is typically formed via the thermal decarboxylative condensation of an isatin derivative with an α-amino acid (e.g., proline or sarcosine).[8][9] This ylide is then trapped by a dipolarophile. The regioselectivity and stereoselectivity of the reaction are governed by the frontier molecular orbitals (FMO) of the dipole and dipolarophile.[3]

Caption: Workflow for [3+2] cycloaddition to form spirooxindoles.

Key Advantages & Limitations

• Advantages: High atom economy, operational simplicity (often one-pot), rapid construction of complex heterocyclic systems, and the ability to generate multiple stereocenters in a single step.[4][8]

• Limitations: The substrate scope can be limited by the stability and reactivity of the in situ generated dipole. Controlling regioselectivity can be challenging with unsymmetrical dipolarophiles.

Representative Experimental Protocol

The following protocol is adapted from a three-component reaction for the synthesis of functionalized N-fused pyrrolidinyl spirooxindoles.[8]

• To a solution of isatin (0.2 mmol) and L-proline (0.24 mmol) in ethanol (2.0 mL), add N-phenylmaleimide (0.2 mmol).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 1-2 hours), remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel (petroleum ether/ethyl acetate) to afford the desired spirooxindole product.

Strategy 2: Palladium-Catalyzed Intramolecular Allylic Alkylation (AAA)

The Tsuji-Trost reaction, or palladium-catalyzed allylic alkylation, is a cornerstone of modern C-C bond formation. Its intramolecular variant is exceptionally powerful for forging sterically congested all-carbon quaternary spirocenters with high levels of enantioselectivity.[10][11][12] This method relies on the ability of a Pd(0) catalyst to activate an allylic leaving group, forming a π-allyl palladium intermediate that is subsequently attacked by a tethered nucleophile.

Mechanism and Principle

The catalytic cycle begins with the oxidative addition of a Pd(0) complex to a substrate containing an allylic leaving group (e.g., carbonate, acetate), forming a cationic (η³-allyl)palladium(II) intermediate.[13] A base then generates a soft carbon nucleophile (e.g., an enolate) on the tethered portion of the molecule. This nucleophile attacks the allyl moiety, typically at the less substituted terminus, to form the spirocyclic ring and regenerate the Pd(0) catalyst. The enantioselectivity is controlled by the chiral ligand coordinated to the palladium center, which influences the geometry of the π-allyl intermediate and the trajectory of the nucleophilic attack.[12]

Caption: Catalytic cycle for Pd-catalyzed intramolecular AAA.

Key Advantages & Limitations

• Advantages: Excellent for constructing challenging all-carbon quaternary stereocenters, high enantioselectivity achievable with a wide array of chiral ligands, and mild reaction conditions.[10][14]

• Limitations: Requires pre-functionalization of the substrate with an allylic leaving group and a nucleophilic precursor. The regioselectivity of the nucleophilic attack can be an issue for some substrates.

Representative Experimental Protocol

This protocol is based on the work of Stoltz and colleagues for the synthesis of all-carbon quaternary spirocycles.[10][11]

• In a nitrogen-filled glovebox, add Pd₂(dba)₃ (2.5 mol%) and a chiral phosphine ligand (e.g., (S)-tBu-PHOX, 6.0 mol%) to a vial.

• Add toluene, followed by the cyclic β-keto ester substrate (1.0 equiv).

• Add the allylic carbonate coupling partner (1.2 equiv).

• Stir the reaction mixture at the specified temperature (e.g., 50 °C).

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Strategy 3: Organocatalytic Michael Addition Cascades

Asymmetric organocatalysis has emerged as a powerful platform for spirocycle synthesis, avoiding the use of often toxic and expensive transition metals. Cascade reactions initiated by a Michael addition are particularly effective, allowing for the construction of complex spirocyclic architectures with multiple stereocenters in a single operation.[15][16][17] Chiral bifunctional catalysts, such as squaramides or thioureas, are frequently employed.[16][18]

Mechanism and Principle

The reaction is typically initiated by the activation of a Michael donor by a chiral organocatalyst. For example, a bifunctional squaramide catalyst can simultaneously activate a 1,3-dicarbonyl compound (the donor) via hydrogen bonding and a Michael acceptor (e.g., an isatylidene malononitrile) through its tertiary amine moiety (Brønsted base activation).[18][19] This dual activation facilitates a highly stereoselective Michael addition. The resulting intermediate is held in the chiral pocket of the catalyst, positioning it for a subsequent intramolecular cyclization (e.g., a second Michael addition or an aldol reaction), which forms the spirocycle.[15][20]

Sources

• 1. Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Mechanistic insights into the (3 + 2) cycloaddition of azomethine ylide with dimethyl acetylenedicarboxylate via bond evolution theory - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1, 3-Dipolar cycloaddition for selective synthesis of functionalized spiro[indoline-3, 3'-pyrrolizines] [ccspublishing.org.cn]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. Azomethine Ylides—Versatile Synthons for Pyrrolidinyl-Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchers.uss.cl [researchers.uss.cl]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Asymmetric Synthesis of All-Carbon Quaternary Spirocycles via a Catalytic Enantioselective Allylic Alkylation Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Asymmetric Synthesis of All-Carbon Quaternary Spirocycles via a Catalytic Enantioselective Allylic Alkylation Strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Recent Advances in Enantioselective Pd-Catalyzed Allylic Substitution: From Design to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Enantioselective Synthesis of Dialkylated N‑Heterocycles by Palladium-Catalyzed Allylic Alkylation [escholarship.org]
• 15. Organocatalytic Synthesis of Spiro-Bridged Heterocyclic Compounds via a Chemoselective Vinylogous Michael/Cyclization/Rearrangement Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Organocatalytic cascade Michael/Michael reaction for the asymmetric synthesis of spirooxindoles containing five contiguous stereocenters - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 17. mdpi.com [mdpi.com]
• 18. Organocatalytic Asymmetric Synthesis of Aza-Spirooxindoles via Michael/Friedel-Crafts Cascade Reaction of 1,3-Nitroenynes and 3-Pyrrolyloxindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Organocatalytic Enantioselective Vinylogous Michael-Aldol Cascade for the Synthesis of Spirocyclic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Crystallographic Analysis of Tert-butyl 2-Azaspiro[4.4]nonane Derivatives for Drug Discovery

For researchers, medicinal chemists, and drug development professionals, the rigid, three-dimensional architecture of the 2-azaspiro[4.4]nonane scaffold offers a compelling framework for the design of novel therapeutics.[1] Its unique spirocyclic nature allows for precise spatial orientation of substituents, making it a valuable motif in the pursuit of potent and selective modulators of biological targets. The definitive elucidation of the three-dimensional structure of these molecules is paramount for understanding structure-activity relationships (SAR) and for the rational design of next-generation drug candidates. Single-crystal X-ray crystallography stands as the gold standard for providing unambiguous structural information, revealing precise bond lengths, bond angles, and absolute stereochemistry.[1]

This guide provides an in-depth comparison of X-ray crystallography with other common analytical techniques for the structural characterization of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate derivatives. We will delve into the causality behind experimental choices in crystallographic workflows, present a detailed experimental protocol, and offer insights into the complementary nature of spectroscopic methods.

The Unrivaled Precision of Single-Crystal X-ray Crystallography

X-ray crystallography offers an unparalleled level of detail in structural analysis. By diffracting X-rays off a single crystal, we can generate a three-dimensional electron density map of the molecule, from which a precise atomic model can be built.[2] This technique is uniquely capable of:

• Unambiguous determination of stereochemistry: For chiral centers, including the spirocyclic carbon, X-ray crystallography provides the absolute configuration.

• Precise measurement of intramolecular geometry: Bond lengths, bond angles, and torsion angles are determined with high precision, revealing the exact conformation of the spirocyclic rings and the orientation of substituents.

• Characterization of intermolecular interactions: The packing of molecules in the crystal lattice reveals crucial information about hydrogen bonds, van der Waals forces, and other non-covalent interactions that can influence physical properties like solubility and melting point.

A Representative Workflow for Crystallographic Analysis

The journey from a synthesized compound to a refined crystal structure is a multi-step process that requires careful planning and execution. The following diagram illustrates a typical workflow:

Caption: Experimental workflow for single-crystal X-ray crystallography.

Experimental Protocol: A Step-by-Step Guide

The following protocol outlines the key steps for the X-ray crystallographic analysis of a representative tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate derivative.

1. Crystal Growth: The Art and Science of Nucleation

The most critical and often challenging step is obtaining high-quality single crystals. The purity of the compound is paramount.

• Rationale: Impurities can disrupt the ordered packing of molecules, leading to poorly formed or no crystals.

• Methodology:

  • Ensure the compound is of high purity (>98%), typically achieved through flash chromatography or recrystallization.

  • Solvent Selection: Screen a variety of solvents with differing polarities (e.g., methanol, ethanol, ethyl acetate, dichloromethane, hexane). The ideal solvent is one in which the compound is sparingly soluble at room temperature.

  • Slow Evaporation: Dissolve the compound in a suitable solvent to near-saturation in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks. This is often the simplest and most effective method.

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the compound's solution will gradually decrease its solubility, promoting crystallization.

  • Cooling: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature, and then further in a refrigerator or freezer.

2. Data Collection: Capturing the Diffraction Pattern

Once a suitable crystal (typically 0.1-0.3 mm in each dimension) is obtained, it is mounted on a goniometer and placed in the X-ray beam of a diffractometer.

• Rationale: The crystal is rotated in the X-ray beam to collect a complete set of diffraction data from all possible orientations. Modern diffractometers use sensitive detectors like CCD or CMOS sensors to record the intensities and positions of the diffracted X-rays.[3]

• Methodology:

  • A suitable single crystal is selected under a microscope and mounted on a loop with a cryoprotectant (e.g., paratone-N oil) to prevent ice formation if low temperatures are used.

  • The crystal is cooled in a stream of nitrogen gas (typically to 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern.

  • The diffractometer, equipped with a monochromatic X-ray source (e.g., Cu Kα or Mo Kα radiation), collects a series of diffraction images as the crystal is rotated.

3. Structure Solution and Refinement: From Data to a 3D Model

The collected diffraction data is processed to yield a set of structure factors, which are then used to solve the crystal structure.

• Rationale: The phases of the structure factors are lost during the experiment and must be determined computationally. For small molecules, "direct methods" are typically used to solve the phase problem. The initial atomic model is then refined against the experimental data to improve its accuracy.

• Methodology:

  • Data Reduction: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for factors like absorption.

  • Structure Solution: Software packages like SHELXS or Olex2 are used to solve the structure using direct methods, which generates an initial electron density map and a preliminary atomic model.

  • Structure Refinement: The atomic positions and displacement parameters are refined using a least-squares minimization algorithm (e.g., in SHELXL) to achieve the best possible fit between the calculated and observed diffraction data. Hydrogen atoms are typically placed in calculated positions.

  • Validation: The final refined structure is validated using tools like PLATON or the IUCr's checkCIF to ensure its geometric and crystallographic reasonability.

Comparative Analysis: X-ray Crystallography vs. Spectroscopic Techniques

While X-ray crystallography provides the definitive solid-state structure, other techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable for characterization in solution and for confirming molecular weight and formula.

Feature	Single-Crystal X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
State of Matter	Solid (single crystal)	Solution	Gas phase (ions)
Primary Information	3D atomic coordinates, bond lengths/angles, stereochemistry, packing	Connectivity, conformation in solution, dynamic processes	Molecular weight, elemental composition, fragmentation patterns
Strengths	Unambiguous structural determination	Provides information on solution-state conformation and dynamics	High sensitivity, accurate mass determination
Limitations	Requires high-quality single crystals, provides a static picture	Can be difficult to interpret complex spectra, less precise for geometry	Provides no direct 3D structural information

The Synergy of Techniques

For a comprehensive understanding of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate derivatives, a multi-technique approach is optimal.

• NMR for Conformational Analysis in Solution: While X-ray crystallography reveals the conformation in the solid state, NMR techniques like NOESY can provide information about through-space interactions between protons, allowing for the determination of the preferred conformation in solution.[4][5] This is crucial as the biologically active conformation may differ from that in the crystal.

• Mass Spectrometry for Confirmation and Purity: High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition of the synthesized derivatives. Tandem MS (MS/MS) can provide fragmentation patterns that help to confirm the structure of the spirocyclic core and the presence of the tert-butyl carbamate group.[1][6]

The following diagram illustrates the molecular structure of the core scaffold:

Caption: Molecular structure of the target compound scaffold.

Conclusion

For the unambiguous structural elucidation of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate derivatives, single-crystal X-ray crystallography is an indispensable tool. It provides a level of detail that is unattainable with other techniques. However, a comprehensive characterization relies on the synergistic use of NMR spectroscopy to understand solution-state conformation and mass spectrometry for confirmation of identity and purity. By integrating these powerful analytical methods, researchers in drug discovery can gain the detailed structural insights necessary to drive the rational design of new and effective therapeutic agents.

References

• 1. A good-practice guide to solving and refining mol­ecular organic crystal structures from laboratory powder X-ray diffraction data - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of NMR and X-ray crystallography [cryst.bbk.ac.uk]
• 3. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 4. A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data - CentAUR [centaur.reading.ac.uk]
• 5. 2-Azaspiro(4.4)nonane | C8H15N | CID 418904 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. is.muni.cz [is.muni.cz]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

For researchers, scientists, and professionals in drug development, the integrity of your work extends beyond discovery and into the responsible management of laboratory resources, including chemical waste. This guide provides essential, immediate safety and logistical information for the proper disposal of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate (CAS No. 1319716-41-0), ensuring the safety of personnel and the protection of our environment.

Hazard Assessment and Chemical Profile

Understanding the potential hazards of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate is the first step in its safe handling and disposal. Based on data from analogous azaspiro compounds, we can infer the following potential hazards.[1][2][3][4]

Parameter	Information/Inferred Hazard	Source/Rationale
Chemical Formula	C₁₃H₂₃NO₃[5]	Chemical literature.
Molecular Weight	241.33 g/mol [5]	Calculated from the chemical formula.
Physical Form	Likely a solid at room temperature.[4]	Based on similar compounds.
Inferred Hazards	May cause skin irritation. May cause serious eye irritation. May cause respiratory irritation.[1][2][3][4]	Based on SDS of structurally similar azaspiro compounds.
Environmental Hazards	Data not available. Assume harmful to aquatic life.	Prudent to avoid environmental release.[2]

It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to review any available internal safety assessments.

Personal Protective Equipment (PPE) - Your First Line of Defense

Prior to handling tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate for any purpose, including disposal, the following PPE is mandatory:

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[2]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves for tears or punctures before use.

• Body Protection: A standard laboratory coat is required. For larger quantities or in case of a spill, consider a chemical-resistant apron or suit.

• Respiratory Protection: If handling the compound as a powder or if there is a risk of aerosolization, a NIOSH-approved respirator is recommended.[2]

Step-by-Step Disposal Protocol

The disposal of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate should be approached with the understanding that it is a potentially hazardous chemical. The following protocol is based on general best practices for laboratory chemical waste.[6][7][8][9][10]

Step 1: Waste Segregation and Collection

• Do not mix this compound with other waste streams unless explicitly permitted by your institution's EHS department.

• Collect waste tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate in a dedicated, properly labeled hazardous waste container.

• The container must be made of a compatible material (e.g., high-density polyethylene - HDPE) and have a tightly sealing lid.[6]

• Label the container clearly with "Hazardous Waste," the full chemical name: "tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate," the CAS number (1319716-41-0), and the approximate quantity.

Step 2: Handling and Transfer

• All handling of the waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

• When transferring the waste to the designated container, use appropriate tools (e.g., spatulas, funnels) to minimize the risk of spills.

Step 3: Storage Pending Disposal

• Store the sealed hazardous waste container in a designated, secure area away from incompatible materials.

• The storage area should be cool, dry, and well-ventilated.[1]

• Ensure the container is stored in secondary containment to prevent the spread of material in case of a leak.

Step 4: Final Disposal

• Under no circumstances should this compound be disposed of down the drain or in regular trash. [7][10]

• Arrange for the collection of the hazardous waste container by your institution's certified hazardous waste disposal service.

• Follow all institutional procedures for waste pickup, including any required documentation.

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is crucial.

Emergency Situation	Immediate Action
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[3]
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]
Spill	Evacuate the area. Wear appropriate PPE. For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills, contact your institution's EHS department immediately.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate.

Caption: Disposal Workflow for tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

References

• Chemsrc. tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate. [Link]

• Emory University. Chemical Waste Disposal Guidelines. [Link]

• American Chemical Society. Hazardous Waste and Disposal Considerations. [Link]

• PubChem. tert-Butyl 7-amino-2-azaspiro[4.4]nonane-2-carboxylate. [Link]

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. [Link]

• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles. [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. tert-butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate | 1194376-44-7 [sigmaaldrich.com]
• 5. CAS#:1319716-41-0 | tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate | Chemsrc [chemsrc.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. acs.org [acs.org]
• 8. ptb.de [ptb.de]
• 9. ethz.ch [ethz.ch]
• 10. vumc.org [vumc.org]

Navigating the Safe Handling of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the handling of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate, a key building block in modern drug discovery. Adherence to these protocols is critical for ensuring personnel safety and maintaining experimental integrity. This guide is designed for researchers, scientists, and drug development professionals.

While the full toxicological profile of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate has not been exhaustively determined, data from structurally similar azaspiro compounds and molecules containing the tert-butyloxycarbonyl (Boc) protecting group indicate a need for careful handling.[1][2][3][4] The primary hazards are associated with potential skin, eye, and respiratory tract irritation.[1][4][5][6]

Core Safety Directives: A Proactive Approach to Risk Mitigation

A foundational principle of laboratory safety is the implementation of a multi-layered defense against chemical exposure. This involves a combination of engineering controls, administrative procedures, and the diligent use of Personal Protective Equipment (PPE).

Engineering Controls: Your First Line of Defense

All operations involving tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate, from weighing to solution preparation and reaction quenching, must be conducted within a certified chemical fume hood.[7] This primary engineering control is non-negotiable and serves to minimize the inhalation of any dusts or aerosols. An emergency eyewash station and safety shower must be readily accessible in the immediate vicinity of the work area.[8]

Personal Protective Equipment (PPE): A Comprehensive Barrier

The selection of appropriate PPE is paramount and should be based on a thorough risk assessment of the specific procedures being undertaken. The following table outlines the minimum required PPE for various laboratory operations involving this compound.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving and Storage	Safety glasses with side shields	Nitrile gloves	Laboratory coat	Not generally required
Weighing and Aliquoting	Chemical splash goggles	Nitrile gloves	Laboratory coat	Recommended if not in a fume hood
Solution Preparation	Chemical splash goggles	Nitrile gloves	Laboratory coat	Not required if in a fume hood
Reaction Setup & Monitoring	Chemical splash goggles	Nitrile gloves	Laboratory coat	Not required if in a fume hood
Work-up and Purification	Chemical splash goggles or face shield	Nitrile gloves	Laboratory coat	May be required based on splash potential
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron or coveralls	Required for large spills or poor ventilation

Expert Insight: The tert-butyloxycarbonyl (Boc) protecting group is known to be acid-labile.[9] Therefore, during deprotection steps involving strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl), there is an increased risk of aerosol generation and splashing. In these instances, upgrading to a face shield in addition to chemical splash goggles is a prudent measure to protect the entire face.

Step-by-Step Handling Procedures: From Vial to Waste

A systematic and meticulous approach to handling is crucial for minimizing exposure risk.

Preparation and Weighing:

• Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

• Don the appropriate PPE as outlined in the table above.

• Allow the container of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate to equilibrate to room temperature before opening to prevent moisture condensation.[8]

• Carefully weigh the required amount of the solid compound inside a chemical fume hood.

Solution Preparation:

• In a chemical fume hood, slowly add the weighed solid to the chosen solvent to prevent splashing.

• If the compound is soluble in the desired solvent, gentle agitation or stirring should be sufficient for dissolution.

Reaction and Post-Handling:

• Conduct all reactions within the fume hood.

• Upon completion, tightly seal the primary container of the starting material.[8]

• Thoroughly wash your hands with soap and water after the handling procedure is complete.[8]

• Decontaminate the work surface with an appropriate solvent.

Emergency Procedures: Preparedness is Key

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, ensuring to hold the eyelids open.[8] Seek immediate medical attention.[8]

Skin Contact: Promptly wash the affected area with plenty of soap and water.[8] Remove any contaminated clothing and launder it before reuse.[8] If irritation develops or persists, seek medical advice.[5]

Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for breathing.[8] If respiratory symptoms occur, seek medical attention.[8]

Ingestion: Rinse the mouth with water.[8] Do not induce vomiting.[8] Seek immediate medical attention.[8]

Disposal Plan: Responsible Waste Management

All waste materials containing tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate, including empty containers, contaminated gloves, and absorbent materials from spills, must be treated as hazardous chemical waste.[8]

• Waste Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible container.[8]

• Disposal: Dispose of the hazardous waste in strict accordance with all local, state, and federal regulations.[5][8] Do not dispose of this chemical down the drain.[5][8]

Visualizing the Safety Workflow

To further clarify the procedural flow for handling this compound, the following diagram outlines the key steps and decision points.

Caption: Workflow for the safe handling of tert-butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate.

References

• BenchChem. Personal protective equipment for handling t-Boc-Aminooxy-PEG7-methane.
• BenchChem. Personal protective equipment for handling Boc-NH-PEG6-amine.
• ChemicalBook. 7-Hydroxy-2-aza-spiro[4.4]nonane-2-carboxylic acid tert-butyl ester - Safety Data Sheet.
• Synblock. tert-butyl (7R,8R)-7-fluoro-8-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate.
• Fisher Scientific. SAFETY DATA SHEET.
• U.S. Environmental Protection Agency. Personal Protective Equipment.
• ACS Publications. Highly Selective Synthesis of Seven-Membered Azaspiro Compounds by a Rh(I)-Catalyzed Cycloisomerization/Diels–Alder Cascade of 1,5-Bisallenes.
• BenchChem. An In-Depth Technical Guide to the Synthesis of 2-Azaspiro[4.4]nonane: Key Intermediates and Methodologies.
• Sigma-Aldrich. tert-butyl 2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate.
• Thermo Fisher Scientific. SAFETY DATA SHEET.
• ChemicalBook. tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate - Safety Data Sheet.
• Google Patents. WO2018153312A1 - Azaspiro compound and preparation method therefor and use thereof.
• PubChem. tert-Butyl 7-amino-2-azaspiro[4.4]nonane-2-carboxylate.
• ACS Publications. Convergent Azaspirocyclization of Bromoarenes with N-Tosylhydrazones by a Palladium Catalyst.
• AK Scientific, Inc. Tert-butyl 2-oxo-1-azaspiro[3.4]octane-1-carboxylate.
• National Institutes of Health. tert-Butyl 6-oxo-2-azaspiro(3.3)heptane-2-carboxylate.
• ResearchGate. Synthesis of Azaspirocycles and their Evaluation in Drug Discovery.
• MedChemExpress. tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate-SDS.
• Wikipedia. tert-Butyloxycarbonyl protecting group.
• Fisher Scientific. Amine Protection / Deprotection.
• Aaronchem. Safety Data Sheet.

Sources

• 1. fishersci.com [fishersci.com]
• 2. tert-butyl 2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate | 240401-28-9 [sigmaaldrich.com]
• 3. tert-Butyl 6-oxo-2-azaspiro(3.3)heptane-2-carboxylate | C11H17NO3 | CID 52333005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. aksci.com [aksci.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]